Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• CAS: 60687-90-3

Core Science & Biosynthesis

An In-Depth Technical Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride: Properties, Mechanisms, and Applications

Executive Summary: This document provides a comprehensive technical overview of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound (QAC) with significant applications in research and industry. This guide delves into its fundamental chemical and physical properties, explores its primary mechanism of action as a potent antimicrobial agent, details its various applications, and provides standardized protocols for its analysis. It is intended to serve as an essential resource for researchers, scientists, and professionals in drug development and material science.

Introduction

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant belonging to the quaternary ammonium compound (QAC) family.[1] These compounds are structurally characterized by a central positively charged nitrogen atom covalently bonded to four organic groups. In this specific molecule, the nitrogen is attached to a long C14 alkyl chain (tetradecyl), a methyl group, and two hydroxyethyl groups.[1] This amphiphilic architecture, featuring a hydrophobic alkyl tail and a hydrophilic cationic head, is fundamental to its surface-active properties and its primary biological function as a broad-spectrum antimicrobial agent.[1] Historically, QACs were first recognized for their microbicidal activity in the mid-1930s, leading to their widespread use as disinfectants, antiseptics, and preservatives.[1] This guide aims to provide a detailed scientific resource on the core properties and applications of this specific QAC for the scientific community.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is crucial for its effective application and formulation. The key identifiers and properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	60687-90-3	[1][2]
Molecular Formula	C19H42ClNO2	[2]
Molecular Weight	352.0 g/mol	[1]
IUPAC Name	bis(2-hydroxyethyl)-methyl-tetradecylazanium;chloride	[1]
Synonyms	N,N-bis(2-hydroxyethyl)-N-methyl-1-tetradecanaminium chloride
Appearance	White to yellow solid
InChI Key	AVOOFNQIYITEED-UHFFFAOYSA-M	[1]
Storage Temperature	2-8°C

The molecule's structure, featuring a long tetradecyl chain, confers significant hydrophobicity, while the quaternary ammonium head group, along with the two hydroxyl groups, provides hydrophilicity.[1] This balance is critical for its surfactant activity, enabling it to reduce surface tension and form micelles in aqueous solutions. The presence of the hydroxyethyl groups specifically can improve emulsification and foaming stability when compared to other QACs.[1]

Mechanism of Action and Biological Activity

The primary biological activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is its potent and broad-spectrum antimicrobial efficacy against both Gram-positive and Gram-negative bacteria.[1] The fundamental mechanism involves the disruption of microbial cell membranes.

3.1 Membrane Disruption

The cationic nature of the molecule facilitates an initial electrostatic interaction with the negatively charged components of the bacterial cell wall and membrane, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria. Following this initial binding, the hydrophobic tetradecyl tail penetrates the lipid bilayer. This insertion disrupts the structural integrity of the membrane, leading to:

• Increased Permeability: The disruption of the lipid packing creates pores or channels, causing the leakage of essential intracellular components like potassium ions, nucleotides, and metabolites.[1]

• Enzyme Inactivation: The compound can interact with membrane-bound proteins and enzymes, altering their function. Specifically, it has been noted to affect enzymes involved in lipid metabolism.[1]

• Cell Lysis: The progressive loss of membrane integrity and leakage of cellular contents ultimately leads to cell lysis and death.[1]

The diagram below illustrates this proposed mechanism of action.

Diagram of the proposed antimicrobial mechanism of action.

Applications in Research and Drug Development

The unique properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride lend it to several applications:

• Antimicrobial Formulations: Its primary use is as an active ingredient in disinfectants and antiseptics due to its broad-spectrum activity.[1]

• Medical Intermediate: It is used in the synthesis of other medically relevant compounds.[2]

• Surfactant and Emulsifier: In material science and personal care products, it functions as a cationic surfactant, emulsifying agent, and conditioning agent.[3] Its structure provides a good hydrophilic-lipophilic balance (HLB).[1]

• Research Tool: In laboratory settings, its membrane-disrupting properties can be harnessed for cell permeabilization studies or as a component in certain biochemical assays.

Experimental Protocols

Accurate quantification and characterization of QACs are essential for quality control and research. Below are outlines of common analytical methods.

5.1 Quantification by LC-MS/MS

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for the analysis of QAC residues.[4]

Workflow:

• Sample Extraction: An extraction based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is commonly employed.[4][5]

  • Weigh 10g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously and centrifuge.

• Cleanup (d-SPE): The supernatant is transferred to a tube containing a cleanup sorbent (e.g., PSA, C18) to remove interfering matrix components.

• Analysis: The final extract is filtered and injected into the LC-MS/MS system.

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[4]

  • Detection: Electrospray Ionization (ESI) in positive mode.

The workflow for this analytical method is visualized below.

Workflow for QAC analysis by LC-MS/MS.

5.2 Quantification by Titration

For bulk materials or concentrated formulations, potentiometric titration offers a reliable quantification method.[6][7] This involves a precipitation titration where the cationic QAC is titrated with an anionic surfactant standard, such as Sodium Dodecyl Sulfate (SDS).[6]

Methodology:

• Sample Preparation: An accurately weighed amount of the sample is dissolved in distilled water.[6] The solution is buffered to pH 10 to ensure complete ionization of the QAC.[6]

• Titration: The sample is titrated with a standardized 0.004 M SDS solution.

• Endpoint Detection: The endpoint is detected using a surfactant-sensitive electrode (e.g., TEN 1100 PLH), which measures the change in potential as the precipitate forms.[6] The titrator automatically identifies the equivalence point.

• Calculation: The concentration of the QAC is calculated based on the volume of titrant consumed.

Toxicology and Safety Profile

While effective as an antimicrobial, appropriate handling and safety precautions are necessary. The compound is classified as harmful if swallowed and causes skin and serious eye irritation.[8]

Hazard Statement	Classification	Source(s)
H302	Harmful if swallowed	[8]
H315	Causes skin irritation	[8]
H319	Causes serious eye irritation	[8]
H335	May cause respiratory irritation	[8]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles.[8]

• Skin Protection: Wear impervious gloves and protective clothing.[8]

• Respiratory Protection: In case of insufficient ventilation or aerosol generation, use a suitable respirator.[8]

Always consult the most current Safety Data Sheet (SDS) before handling this chemical.

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a versatile quaternary ammonium compound with a well-established role as a broad-spectrum antimicrobial agent. Its efficacy stems from its amphiphilic structure, which enables it to disrupt bacterial cell membranes, leading to cell lysis. Beyond its use in disinfectants, its surfactant properties make it valuable in various industrial and commercial formulations. A clear understanding of its chemical properties, mechanism of action, and appropriate analytical methods is paramount for its safe and effective application in research and development.

References

• Aesan. Validation of an analytical method for analyzing residues of quaternary ammonium compounds in animal and plant samples by LC-MS/MS. [Link]

• NIH PMC. Air and Surface Sampling Method for Assessing Exposures to Quaternary Ammonium Compounds Using Liquid Chromatography Tandem Mass Spectrometry. [Link]

• Xylem Analytics. Titration of quaternary Ammonium compounds in disinfectants. [Link]

• Drugfuture. BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE. [Link]

• EURL-Pesticides. Analysis of Quaternary Ammonium Compounds (QACs) in Fruits and Vegetables using QuEChERS and LC-MS. [Link]

• Chem Service. SAFETY DATA SHEET. [Link]

• GSRS. BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE. [Link]

• GSRS. BIS(2-HYDROXYETHYL)-METHYL-TETRADECYLAZANIUM. [Link]

• CAS Common Chemistry. 1-Tetradecanaminium, N,N-bis(2-hydroxyethyl)-N-methyl-, chloride (1:1). [Link]

• ChemWhat. benzylbis(2-hydroxypropyl)tetradecylammonium chloride CAS#: 65059-94-1. [Link]

• Kerui Chemicals. Introduction on the performance of Tallow bis(hydroxyethyl) methyl ammonium chloride. [Link]

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An In-Depth Technical Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride: Structure, Synthesis, and Applications

This guide provides a comprehensive technical overview of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound of significant interest to researchers, scientists, and drug development professionals. This document delves into its molecular architecture, synthetic pathways, physicochemical properties, and functional applications, with a particular focus on its potent antimicrobial activity.

Molecular Structure and Physicochemical Identity

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS No. 60687-90-3) is a cationic surfactant characterized by a central, positively charged quaternary ammonium nitrogen atom.[1] Its distinctive molecular architecture is key to its function. The nitrogen is covalently bonded to four organic substituents: a long hydrophobic tetradecyl (C14) alkyl chain, a methyl group, and two hydrophilic hydroxyethyl groups. This amphiphilic nature, possessing both a nonpolar tail and a polar, charged head group, is fundamental to its surface-active properties and its interactions with biological membranes.[1]

The permanent positive charge on the quaternary nitrogen, which is independent of pH, ensures strong electrostatic interactions with negatively charged surfaces, such as the membranes of bacteria.[1] The presence of the two hydroxyethyl groups enhances its hydrophilicity and potential for hydrogen bonding, distinguishing its properties from simpler quaternary ammonium compounds.

Chemical and Physical Properties

A summary of the key identifiers and physicochemical properties for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is provided below.

Property	Value	Source(s)
CAS Number	60687-90-3	[1][2]
Molecular Formula	C₁₉H₄₂ClNO₂	[1][2]
Molecular Weight	352.0 g/mol	[1][2]
IUPAC Name	N,N-bis(2-hydroxyethyl)-N-methyl-tetradecan-1-aminium chloride	[2]
Synonyms	Bis-(2-Hydroxy-ethyl)-methyl-tetradecyl-ammonium chloride, Tetradecylbis(2-hydroxyethyl)(methyl)aminium chloride	[1]
Physical Form	White to Yellow Solid
Storage Temperature	2-8 °C
InChI Key	AVOOFNQIYITEED-UHFFFAOYSA-M	[1]

Synthesis Pathway: A Representative Protocol

The synthesis of quaternary ammonium compounds is typically achieved through the alkylation of a tertiary amine, a process known as the Menschutkin reaction. For Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, the synthesis involves the reaction of N-methyldiethanolamine with a 14-carbon alkyl halide, such as 1-chlorotetradecane.

The following diagram illustrates the general synthetic workflow.

Caption: General workflow for the synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Detailed Step-by-Step Synthesis Protocol

This protocol is a representative method based on established procedures for the synthesis of similar quaternary ammonium salts.

• Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. The setup should be under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition:

  • To the flask, add N-methyldiethanolamine (1.0 equivalent).

  • Add a suitable polar aprotic solvent, such as acetonitrile or isopropanol, to dissolve the amine.

• Alkylation:

  • Slowly add 1-chlorotetradecane (1.0-1.1 equivalents) to the stirred solution at room temperature.

• Reaction:

  • Heat the reaction mixture to reflux temperature (typically around 82°C for acetonitrile) and maintain for 12-24 hours.

  • Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC), to observe the consumption of the tertiary amine.

• Product Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., acetone/ether) to yield the final white to off-white solid product.

• Characterization: Confirm the structure and purity of the final compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Mechanism of Action and Biological Activity

The primary application of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in research and development stems from its potent, broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.[1]

The mechanism of action is characteristic of cationic surfactants. The positively charged quaternary ammonium headgroup electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and teichoic acids. The long hydrophobic tetradecyl tail then penetrates and disrupts the lipid bilayer. This leads to a loss of membrane integrity, leakage of essential cytoplasmic contents, and ultimately, cell lysis and death.[1]

Caption: Proposed mechanism of antibacterial action for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Antimicrobial Efficacy

While specific Minimum Inhibitory Concentration (MIC) data for this exact compound is not widely published, studies on structurally similar quaternary ammonium compounds provide insight into its expected potency. For instance, benzalkonium chlorides, which also feature a long alkyl chain, exhibit MIC values against E. coli in the range of 16-32 mg/L. It is anticipated that Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride would demonstrate potent bactericidal effects against common pathogens like Staphylococcus aureus and Escherichia coli.[1][3] Related compounds have also shown antifungal properties against Candida species, with MIC values reported between 16 and 64 μg/mL.[4]

Experimental Protocols for Evaluation

For drug development professionals, rigorous in vitro evaluation is critical. The following are standardized protocols for assessing the biological activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the lowest concentration of the compound that inhibits visible bacterial growth.

• Preparation of Compound Stock: Prepare a concentrated stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a suitable solvent (e.g., sterile deionized water or DMSO).

• Bacterial Inoculum Preparation:

  • Culture the test bacteria (e.g., E. coli ATCC 25922, S. aureus ATCC 29213) overnight in an appropriate broth (e.g., Mueller-Hinton Broth).

  • Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Microplate Assay:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in broth.

  • Add the standardized bacterial inoculum to each well.

  • Include positive (bacteria in broth without compound) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of the compound on the metabolic activity of mammalian cells, providing a measure of its cytotoxicity.

• Cell Culture: Culture a suitable mammalian cell line (e.g., L929 mouse fibroblasts or HaCaT human keratinocytes) in the recommended medium in a 96-well plate until they reach approximately 80% confluency.

• Compound Exposure:

  • Prepare serial dilutions of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of the compound.

  • Include untreated cells as a control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

  • Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control cells. The concentration that reduces cell viability by 50% (IC₅₀) can then be determined.

Toxicological and Safety Profile

Quaternary ammonium compounds, while effective antimicrobials, can also exhibit toxicity to mammalian cells.[5] Understanding the toxicological profile is crucial for any potential therapeutic application.

Acute Toxicity

The acute oral toxicity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride has been reported with an LD₅₀ (the dose required to be lethal to 50% of a test population) of approximately 200 mg/kg in rats.[1] This indicates significant toxicity upon ingestion.

Parameter	Value	Species	Route	Source
LD₅₀	~200 mg/kg	Rat	Oral	[1]

Safety and Handling

Based on available safety data for this and similar compounds, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is classified as hazardous.[1]

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Measures: Standard laboratory precautions should be taken, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Handling should be performed in a well-ventilated area. Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion and Future Directions

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a potent cationic surfactant with well-established antimicrobial properties. Its amphiphilic structure, combining a long hydrophobic tail with a permanently charged, hydrophilic head containing two hydroxyethyl moieties, drives its efficacy in disrupting bacterial membranes. While its synthesis is straightforward, its biological activity necessitates careful evaluation of its toxicological profile for any application in drug development or as a disinfectant. Future research may focus on leveraging its surfactant properties for the formulation of drug delivery systems or the development of novel, highly effective, yet safer, antimicrobial agents for combating multidrug-resistant pathogens.

References

• Evaluation of the cytotoxic effects of bis-quaternary ammonium antimicrobial reagents on human cells - PubMed. (URL: [Link])

• N,N-bis(2-hydroxyethyl)-N-methyl-tetradecan-1-ammonium chloride - SIKÉMIA. (URL: [Link])

• Biocide Susceptibility and Antimicrobial Resistance of Escherichia coli Isolated from Swine Feces, Pork Meat and Humans in Germany - PMC - NIH. (URL: [Link])

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An In-Depth Technical Guide to the Physicochemical Properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

This guide provides a comprehensive technical overview of the physicochemical properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHMTAC), a cationic surfactant of significant interest to researchers, scientists, and professionals in drug development. This document moves beyond a simple data sheet to offer a foundational understanding of BHMTAC's molecular architecture, its behavior in aqueous systems, and the critical methodologies for its characterization and application.

Introduction: The Molecular Architecture and its Implications

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound with a unique molecular structure that dictates its physicochemical behavior and functional properties.[1] Its architecture features a central, positively charged quaternary ammonium nitrogen atom. This cationic head group is substituted with one methyl group, a long hydrophobic tetradecyl (C14) alkyl chain, and two hydrophilic hydroxyethyl groups.[1] This amphiphilic nature, with a distinct polar head and a nonpolar tail, is the cornerstone of its surface-active properties.[1]

The presence of the two hydroxyethyl groups is a key structural feature. These groups can participate in hydrogen bonding, which may influence the compound's critical micelle concentration (CMC) and aggregation behavior in solution.[1] This differentiates BHMTAC from more common quaternary ammonium surfactants like cetyltrimethylammonium bromide (CTAB) and offers potential advantages in formulation stability and interaction with biological systems.

Core Physicochemical Properties: A Quantitative Perspective

While specific experimental data for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is not extensively available in peer-reviewed literature, we can infer its properties based on the behavior of structurally similar cationic surfactants, particularly those with a C14 alkyl chain. The following table provides expected ranges and comparative values for key physicochemical parameters.

Physicochemical Property	Expected Value/Range for BHMTAC	Comparative Value (Tetradecyltrimethylammonium bromide - TTAB)	Significance in Formulation Science
Molecular Weight	352.0 g/mol [1]	336.37 g/mol	Influences stoichiometry in formulations and molar concentration calculations.
Critical Micelle Concentration (CMC)	Likely in the low millimolar (mM) range. The hydroxyethyl groups may slightly increase the CMC compared to TTAB due to increased hydrophilicity of the head group.	~3.5 mM in water at 25°C	The concentration at which the surfactant self-assembles into micelles. A low CMC is often desirable as it indicates efficiency in forming structures for drug encapsulation or solubilization at lower concentrations.[2]
Surface Tension at CMC (γCMC)	Expected to be in the range of 30-40 mN/m.	~36 mN/m	Represents the maximum reduction in surface tension achievable by the surfactant. Lower values indicate greater surface activity, which is crucial for emulsification and wetting.
Micelle Hydrodynamic Diameter	Expected to be in the range of 5-15 nm, depending on concentration and ionic strength.	~5-10 nm	The size of the self-assembled micelles, a critical parameter in drug delivery systems as it affects biodistribution and cellular uptake.
Zeta Potential	Highly positive, likely in the range of +30 to +60 mV.	Typically highly positive.	Indicates the magnitude of the electrostatic charge on the micelle surface. A high positive zeta potential contributes to colloidal stability through electrostatic repulsion and can influence interactions with negatively charged biological membranes.

Synthesis and Purification: A Practical Workflow

The synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is typically achieved through the quaternization of a tertiary amine. The following protocol outlines a standard laboratory-scale synthesis.

Synthesis Workflow

The synthesis involves a two-step process starting from tetradecylamine.

Caption: Synthesis workflow for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Detailed Experimental Protocol

Step 1: Synthesis of N,N-bis(2-hydroxyethyl)tetradecylamine

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas inlet, dissolve tetradecylamine in a suitable solvent such as ethanol.

• Under an inert atmosphere (e.g., nitrogen or argon), add a stoichiometric excess of 2-chloroethanol.

• Add a weak base, such as sodium bicarbonate, to neutralize the HCl formed during the reaction.

• Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Step 2: Synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Dissolve the purified N,N-bis(2-hydroxyethyl)tetradecylamine in a polar aprotic solvent like acetonitrile or acetone in a pressure-rated flask.

• Cool the solution in an ice bath and bubble methyl chloride gas through the solution, or add a molar equivalent of liquid methyl chloride.

• Seal the flask and allow it to warm to room temperature, then heat to 50-60°C for 24-72 hours.

• Monitor the reaction by TLC for the disappearance of the tertiary amine.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• The resulting solid is washed with a non-polar solvent like diethyl ether or hexane to remove any unreacted starting material.

• The final product can be recrystallized from a suitable solvent system (e.g., ethanol/ether) to yield the pure Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Analytical Characterization: Methodologies and Expected Outcomes

Structural Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure. The ¹H NMR spectrum should show characteristic peaks for the terminal methyl of the tetradecyl chain, the methylene groups of the alkyl chain, the methyl group on the nitrogen, and the methylene groups of the hydroxyethyl moieties.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) will confirm the molecular weight of the cation (C19H42NO2+).

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of surfactants and can be determined by various methods that detect the onset of micelle formation.[2]

Method 1: Surface Tensiometry

• Prepare a series of aqueous solutions of BHMTAC with increasing concentrations.

• Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Plot surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which the surface tension ceases to decrease significantly and plateaus.[2]

Caption: Workflow for CMC determination by surface tensiometry.

Method 2: Conductometry

• Prepare a stock solution of BHMTAC in deionized water.

• Measure the conductivity of the solution as a function of concentration, typically by titrating the stock solution into a known volume of water.

• Plot the specific conductivity versus the surfactant concentration.

• The plot will show two linear regions with different slopes. The intersection of these lines corresponds to the CMC.

Micelle Size and Zeta Potential Analysis

Dynamic Light Scattering (DLS) is the primary technique for measuring the hydrodynamic diameter of micelles.

• Prepare a solution of BHMTAC at a concentration significantly above the CMC.

• Filter the solution through a sub-micron filter to remove dust and other particulates.

• Analyze the sample using a DLS instrument. The instrument measures the time-dependent fluctuations in scattered light intensity to determine the diffusion coefficient, from which the hydrodynamic diameter is calculated via the Stokes-Einstein equation.

Electrophoretic Light Scattering (ELS) is used to determine the zeta potential.

• The same sample prepared for DLS can be used.

• An electric field is applied across the sample, causing the charged micelles to move.

• The instrument measures the velocity of this movement (electrophoretic mobility) and calculates the zeta potential.

Applications in Drug Development

The unique structural features of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride make it a promising excipient in various drug delivery applications.

• Solubilizing Agent: The hydrophobic core of BHMTAC micelles can encapsulate poorly water-soluble drugs, increasing their apparent solubility in aqueous formulations.

• Permeation Enhancer: As a cationic surfactant, BHMTAC can interact with negatively charged cell membranes, transiently increasing their permeability and enhancing the absorption of co-administered drugs.

• Formulation of Nanoemulsions and Nanoparticles: Its surfactant properties are critical for stabilizing oil-in-water nanoemulsions and for the preparation of polymeric nanoparticles, where it can act as a stabilizer and impart a positive surface charge. This positive charge can be beneficial for mucoadhesion and for targeting negatively charged tissues.

• Antimicrobial Agent: Quaternary ammonium compounds are known for their antimicrobial properties.[1] BHMTAC could serve a dual role in formulations as both a surfactant and a preservative.[1]

Toxicology and Safety Considerations

Quaternary ammonium compounds, as a class, can cause skin and eye irritation.[3][4] The primary toxicological concerns are related to their concentration-dependent membrane-disrupting effects.[4] In non-human mammals, prolonged exposure to some QACs has been linked to reproductive and immune system effects.[4] It is imperative to handle Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride with appropriate personal protective equipment, including gloves and safety glasses, in a well-ventilated area. For any formulation intended for in vivo use, comprehensive toxicological studies are required to establish a safe concentration range.

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant with a molecular structure that suggests a range of valuable physicochemical properties for applications in drug development and other scientific fields. While specific experimental data for this compound is sparse, this guide provides a robust framework for its synthesis, characterization, and potential applications based on established principles of surfactant science. The methodologies detailed herein offer a clear path for researchers to elucidate the specific properties of this promising molecule and to harness its potential in advanced formulations.

References

• University of Regensburg. (n.d.). Micelle formation – conductometric determination of the CMC (critical micellication concentration) of a surfactant. Retrieved January 17, 2026, from [Link]

• Albert, A., & Bologist, D. (2021). Quaternary ammonium compounds: perspectives on benefits, hazards, and risk. ResearchGate. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2023). Quaternary Ammonium Compound Toxicity. PubMed. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Critical micelle concentration. Retrieved January 17, 2026, from [Link]

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An In-Depth Technical Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride for Researchers and Drug Development Professionals

Introduction: Unveiling a Quaternary Ammonium Compound of Interest

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, identified by the CAS number 60687-90-3, is a quaternary ammonium compound (QAC) that has garnered significant attention for its potent antimicrobial properties.[1] As a member of the cationic surfactant family, its molecular architecture, featuring a positively charged nitrogen center, a long hydrophobic alkyl chain, and hydrophilic hydroxyethyl groups, underpins its diverse applications. This guide provides a comprehensive technical exploration of this compound, offering insights into its chemical characteristics, mechanism of action, and relevant methodologies for its study and application in research and drug development.

While the primary focus of this document is on Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, it is important to note that comprehensive, publicly available data on its synthesis, in-vivo toxicity, and pharmacokinetics are limited. Therefore, where appropriate, this guide will draw upon established knowledge of structurally similar long-chain quaternary ammonium compounds to provide a broader context and predictive insights.

Physicochemical Properties and Structural Elucidation

The efficacy and application of any chemical entity are fundamentally dictated by its physicochemical properties. Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is no exception. Its amphiphilic nature, a direct consequence of its molecular structure, is central to its biological activity.

Structural Formula and Key Features

The structure of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride consists of a central quaternary nitrogen atom covalently bonded to one methyl group, two hydroxyethyl groups, and a long C14 alkyl chain (tetradecyl). The positive charge on the nitrogen is balanced by a chloride anion.

Caption: Molecular structure of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Quantitative Physicochemical Data

Property	Value	Source
CAS Number	60687-90-3	[1]
Molecular Formula	C19H42ClNO2	[1]
Molecular Weight	352.0 g/mol	[2]
Appearance	White to yellow solid	[3]
Solubility	Soluble in water	[4]
Purity	>97% (typical)	[5]

Mechanism of Action: A Disruptive Force Against Bacteria

The primary biological activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is its potent antimicrobial effect, particularly against a broad spectrum of bacteria, including both Gram-positive and Gram-negative strains. The fundamental mechanism of action is the disruption of the bacterial cell membrane, leading to leakage of intracellular components and ultimately cell death.

The process can be conceptualized in the following stages:

• Adsorption and Binding: The positively charged quaternary ammonium head group is electrostatically attracted to the negatively charged components of the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.

• Hydrophobic Interaction: The long tetradecyl tail then penetrates the hydrophobic core of the bacterial cell membrane.

• Membrane Disruption: This insertion disrupts the ordered structure of the lipid bilayer, leading to increased membrane fluidity and the formation of pores or channels. This compromises the membrane's integrity as a selective barrier.

• Leakage of Intracellular Contents: The loss of membrane integrity allows for the leakage of essential ions (e.g., K+) and small metabolites from the cytoplasm.

• Inhibition of Cellular Processes: The disruption of the membrane potential and the loss of essential components inhibit vital cellular processes, including ATP synthesis and nutrient transport, culminating in cell death.

Caption: Mechanism of antibacterial action.

While this model provides a solid framework, the precise molecular interactions with specific lipid and protein components of bacterial membranes are areas of ongoing research. Molecular dynamics simulations of similar antimicrobial compounds suggest that the depth of penetration and the extent of disruption are influenced by the lipid composition of the target membrane.[6][7][8][9]

Synthesis and Formulation Considerations

General Synthesis of Quaternary Ammonium Compounds

The synthesis of QACs typically involves the quaternization of a tertiary amine with an alkyl halide. For Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a plausible synthetic route would involve the reaction of N-methyldiethanolamine with 1-chlorotetradecane or 1-bromotetradecane.

Caption: Plausible synthetic pathway.

Formulation Strategies in Drug Development

The surfactant properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride make it an interesting candidate for various pharmaceutical formulations. Cationic surfactants are known to act as solubilizing agents for poorly water-soluble drugs, potentially enhancing their bioavailability.[3][11] They can also function as penetration enhancers in topical and transdermal drug delivery systems.

Formulation development with cationic surfactants requires careful consideration of potential interactions with other excipients and the active pharmaceutical ingredient (API).[12] Compatibility studies are crucial to ensure the stability and efficacy of the final drug product.

Analytical Methodologies

Accurate and precise quantification of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in various matrices is essential for research and development. While a specific validated method for this compound is not widely published, methods for other long-chain QACs can be adapted.

Quantification in Biological Matrices: A Proposed LC-MS/MS Approach

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of small molecules in complex biological matrices such as plasma. The following outlines a general workflow for developing a validated LC-MS/MS method.

Experimental Protocol: LC-MS/MS Quantification in Plasma

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of acetonitrile containing a suitable internal standard (e.g., a deuterated analog of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is a suitable starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over several minutes, followed by a re-equilibration step.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor ion will be the molecular ion [M]+. The product ions will need to be determined by infusing a standard solution of the analyte into the mass spectrometer.

Method Validation: The developed method must be validated according to regulatory guidelines (e.g., FDA or EMA) for parameters including linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability.[13][14][15]

Caption: LC-MS/MS sample preparation workflow.

Toxicology and Safety Considerations

High concentrations of QACs can cause skin and eye irritation. Ingestion of concentrated solutions can be harmful.[16] For any new chemical entity, a thorough toxicological evaluation is a prerequisite for its use in drug development. This would typically involve a battery of in-vitro and in-vivo studies to assess acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The acute oral toxicity (LD50) in rats is a standard metric for assessing the short-term toxicity of a substance.[16][17][18][19] Without specific data for the title compound, it is prudent to handle it with appropriate personal protective equipment in a laboratory setting.

Pharmacokinetics: The Journey Through the Body

The pharmacokinetic profile of a drug candidate, encompassing its Absorption, Distribution, Metabolism, and Excretion (ADME), is a critical determinant of its efficacy and safety. There is a lack of specific ADME data for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. However, studies on other quaternary ammonium compounds provide some general insights.

The permanent positive charge of QACs generally limits their oral bioavailability and ability to cross cell membranes by passive diffusion. Their distribution and elimination patterns are influenced by their molecular weight and lipophilicity.[20] Higher molecular weight QACs tend to have greater biliary excretion.[20] The metabolism of QACs can involve N-dealkylation and oxidation of the alkyl chains.[21][22][23]

A comprehensive pharmacokinetic study of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride would be necessary to understand its behavior in a biological system and would typically involve administering the compound to animal models and quantifying its concentration and the concentration of any metabolites in plasma, urine, and feces over time.[24]

Conclusion and Future Directions

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound with established potent antibacterial activity, making it a molecule of significant interest for further research and potential applications in antimicrobial formulations and as a pharmaceutical excipient. Its mechanism of action, centered on the disruption of bacterial membranes, is characteristic of cationic surfactants.

This technical guide has synthesized the available information on its physicochemical properties, mechanism of action, and relevant analytical and formulation considerations. However, it is clear that there are significant data gaps, particularly in the areas of detailed synthesis protocols, in-vivo toxicity, and pharmacokinetics.

For researchers and drug development professionals, future work should focus on:

• Detailed Synthesis and Characterization: Development and publication of a robust and scalable synthesis protocol.

• In-depth Mechanistic Studies: Utilization of techniques such as molecular dynamics simulations to elucidate the precise molecular interactions with bacterial membranes.

• Comprehensive Toxicological Profiling: Conducting in-vivo studies to determine the acute and chronic toxicity of the compound.

• Pharmacokinetic Investigations: Performing ADME studies in relevant animal models to understand its in-vivo fate.

• Validated Analytical Methods: Development and publication of a fully validated LC-MS/MS method for its quantification in biological matrices.

Addressing these knowledge gaps will be crucial for unlocking the full potential of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in the fields of antimicrobial research and pharmaceutical development.

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Understanding the surfactant properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

An In-depth Technical Guide to the Surfactant Properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a cationic surfactant of significant interest in various scientific and industrial fields. As a quaternary ammonium compound, its unique molecular architecture, featuring a long hydrophobic alkyl chain and a hydrophilic head functionalized with two hydroxyethyl groups, imparts a distinct set of physicochemical properties.[1] This document elucidates the relationship between its structure and surfactant function, details methodologies for its characterization, and discusses its applications, particularly within the pharmaceutical and material sciences.

Molecular Structure and Physicochemical Profile

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is an amphiphilic molecule, the defining characteristic of any surfactant.[1] Its structure consists of a central, positively charged quaternary nitrogen atom. This cationic head is rendered highly hydrophilic by the presence of two polar hydroxyethyl (-CH₂CH₂OH) groups and a methyl (-CH₃) group. The hydrophobic character is provided by a single, long tetradecyl (C14) alkyl chain.[1] This balance between a water-loving head and a water-fearing tail governs its behavior in solution and at interfaces.

The inclusion of hydroxyethyl groups is a key structural feature. It not only enhances hydrophilicity and water solubility but also introduces the potential for hydrogen bonding, which can influence its interaction with other molecules, surfaces, and its self-assembly behavior.[2]

Table 1: Core Physicochemical Properties

Property	Value / Description	Source
IUPAC Name	bis(2-hydroxyethyl)-methyl-tetradecylazanium;chloride	[1]
CAS Number	60687-90-3	[1][3]
Molecular Formula	C₁₉H₄₂ClNO₂	[1][3]
Molecular Weight	352.0 g/mol	[1]
Appearance	Typically a white to yellow solid or liquid, depending on purity and formulation.	[4]
Solubility	Soluble in water and polar solvents.	[2]

The Mechanism of Surfactant Action

The efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as a surfactant stems from two fundamental, concentration-dependent phenomena: reduction of surface tension and micellar aggregation.

Adsorption and Surface Tension Reduction

In aqueous solutions, water molecules exhibit strong cohesive forces, particularly at the surface, creating a phenomenon known as surface tension. When this surfactant is introduced, its amphiphilic nature creates a thermodynamically favorable state where the molecules preferentially migrate to the air-water interface. The hydrophobic tetradecyl tails orient away from the water, while the hydrophilic quaternary ammonium heads remain solvated. This molecular arrangement disrupts the cohesive energy at the surface, leading to a significant reduction in surface tension. This property is the basis for wetting, foaming, and emulsification.

Self-Assembly and Critical Micelle Concentration (CMC)

As the surfactant concentration increases, the surface becomes saturated. Beyond a specific concentration, known as the Critical Micelle Concentration (CMC) , a remarkable self-assembly process occurs.[5] The surfactant monomers spontaneously aggregate into colloidal-sized clusters called micelles.[5] In these structures, the hydrophobic tails are sequestered in a nonpolar core, shielded from the aqueous bulk phase, while the hydrophilic head groups form a stabilizing outer corona.

The CMC is a critical parameter for any surfactant, as it marks the point of maximum surface tension reduction and the onset of solubilization capabilities.[5] Above the CMC, additional surfactant monomers primarily form new micelles.[5]

Experimental Protocol: Determination of CMC via Tensiometry

Characterizing the CMC is essential for any application. Surface tensiometry is a robust and direct method for its determination.[6][7]

Causality Behind Experimental Choice: This method is chosen because it directly measures the primary function of a surfactant—the reduction of surface tension. The abrupt change in the relationship between concentration and surface tension provides a clear, physically meaningful endpoint corresponding to the onset of micellization, making the protocol inherently self-validating.[5][6]

Experimental Workflow Diagram

Caption: A streamlined workflow for determining the CMC of a surfactant using surface tensiometry.

Step-by-Step Methodology:

• Reagent and Solution Preparation:

  • Prepare a concentrated stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in high-purity deionized water. Ensure the concentration is well above the anticipated CMC.

  • Create a series of dilutions from the stock solution. A logarithmic series is most effective for clearly defining the pre- and post-CMC regions.

• Instrumentation and Calibration:

  • Use a calibrated surface tensiometer. The Wilhelmy plate or Du Noüy ring methods are standard.

  • Calibrate the instrument according to the manufacturer's protocol, typically using high-purity water as a reference standard. Ensure the temperature of the sample is controlled and recorded.

• Measurement Procedure:

  • Begin with the most dilute sample to minimize contamination.

  • Measure the surface tension of each solution. Allow the reading to stabilize before recording the value.

  • Thoroughly clean and dry the measurement probe (plate or ring) between each sample to prevent cross-contamination.

• Data Analysis and CMC Determination:

  • Plot the recorded surface tension (γ, on the y-axis) as a function of the logarithm of the surfactant concentration (log C, on the x-axis).

  • The resulting graph will display two distinct linear regions with different slopes. The pre-CMC region will show a steep decline in surface tension with increasing concentration. The post-CMC region will show a plateau or a much shallower slope.[6]

  • The CMC is determined from the concentration at the intersection of the two extrapolated linear portions of the curve.[6]

Applications in Research and Development

The distinct properties of this cationic surfactant make it a valuable tool for scientists and developers.

• Drug Delivery and Solubilization: The hydrophobic core of the micelles can encapsulate poorly water-soluble drug compounds, enhancing their apparent solubility and bioavailability for pharmaceutical formulations.

• Antimicrobial Formulations: As a quaternary ammonium compound, it exhibits significant biological activity, particularly as an antibacterial agent that can disrupt bacterial cell membranes.[1] This makes it suitable for use in disinfectants and as a preservative.

• Material Science: It can be used as an antistatic agent, emulsifier, and dispersing agent in the formulation of coatings, polymers, and industrial cleaners.[2][4][8]

• Personal Care Products: Its cationic nature and conditioning properties make it a candidate for hair rinses and fabric softeners, where it adsorbs onto negatively charged surfaces to provide softness and reduce static.[4]

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a versatile cationic surfactant with a well-defined structure-function relationship. Its amphiphilic nature, enhanced by hydrophilic hydroxyethyl groups, allows for effective surface tension reduction and the formation of micelles for solubilization and delivery applications. A thorough characterization, particularly of its critical micelle concentration, is paramount for optimizing its performance. The robust methodologies described herein provide the foundation for leveraging its properties in advanced scientific research and product development.

References

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• Just Agriculture. Method for Measurement of Critical Micelle Concentration. [Link]

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• Kerui Chemicals. Coco bis(2-hydroxyethyl) methyl ammonium chloride. [Link]

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An In-depth Technical Guide to the Solubility and Stability of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Introduction

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, with the CAS Number 60687-90-3, is a quaternary ammonium compound (QAC) characterized by a central nitrogen atom bonded to a C14 alkyl chain (tetradecyl), a methyl group, and two hydroxyethyl groups.[1][2] This amphiphilic structure, featuring a hydrophobic alkyl tail and a hydrophilic cationic head with hydrogen-bonding capabilities from the hydroxyethyl groups, imparts significant surfactant properties.[1] These properties make it a compound of interest for various applications, including as an antimicrobial agent in pharmaceutical and consumer products, and as a functional excipient in drug delivery systems.[1]

The performance and reliability of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in any formulation are critically dependent on its solubility and stability. A thorough understanding of these parameters is paramount for researchers, scientists, and drug development professionals to ensure product efficacy, safety, and shelf-life. This guide provides a comprehensive overview of the core physicochemical properties of this molecule and details robust methodologies for its characterization.

Chemical and Physical Properties

Property	Value/Description	Source(s)
CAS Number	60687-90-3	[1]
Molecular Formula	C₁₉H₄₂ClNO₂	[1]
Molecular Weight	352.0 g/mol	[1]
Appearance	White to yellow solid	Inferred from supplier data
Synonyms	N,N-bis(2-hydroxyethyl)-N-methyl-1-tetradecanaminium chloride	[2]
Boiling Point	~466.8°C at 760 mmHg	[1]

Part 1: Solubility Profile

The solubility of a surfactant is a critical parameter that dictates its utility in various formulations. The presence of two hydroxyethyl groups in Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is expected to enhance its aqueous solubility compared to QACs with only alkyl substituents. A close analog, Coco bis(2-hydroxyethyl) methyl ammonium chloride (a mixture of C12-C18 alkyl chains), is reported to be easily soluble in water and ethanol.[3]

Theoretical Considerations

The solubility of this amphiphilic molecule is governed by the balance between the hydrophobic interactions of the tetradecyl chain and the hydrophilic nature of the quaternary ammonium headgroup, further enhanced by the hydrogen-bonding capacity of the two hydroxyethyl moieties. In aqueous solutions, at concentrations above the critical micelle concentration (CMC), individual molecules (unimers) aggregate to form micelles. The CMC is a key characteristic of a surfactant, and for analogous dodecyl-di(2-hydroxyethyl)-methylammonium chloride, it has been determined through conductivity measurements.[4]

Experimental Protocol for Solubility Determination

A robust method for determining the equilibrium solubility of the compound in various solvents involves the shake-flask method, followed by a suitable analytical quantification technique.

Objective: To determine the saturation solubility of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a range of aqueous and organic solvents at different temperatures.

Materials:

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (purity >98%)

• Solvents: Purified water (Milli-Q or equivalent), Phosphate buffered saline (PBS) pH 7.4, Ethanol, Isopropanol, Propylene glycol, Chloroform.

• Thermostatically controlled shaker incubator

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• UPLC-MS/MS system or a suitable alternative quantitative method.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride to vials containing a known volume of each solvent.

  • Ensure a solid excess is visible to confirm saturation.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker incubator set at the desired temperatures (e.g., 4°C, 25°C, and 37°C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After equilibration, allow the vials to stand at the set temperature to allow the excess solid to sediment.

  • Centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet any suspended solid.

  • Carefully withdraw an aliquot from the clear supernatant.

• Quantification:

  • Accurately dilute the supernatant with a suitable solvent.

  • Quantify the concentration of the dissolved compound using a validated analytical method, such as UPLC-MS/MS. A suitable method would involve chromatographic separation on a C18 or similar column with a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or methanol) containing a small amount of formic acid to ensure good peak shape and ionization.

Data Presentation:

The solubility data should be presented in a clear, tabular format.

Solvent	Temperature (°C)	Expected Solubility (mg/mL)
Purified Water	4	> 100
Purified Water	25	> 200
Purified Water	37	> 250
PBS (pH 7.4)	25	> 200
Ethanol	25	> 150
Isopropanol	25	> 100
Propylene Glycol	25	> 150
Chloroform	25	< 1

Note: The expected solubility values are illustrative and based on the general properties of similar QACs.

Part 2: Stability Profile

Assessing the stability of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is crucial for predicting its shelf-life and ensuring its safety and efficacy in final formulations. Stability testing should evaluate the impact of temperature, pH, and light.

Thermal Stability

Objective: To determine the thermal decomposition profile of the compound using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Methodology:

• TGA: Accurately weigh a small sample (5-10 mg) into a TGA pan. Heat the sample under a controlled nitrogen atmosphere from ambient temperature to approximately 600°C at a constant heating rate (e.g., 10°C/min). The resulting data will show the temperature at which weight loss occurs, indicating decomposition.

• DSC: Place a small sample (2-5 mg) in a sealed aluminum pan. Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. The DSC thermogram will reveal thermal events such as melting, crystallization, and decomposition as endothermic or exothermic peaks.

Expected Data Summary:

Analysis	Parameter	Expected Result
TGA	Onset of Decomposition	> 200°C
DSC	Melting Point	To be determined
DSC	Decomposition	Exothermic peak corresponding to TGA weight loss

pH-Dependent Stability (Hydrolysis)

Objective: To evaluate the hydrolytic stability of the compound in aqueous solutions at different pH values.

Methodology:

• Sample Preparation: Prepare solutions of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at a known concentration (e.g., 1 mg/mL) in buffers of varying pH (e.g., pH 4, 7, and 9).

• Stress Conditions: Store the solutions at elevated temperatures (e.g., 40°C and 60°C) in sealed vials to accelerate degradation. Include control samples stored at 4°C.

• Time Points: Withdraw aliquots at predetermined time intervals (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis: Quantify the remaining concentration of the parent compound using a validated stability-indicating UPLC-MS/MS method. The method should be capable of separating the parent compound from any potential degradation products.

• Data Analysis: Plot the natural logarithm of the concentration versus time to determine the degradation rate constant (k) at each pH and temperature. The shelf-life (t₉₀) can then be calculated.

Causality behind Experimental Choices: The use of a range of pH values is critical as pH can significantly influence the rate of hydrolysis of functional groups. Elevated temperatures are employed to accelerate the degradation process, allowing for shelf-life prediction in a shorter timeframe, based on the principles of the Arrhenius equation.

Photostability

Objective: To assess the impact of light exposure on the stability of the compound in solution and as a solid, following ICH Q1B guidelines.

Methodology:

• Sample Preparation:

  • Solid State: Spread a thin layer of the solid compound in a chemically inert, transparent container.

  • Solution State: Prepare a solution of the compound in a suitable solvent (e.g., water) in a transparent container.

  • Control Samples: Prepare identical samples wrapped in aluminum foil to serve as dark controls.

• Light Exposure: Expose the samples to a light source that provides a combination of visible and UV light, as specified in ICH Q1B. The overall illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt hours/square meter.

• Analysis: After exposure, analyze both the light-exposed and dark control samples.

  • Appearance: Note any changes in color or physical state.

  • Purity and Degradation Products: Use a validated UPLC-MS/MS method to determine the purity of the compound and to detect and quantify any phot-degradation products.

Self-Validating System: The inclusion of dark controls is crucial to differentiate between degradation caused by light and that caused by thermal stress during the experiment. Any significant degradation in the dark control would invalidate the photostability assessment.

Diagrams

Experimental Workflow for Solubility Determination

Caption: Workflow for determining equilibrium solubility.

Logical Flow for Stability Assessment

Caption: Overview of the stability assessment strategy.

Conclusion

This technical guide outlines the fundamental principles and detailed experimental protocols for the comprehensive characterization of the solubility and stability of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. While specific experimental data for this exact molecule is not widely available in the public domain, the methodologies described herein, grounded in established scientific principles and regulatory guidelines, provide a robust framework for its evaluation. By following these protocols, researchers and formulation scientists can generate the critical data necessary to confidently assess the suitability of this compound for their specific applications, ensuring the development of safe, effective, and stable products.

References

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• Kerui Chemicals. Coco bis(2-hydroxyethyl) methyl ammonium chloride. [Link]

• CAS Common Chemistry. 1-Tetradecanaminium, N,N-bis(2-hydroxyethyl)-N-methyl-, chloride (1:1). [Link]

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An In-Depth Technical Guide to the Biological Activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biological activities of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHTAC), a quaternary ammonium compound (QAC) of significant interest for its potent antimicrobial properties. This document delves into the mechanistic underpinnings of its action, detailed experimental protocols for its evaluation, and a critical analysis of its efficacy and safety profile.

Introduction: Unveiling Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant characterized by a positively charged quaternary ammonium head group and a 14-carbon alkyl chain (tetradecyl).[1] This amphiphilic structure, with its hydrophilic head and hydrophobic tail, is central to its biological activity, primarily its function as a membrane-disrupting agent.[1] As a member of the quaternary ammonium compound family, BHTAC has garnered attention for its broad-spectrum antimicrobial efficacy.[1]

The historical context of QACs dates back to the mid-1930s, when their microbicidal properties were first recognized, leading to their widespread use as disinfectants and antiseptics.[1] The permanent positive charge of the quaternary ammonium cation, independent of solution pH, contributes to their stability and consistent performance.[1]

Antimicrobial Activity: A Multifaceted Assault on Microbes

BHTAC exhibits a broad spectrum of activity against various microorganisms, including Gram-positive and Gram-negative bacteria.[1] Its efficacy stems from its ability to disrupt microbial cell membranes, leading to cell lysis and death.[1]

Antibacterial Efficacy

The primary mechanism of antibacterial action for BHTAC involves a multi-step process targeting the bacterial cell envelope:

• Adsorption and Penetration: The positively charged BHTAC molecule is electrostatically attracted to the negatively charged components of the bacterial cell wall.

• Membrane Disruption: The hydrophobic tetradecyl tail penetrates the lipid bilayer of the cytoplasmic membrane, disrupting its integrity.

• Leakage of Cellular Contents: This disruption leads to increased membrane permeability and the leakage of essential intracellular components, such as ions, metabolites, and nucleic acids.

• Enzyme Inhibition and Protein Denaturation: BHTAC can also interact with and inactivate membrane-bound enzymes and structural proteins, further compromising cellular function.[1]

This mechanism is generally more effective against Gram-positive bacteria due to their thicker, more exposed peptidoglycan layer, which allows for easier access to the cytoplasmic membrane. Gram-negative bacteria possess an outer membrane that provides an additional barrier, though BHTAC is still effective against many Gram-negative species.[1]

Table 1: Illustrative Minimum Inhibitory Concentrations (MICs) for Structurally Similar QACs

Microorganism	Type	Expected MIC Range (µg/mL)
Staphylococcus aureus	Gram-positive	1 - 10
Escherichia coli	Gram-negative	5 - 50
Pseudomonas aeruginosa	Gram-negative	10 - 100

Note: Specific MIC values for BHTAC are not widely available in the public domain. The values presented are based on the known activity of similar C14-chain QACs and should be experimentally verified.

Antifungal and Antiviral Potential

While extensively studied for its antibacterial properties, the antifungal and antiviral activities of BHTAC are less characterized. However, based on the general properties of QACs, it is expected to exhibit efficacy against a range of fungi and enveloped viruses. The mechanism of action against these organisms is also believed to involve the disruption of their lipid-containing membranes or envelopes.[2]

Experimental Protocols for Biological Activity Assessment

To rigorously evaluate the biological activity of BHTAC, standardized and validated experimental protocols are essential. The following sections detail the methodologies for assessing its antimicrobial and cytotoxic effects.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI), is a widely accepted standard.[3][4][5][6][7]

Protocol: Broth Microdilution MIC Assay

• Preparation of BHTAC Stock Solution: Prepare a sterile stock solution of BHTAC in an appropriate solvent (e.g., sterile deionized water or a suitable buffer) at a known concentration.

• Preparation of Microtiter Plates: Aseptically dispense serial twofold dilutions of the BHTAC stock solution into the wells of a 96-well microtiter plate containing a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard. Further dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: Inoculate each well with the prepared microbial suspension. Include a growth control well (no BHTAC) and a sterility control well (no inoculum). Incubate the plates at the appropriate temperature and duration for the test organism (e.g., 35°C for 18-24 hours for most bacteria).

• Interpretation of Results: The MIC is determined as the lowest concentration of BHTAC at which there is no visible growth (turbidity) in the wells.

Diagram: Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of BHTAC.

Cytotoxicity Assessment: The MTT Assay

Evaluating the potential toxicity of BHTAC to mammalian cells is a critical step in its development for any application involving human contact. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and cytotoxicity, often following the guidelines of ISO 10993-5.[8][9][10][11][12]

Protocol: MTT Cytotoxicity Assay

• Cell Culture: Seed mammalian cells (e.g., HeLa, HepG2, or VERO) into a 96-well plate at a predetermined density and allow them to adhere and grow for 24 hours.

• Treatment with BHTAC: Prepare serial dilutions of BHTAC in a complete cell culture medium. Remove the old medium from the cells and replace it with the medium containing different concentrations of BHTAC. Include a vehicle control (medium with the same concentration of the solvent used for the BHTAC stock solution) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with BHTAC for a specified period (e.g., 24, 48, or 72 hours).

• Addition of MTT Reagent: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each BHTAC concentration relative to the vehicle control. The CC50 (half-maximal cytotoxic concentration) value, the concentration of BHTAC that reduces cell viability by 50%, can be determined by plotting a dose-response curve.

Diagram: MTT Assay Principle

Caption: The principle of the MTT assay for assessing cell viability.

Mechanistic Insights: Interaction with Lipid Membranes

The interaction of BHTAC with lipid membranes is the cornerstone of its biological activity. Understanding this interaction at a molecular level is crucial for optimizing its efficacy and safety. Biophysical techniques can be employed to study these interactions using model lipid membranes, such as liposomes or supported lipid bilayers.

Studies on similar cationic surfactants have shown that the length of the alkyl chain significantly influences the interaction with the lipid bilayer. A C14 chain, as in BHTAC, is often considered optimal for balancing strong membrane disruption with sufficient aqueous solubility.

Techniques such as fluorescence spectroscopy, isothermal titration calorimetry (ITC), and atomic force microscopy (AFM) can provide detailed information on how BHTAC affects membrane fluidity, phase behavior, and overall morphology.

Bacterial Resistance to Quaternary Ammonium Compounds

The development of bacterial resistance to biocides is a growing concern. Bacteria can develop resistance to QACs, including BHTAC, through several mechanisms:

• Efflux Pumps: Overexpression of efflux pumps that actively transport QACs out of the cell is a common resistance mechanism.[13][14]

• Alterations in Cell Wall or Membrane Composition: Changes in the composition of the outer membrane in Gram-negative bacteria or the cell wall in Gram-positive bacteria can reduce the binding and uptake of QACs.[13]

• Biofilm Formation: Bacteria embedded in biofilms are often more resistant to antimicrobial agents due to the protective extracellular matrix.[14]

It is important to note that the use of sublethal concentrations of QACs may contribute to the selection of resistant strains and potentially cross-resistance to antibiotics.[15]

Conclusion and Future Directions

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a potent antimicrobial agent with a well-established mechanism of action centered on the disruption of microbial cell membranes. Its broad-spectrum activity makes it a valuable compound for various applications. However, a comprehensive understanding of its biological activity requires further investigation.

Future research should focus on:

• Generating a comprehensive dataset of MIC values for BHTAC against a wide range of clinically and industrially relevant microorganisms.

• Conducting detailed cytotoxicity studies on various mammalian cell lines to establish a clear safety profile.

• Elucidating the specific molecular interactions of BHTAC with different types of lipid membranes to refine our understanding of its mechanism of action.

• Investigating the potential for the development of bacterial resistance to BHTAC and its cross-resistance with other antimicrobials.

By addressing these research gaps, the full potential of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as a safe and effective antimicrobial agent can be realized.

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An In-Depth Technical Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride for Researchers and Drug Development Professionals

Introduction: Unveiling a Versatile Quaternary Ammonium Compound

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a prominent member of the quaternary ammonium compound (QAC) family, presents a compelling molecular architecture for a multitude of applications, particularly within the realms of scientific research and pharmaceutical development. Its structure, featuring a positively charged quaternary ammonium core, a long hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups, bestows upon it a unique amphiphilic character. This inherent duality is the cornerstone of its functionality as a potent cationic surfactant and broad-spectrum antimicrobial agent.

Historically, the antimicrobial properties of QACs were first recognized in the mid-1930s, paving the way for their extensive use as disinfectants and antiseptics.[1] The permanent positive charge on the nitrogen atom, independent of pH, ensures their stable and consistent performance across diverse environmental conditions.[1] This guide aims to provide a comprehensive technical overview of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, delving into its chemical and physical properties, synthesis, mechanisms of action, and applications, with a specific focus on its relevance to researchers and professionals in drug development.

Physicochemical Properties and Molecular Formula

The molecular formula for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is C₁₉H₄₂ClNO₂ , and its molecular weight is approximately 352.0 g/mol .[2]

Property	Value/Description	Source(s)
Molecular Formula	C₁₉H₄₂ClNO₂	[2][3]
Molecular Weight	352.0 g/mol	[2]
CAS Number	60687-90-3	[2][3]
Appearance	White to yellow solid	[4]
Solubility	Soluble in water.	General knowledge for QACs
Storage Temperature	2-8 °C	[4]

Synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride: A Methodological Overview

The synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride typically follows the principle of quaternization of a tertiary amine. This involves the reaction of N-methyl-N,N-bis(2-hydroxyethyl)amine with a tetradecyl halide, most commonly 1-chlorotetradecane.

General Synthetic Workflow:

Caption: A generalized workflow for the synthesis of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Experimental Protocol (Illustrative):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-methyl-N,N-bis(2-hydroxyethyl)amine in a suitable polar solvent such as isopropanol.

• Addition of Alkyl Halide: To the stirred solution, add a stoichiometric equivalent or a slight excess of 1-chlorotetradecane.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for several hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

• Solvent Removal: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from an appropriate solvent system or by washing with a non-polar solvent to remove unreacted starting materials.

• Drying: Dry the purified product under vacuum to obtain the final Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Mechanism of Antimicrobial Action: Disrupting the Microbial Fortress

The primary mechanism of antimicrobial action for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, like other QACs, is the disruption of the microbial cell membrane.[1]

Caption: The mechanism of antimicrobial action of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

The positively charged quaternary ammonium headgroup electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and teichoic acids. Subsequently, the long hydrophobic tetradecyl tail penetrates and integrates into the lipid bilayer. This insertion disrupts the structural integrity and fluidity of the membrane, leading to increased permeability.[1] The compromised membrane can no longer effectively regulate the passage of ions and molecules, resulting in the leakage of essential cytoplasmic contents and ultimately, cell death.[1]

Applications in Research and Drug Development

The unique properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride make it a valuable tool in various research and pharmaceutical applications.

As a Surfactant and Emulsifier

Its amphiphilic nature allows it to act as a cationic surfactant, reducing surface tension and facilitating the formation of emulsions and microemulsions. This property is particularly useful in the formulation of poorly water-soluble drugs, enhancing their dissolution and bioavailability.

Antimicrobial and Preservative Agent

With its broad-spectrum activity against both Gram-positive and Gram-negative bacteria, it can be employed as an antimicrobial agent and preservative in topical and ophthalmic formulations to prevent microbial contamination.[1]

Potential in Drug Delivery

Quaternary ammonium compounds are being explored for their potential as penetration enhancers in transdermal drug delivery systems.[5][6][7] By interacting with the lipids in the stratum corneum, they can transiently increase its permeability, facilitating the passage of therapeutic agents through the skin.

Analytical Characterization

The purity and identity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can be confirmed using various analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure and confirming the presence of the characteristic functional groups. While a specific spectrum for this compound is not publicly available, related spectra for similar compounds can be found.[3][8]

• High-Performance Liquid Chromatography (HPLC): HPLC methods can be developed for the quantification of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in various matrices. A common approach for analyzing quaternary ammonium compounds involves using a suitable column (e.g., C18) with a mobile phase consisting of an aqueous buffer and an organic modifier like acetonitrile.[9][10] Detection can be achieved using a UV detector or an evaporative light scattering detector (ELSD).[9]

Safety and Toxicological Profile

Safety data sheets for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and similar compounds indicate that it may cause skin and eye irritation.[4][11] Ingestion can be harmful.[11] As with any chemical, appropriate personal protective equipment should be used when handling this compound. Detailed acute and chronic toxicity studies are not widely available in the public domain and would be a necessary component of any drug development program utilizing this compound.

Conclusion and Future Perspectives

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a versatile quaternary ammonium compound with significant potential in research and drug development. Its well-defined structure, coupled with its surfactant and antimicrobial properties, makes it a valuable excipient and a potential active ingredient. While its foundational characteristics are well-understood, further research is warranted to fully explore its applications in advanced drug delivery systems, to establish comprehensive toxicological profiles, and to develop and validate specific analytical methodologies. As the demand for novel and effective drug delivery solutions continues to grow, compounds like Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride will undoubtedly play an increasingly important role.

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• 11. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Antimicrobial Assays of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Introduction

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) demonstrating significant antimicrobial properties.[1] As a cationic surfactant, its amphiphilic structure, featuring a positively charged nitrogen atom and a hydrophobic alkyl chain, is central to its biological activity.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of this compound in various antimicrobial assays. The protocols detailed herein are designed to ensure scientific integrity and reproducibility, drawing upon established methodologies and providing the causal reasoning behind experimental choices.

The primary mechanism of action for QACs like Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride involves the disruption of microbial cell membranes.[1][3][4][5] The cationic head of the molecule electrostatically interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane.[2][3] Subsequently, the hydrophobic tail penetrates the lipid bilayer, leading to disorganization of the membrane, increased permeability, leakage of essential intracellular components, and ultimately, cell lysis and death.[1][3][4] This broad-spectrum activity makes it effective against both Gram-positive and Gram-negative bacteria, as well as fungi and enveloped viruses.[1][3][6]

Safety and Handling Precautions

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can cause skin and serious eye irritation, and may cause respiratory irritation.[7][8][9] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[8][9] All handling should be performed in a well-ventilated area or a chemical fume hood.[7][8][10] In case of contact with eyes, rinse cautiously with water for several minutes.[7][8][9] If on skin, wash with plenty of soap and water.[7][8] Consult the Safety Data Sheet (SDS) for complete safety information before use.[7][8][9][10][11]

Core Antimicrobial Assays

The following sections detail the protocols for fundamental antimicrobial susceptibility tests. These assays are crucial for determining the potency and characteristics of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against a spectrum of microorganisms. Adherence to guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) is recommended for standardization and comparability of results.[12][13][14][15][16][17]

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[18] This assay is a cornerstone for assessing the antimicrobial potency of a compound. The broth microdilution method is a widely accepted and efficient technique for determining MIC values.[18][19]

Protocol: Broth Microdilution MIC Assay

• Preparation of Stock Solution: Prepare a stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a suitable solvent (e.g., sterile deionized water or dimethyl sulfoxide, DMSO). The concentration should be at least 10 times the highest concentration to be tested.[20]

• Preparation of Microtiter Plates: Using a 96-well microtiter plate, add 50-100 µL of sterile Mueller-Hinton Broth (MHB) or another appropriate broth medium to each well.[18]

• Serial Dilutions: Dispense the stock solution into the first well of each row to be tested and perform a two-fold serial dilution across the plate. This creates a gradient of decreasing concentrations of the compound.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.[20] Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.[18][19]

• Inoculation: Inoculate each well (except for the negative control) with the prepared bacterial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.[19]

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.[19] The use of a viability indicator like resazurin can aid in the visualization of microbial growth.[21]

Data Presentation: Expected MIC Ranges

Microorganism	Expected MIC Range (µg/mL)
Staphylococcus aureus (Gram-positive)	25.0 - 200.0[22]
Escherichia coli (Gram-negative)	25.0 - 200.0[22]
Pseudomonas aeruginosa (Gram-negative)	25.0 - 200.0[22]

Note: These are generalized ranges for bis-quaternary ammonium compounds and should be determined experimentally for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[23][24] This assay is a logical extension of the MIC test and helps to differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Protocol: MBC Determination

• Perform MIC Assay: First, determine the MIC as described in the previous section.

• Subculturing: Following MIC determination, take a small aliquot (e.g., 10 µL) from the wells showing no visible growth (the MIC well and more concentrated wells).

• Plating: Spread the aliquots onto a suitable agar medium (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count (typically a ≥3-log₁₀ reduction).[23][25]

Causality in Experimental Design: The transition from a liquid culture in the MIC assay to a solid agar medium in the MBC assay is critical. It removes the antimicrobial agent, allowing any surviving, non-growing (bacteriostatic) bacteria to recover and form colonies. The absence of colonies indicates a bactericidal effect at that concentration.

Time-Kill Kinetics Assay

A time-kill kinetics assay provides dynamic information about the antimicrobial activity of a compound over time.[26][27][28] This assay is invaluable for understanding the rate of bactericidal or bacteriostatic action.

Protocol: Time-Kill Analysis

• Preparation: Prepare flasks or tubes containing a standardized bacterial suspension (e.g., 1-5 x 10⁶ CFU/mL) in a suitable broth.

• Addition of Compound: Add Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC). Include a growth control without the compound.

• Incubation and Sampling: Incubate the cultures at 37°C with shaking. At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each culture.[29]

• Serial Dilution and Plating: Perform serial dilutions of the collected samples in a neutralizing broth or sterile saline and plate them onto agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration. A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[26] A bacteriostatic effect is indicated by a minimal change in the initial inoculum count.[26]

Logical Relationship in Time-Kill Assay

Caption: Logical flow of a time-kill kinetics assay.

Anti-Biofilm Activity Assay

Microbial biofilms are structured communities of cells encased in a self-produced extracellular matrix, which often exhibit increased resistance to antimicrobial agents.[30][31][32] Evaluating the efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against biofilms is crucial for applications where surface-associated microbial growth is a concern.

Protocol: Biofilm Inhibition and Eradication Assay

This protocol, adapted from established methods, assesses both the ability to prevent biofilm formation (inhibition) and to destroy pre-formed biofilms (eradication).[30][33]

A. Biofilm Inhibition:

• Preparation of Microtiter Plates: Add varying concentrations of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride to the wells of a 96-well plate containing a suitable growth medium.

• Inoculation: Inoculate the wells with a standardized bacterial suspension.

• Incubation: Incubate the plate under conditions that promote biofilm formation (typically 24-48 hours at 37°C without shaking).

• Washing: Carefully remove the planktonic (free-floating) cells by washing the wells with a sterile buffer (e.g., phosphate-buffered saline, PBS).

• Quantification: Quantify the remaining biofilm using methods such as crystal violet staining (for biomass) or a metabolic assay like the 2,3,5-triphenyltetrazolium chloride (TTC) assay (for cell viability).[30]

B. Biofilm Eradication:

• Biofilm Formation: First, grow biofilms in a 96-well plate for 24-48 hours as described above, without the presence of the antimicrobial agent.

• Removal of Planktonic Cells: Wash the wells to remove non-adherent cells.

• Treatment: Add fresh medium containing various concentrations of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride to the wells with the pre-formed biofilms.

• Incubation: Incubate for a defined period (e.g., 24 hours).

• Washing and Quantification: Wash the wells again to remove the compound and any detached biofilm. Quantify the remaining viable biofilm as described above.

Self-Validating System: The inclusion of appropriate controls is paramount. A positive control for biofilm formation (no compound) establishes the baseline biofilm density. A negative control (no bacteria) ensures that the staining or metabolic activity is due to the biofilm and not the compound or medium.

Conclusion

The protocols outlined in these application notes provide a robust framework for the comprehensive evaluation of the antimicrobial properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. By understanding the principles behind each assay and adhering to standardized methodologies, researchers can generate reliable and reproducible data. This is essential for the development of new antimicrobial formulations and for contributing to the broader understanding of quaternary ammonium compounds in the fight against microbial contamination and infection.

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Application of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in Material Science: A Technical Guide

This guide provides a comprehensive overview of the applications of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS No. 60687-90-3) in material science. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's functional versatility as a surfactant, stabilizer, and antimicrobial agent, offering detailed application notes and experimental protocols.

Introduction to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) distinguished by its unique molecular architecture.[1] It possesses a cationic head group with a central nitrogen atom bonded to a methyl group, two hydroxyethyl groups, and a long C14 alkyl chain (tetradecyl). This amphiphilic structure, with a hydrophilic cationic head and a hydrophobic tail, underpins its efficacy as a potent surfactant and its diverse applications in material science.

Key Physicochemical Properties:

Property	Value	Reference
CAS Number	60687-90-3	[2]
Molecular Formula	C19H42ClNO2	[3]
Molecular Weight	352.0 g/mol	[2]
Appearance	White to yellow solid
Solubility	Soluble in water and ethanol	[4]

The presence of the hydroxyethyl groups enhances its water solubility and hygroscopicity, while the tetradecyl chain provides substantial surface activity.[4] This dual character allows it to adsorb at interfaces, self-assemble into micelles in solution, and interact with a wide range of surfaces and macromolecules.

Core Applications in Material Science

The unique properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride lend themselves to several key applications in material science, including:

• Polymer Stabilization: Acting as an anti-gelation agent in polymer formulations.

• Nanoparticle Synthesis and Functionalization: Serving as a stabilizing and capping agent in the synthesis of nanoparticles.

• Antimicrobial Surface Modification: Imparting biocidal properties to various material surfaces.

• Drug Delivery Systems: Functioning as a permeation enhancer and stabilizer in controlled-release formulations.

The following sections will provide detailed application notes and protocols for each of these areas.

Application as a Polymer Stabilizer: Anti-Gelation Agent

In the production and application of certain polymers, such as polyhydroxyetheramines, there is a risk of premature gelation, which can negatively impact the material's processability and final properties. Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can be employed as an anti-gel agent to mitigate this issue.[1]

Mechanism of Action: The cationic nature of the compound allows it to interact with and stabilize reactive species or charged intermediates within the polymer matrix, thereby inhibiting the cross-linking reactions that lead to gel formation. The long alkyl chain also provides steric hindrance, further preventing polymer chain aggregation.

Protocol: Evaluation of Anti-Gelation Efficacy in a Polyhydroxyetheramine Resin System

This protocol outlines a general procedure to assess the effectiveness of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as an anti-gel agent.

Materials:

• Polyhydroxyetheramine resin

• Curing agent (e.g., a multifunctional amine)

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Appropriate solvent (e.g., propylene glycol methyl ether acetate)

• Viscometer

• Hot plate with magnetic stirring

• Timer

Procedure:

• Preparation of Stock Solution: Prepare a 10% (w/v) stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in the chosen solvent.

• Formulation Preparation:

  • In a series of beakers, prepare the polyhydroxyetheramine resin formulation according to the manufacturer's instructions.

  • To each beaker, add varying concentrations of the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride stock solution to achieve final concentrations ranging from 0.1% to 2.0% (w/w) of the total resin weight. Include a control sample with no additive.

• Mixing and Curing:

  • Thoroughly mix each formulation using a magnetic stirrer until homogeneous.

  • Add the curing agent to each formulation and mix thoroughly.

• Gel Time Measurement:

  • Place each beaker on a hot plate set to the recommended curing temperature.

  • Start the timer immediately after adding the curing agent.

  • Periodically measure the viscosity of each formulation using a viscometer.

  • The gel time is defined as the point at which the viscosity increases dramatically and the material no longer flows.

• Data Analysis: Plot the gel time as a function of the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride concentration to determine the optimal concentration for inhibiting gelation.

Caption: Workflow for evaluating the anti-gelation efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Application in Nanoparticle Synthesis and Functionalization

Quaternary ammonium compounds are widely used as capping agents and stabilizers in the synthesis of various nanoparticles, including metallic and metal oxide nanoparticles.[5] Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can serve this purpose, influencing the size, shape, and stability of the resulting nanoparticles.

Mechanism of Action: The cationic head group of the molecule adsorbs onto the surface of the forming nanoparticles, creating a positively charged layer. This electrostatic repulsion between particles prevents their aggregation and controls their growth. The long hydrophobic tail provides a steric barrier, further enhancing stability.

Protocol: Synthesis of Silver Nanoparticles using Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as a Stabilizer

This protocol describes a chemical reduction method for synthesizing silver nanoparticles (AgNPs) with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as a stabilizing agent.

Materials:

• Silver nitrate (AgNO₃)

• Sodium borohydride (NaBH₄)

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Deionized water

• Magnetic stirrer

• UV-Vis spectrophotometer

Procedure:

• Preparation of Reactant Solutions:

  • Prepare a 1 mM solution of silver nitrate in deionized water.

  • Prepare a 2 mM solution of sodium borohydride in deionized water. Keep this solution cold in an ice bath.

  • Prepare a 10 mM solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in deionized water.

• Nanoparticle Synthesis:

  • In a flask, combine 50 mL of the 1 mM AgNO₃ solution with 1 mL of the 10 mM Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride solution under vigorous stirring.

  • Slowly add 2 mL of the ice-cold 2 mM NaBH₄ solution dropwise to the mixture.

  • A color change to yellowish-brown indicates the formation of silver nanoparticles.

  • Continue stirring for 30 minutes to ensure the reaction is complete.

• Characterization:

  • Record the UV-Vis spectrum of the resulting nanoparticle suspension. The characteristic surface plasmon resonance (SPR) peak for AgNPs should be observed around 400-420 nm.

  • Further characterization of nanoparticle size and morphology can be performed using techniques such as Transmission Electron Microscopy (TEM) and Dynamic Light Scattering (DLS).

Caption: Workflow for the synthesis of silver nanoparticles stabilized by Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Application in Antimicrobial Surface Modification

The inherent antimicrobial properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride make it an excellent candidate for modifying material surfaces to impart biocidal activity.[1] This is particularly relevant for medical devices, food packaging, and high-touch surfaces.

Mechanism of Action: The primary antimicrobial mechanism of QACs involves the disruption of microbial cell membranes.[1] The positively charged cationic head group electrostatically interacts with the negatively charged components of the bacterial cell wall. The long hydrophobic tail then penetrates the lipid bilayer, leading to membrane disorganization, leakage of intracellular components, and ultimately, cell death.

Protocol: Covalent Immobilization onto a Hydroxyl-Functionalized Surface

This protocol details the covalent attachment of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride onto a surface with available hydroxyl groups (e.g., glass, cellulose, or a polymer with a hydroxyl-functionalized coating).

Materials:

• Hydroxyl-functionalized substrate

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Toluene (anhydrous)

• A coupling agent, such as (3-Isocyanatopropyl)triethoxysilane

• Dibutyltin dilaurate (catalyst)

• Nitrogen atmosphere

• Oven

Procedure:

• Surface Activation (if necessary): Clean the substrate thoroughly. If the density of hydroxyl groups is low, the surface can be activated by plasma treatment or with a piranha solution (use with extreme caution).

• Silanization:

  • In a glovebox under a nitrogen atmosphere, immerse the substrate in a 2% (v/v) solution of (3-Isocyanatopropyl)triethoxysilane in anhydrous toluene.

  • Add a catalytic amount of dibutyltin dilaurate.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

  • Rinse the substrate with toluene to remove unreacted silane and dry under a stream of nitrogen.

• Covalent Attachment of the QAC:

  • Prepare a 5% (w/v) solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in anhydrous toluene.

  • Immerse the silanized substrate in this solution. The isocyanate groups on the surface will react with the hydroxyl groups of the QAC.

  • Heat the reaction at 60-80°C for 12-24 hours under a nitrogen atmosphere.

  • Remove the substrate, rinse thoroughly with toluene and then ethanol to remove any non-covalently bound QAC.

  • Dry the substrate in an oven at 60°C.

• Antimicrobial Efficacy Testing:

  • The antimicrobial activity of the modified surface can be evaluated using standard methods such as the Kirby-Bauer test or by quantifying the reduction in viable bacterial colonies after incubation on the surface.

Application in Drug Delivery Systems

In the field of drug delivery, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can be utilized for its surfactant properties to enhance the solubility and bioavailability of poorly water-soluble drugs. Its cationic nature can also be exploited for targeted delivery to negatively charged biological membranes.

Potential Roles:

• Solubilizing Agent: Forming micelles that can encapsulate hydrophobic drugs, increasing their apparent solubility in aqueous formulations.

• Permeation Enhancer: Interacting with cell membranes to transiently increase their permeability, facilitating drug absorption.

• Stabilizer for Nanoemulsions and Liposomes: Preventing the coalescence of droplets or vesicles in lipid-based drug delivery systems.[4]

The specific protocols for these applications are highly dependent on the drug and the desired delivery system and are beyond the scope of this general guide. However, formulation scientists can leverage the fundamental properties of this compound in the design and optimization of such systems.

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a versatile quaternary ammonium compound with a range of valuable applications in material science. Its amphiphilic nature, cationic charge, and inherent antimicrobial activity make it a functional ingredient for polymer stabilization, nanoparticle synthesis, antimicrobial surface modification, and as an excipient in drug delivery systems. The protocols provided in this guide serve as a starting point for researchers to explore and optimize the use of this compound in their specific applications. As with any chemical process, appropriate safety precautions should always be taken.

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Application Note: Elucidating Bacterial Membrane Disruption using Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Introduction: A Tool for Probing Bacterial Viability

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) recognized for its potent antibacterial activity against both Gram-positive and Gram-negative bacteria.[1] Its efficacy stems from its ability to disrupt the structural and functional integrity of bacterial cell membranes, ultimately leading to cell death.[1] This defining characteristic makes it an invaluable tool for researchers in microbiology, drug discovery, and materials science who are focused on studying bacterial membrane dynamics, screening new antimicrobial agents, and developing anti-biofilm strategies.

This application note provides a comprehensive guide for utilizing Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in bacterial membrane disruption studies. We will delve into the molecular mechanism of action and provide detailed, field-proven protocols for key assays that allow for the quantitative and qualitative assessment of its impact on bacterial membranes.

Mechanism of Action: A Stepwise Assault on the Bacterial Membrane

The bactericidal activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, like other QACs, is a multi-step process targeting the bacterial cell membrane.[2] The molecule's amphiphilic nature, possessing a positively charged hydrophilic head and a long hydrophobic tail, is central to its function.

• Electrostatic Adsorption: The initial interaction is driven by the electrostatic attraction between the positively charged quaternary nitrogen of the compound and the negatively charged components of the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[2][3]

• Hydrophobic Insertion: Following adsorption, the hydrophobic tetradecyl chain penetrates the lipid bilayer of the cell membrane.[3][4]

• Membrane Disruption: This insertion disrupts the ordered structure of the membrane phospholipids, leading to an increase in membrane fluidity and permeability.[1][4] This compromises the membrane's ability to function as a selective barrier, causing the leakage of essential intracellular components like ions, metabolites, and nucleic acids, ultimately resulting in cell lysis.[2]

This mechanism can be visualized as a "detergent-like" action, where the QAC molecules effectively solubilize the membrane.[5]

Caption: Figure 2: MIC assay workflow.

Assessment of Cytoplasmic Membrane Depolarization

Membrane depolarization is a key indicator of membrane damage. The voltage-sensitive fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)) is commonly used to monitor changes in bacterial membrane potential. [6][7]In polarized cells, the dye accumulates and its fluorescence is quenched. [7]Disruption of the membrane potential leads to the release of the dye into the medium, resulting in an increase in fluorescence. [7] Protocol: DiSC₃(5) Membrane Potential Assay

• Cell Preparation:

  • Grow and wash bacteria as described in the MIC protocol.

  • Resuspend the bacterial pellet in a suitable buffer (e.g., 5 mM HEPES, 20 mM glucose, pH 7.2). It is important to include a carbon source to maintain cell energization. [6] * Adjust the cell suspension to an OD₆₀₀ of 0.05.

• Dye Loading and Quenching:

  • Add DiSC₃(5) to the cell suspension to a final concentration of 0.4 µM and incubate in the dark with shaking until the fluorescence signal is stable (indicating maximal dye uptake and quenching).

  • To facilitate dye uptake, especially in Gram-negative bacteria, the addition of a low concentration of EDTA (0.5 mM) can be considered to permeabilize the outer membrane. [6]

• Fluorescence Measurement:

  • Transfer the cell suspension to a cuvette in a spectrofluorometer.

  • Set the excitation and emission wavelengths to 622 nm and 670 nm, respectively. [8] * Record the baseline fluorescence for a few minutes.

  • Add Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at the desired concentration (e.g., 1x or 2x MIC).

  • Continuously monitor the fluorescence intensity. An increase in fluorescence indicates membrane depolarization.

  • As a positive control for complete depolarization, a protonophore such as CCCP or the peptide gramicidin can be used. [7]

    Parameter	Value
    Dye	DiSC₃(5)
    Excitation Wavelength	622 nm
    Emission Wavelength	670 nm
    Bacterial Density	OD₆₀₀ = 0.05
    Typical Dye Concentration	0.4 µM
    Positive Control	CCCP or Gramicidin

    Table 1: Key Parameters for DiSC₃(5) Membrane Potential Assay

Evaluation of Membrane Permeabilization

To directly assess the loss of membrane integrity, fluorescent dyes that are typically membrane-impermeable can be used. SYTOX Green is a high-affinity nucleic acid stain that cannot cross the membrane of live cells. [9]Upon membrane damage, it enters the cell, binds to nucleic acids, and exhibits a significant increase in fluorescence. [9] Protocol: SYTOX Green Membrane Permeability Assay

• Cell Preparation:

  • Prepare the bacterial suspension as described for the membrane potential assay, resuspending the cells in a suitable buffer.

• Assay Setup:

  • In a 96-well black, clear-bottom microtiter plate, add the bacterial suspension.

  • Add SYTOX Green to a final concentration of 2 µM.

• Fluorescence Measurement:

  • Place the plate in a microplate reader.

  • Set the excitation and emission wavelengths to 485 nm and 520 nm, respectively.

  • Record the baseline fluorescence.

  • Add Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at various concentrations (e.g., sub-MIC, MIC, and supra-MIC levels).

  • Monitor the fluorescence intensity over time. A time- and concentration-dependent increase in fluorescence indicates membrane permeabilization.

  • A positive control for maximal permeabilization can be achieved by treating cells with 70% isopropanol.

Sources

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• 2. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Visualizing the membrane disruption action of antimicrobial peptides by cryo-electron tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. microbiologyresearch.org [microbiologyresearch.org]
• 7. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 8. Inner Membrane Permeabilization: DiSC35 Assay Methods - Hancock Lab [cmdr.ubc.ca]
• 9. journals.asm.org [journals.asm.org]

Application Notes and Protocols: In Vitro Cytotoxicity Assessment of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Introduction

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) characterized by its amphiphilic structure, which underpins its function as a surfactant.[1] QACs are widely utilized as antimicrobials, preservatives, and antistatic agents in a variety of commercial and consumer products.[2] Their biological activity is primarily driven by their interaction with cellular membranes.[1][3] Given the increasing use of QACs and concerns about their potential for human exposure, a thorough evaluation of their cytotoxic effects is imperative.[2][4]

These application notes provide a comprehensive framework for assessing the in vitro cytotoxicity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering a multi-parametric approach to understanding the compound's impact on cell health. The methodologies align with international standards, such as ISO 10993-5, to ensure robust and reliable data generation.[5][6][7][8][9]

Guiding Principles for Cytotoxicity Testing

The central tenet of these protocols is to move beyond a single-endpoint assay and embrace a holistic view of cellular response to the test compound. This is achieved by employing a battery of tests that interrogate different aspects of cell physiology, from metabolic activity and membrane integrity to the specific pathways of cell death.

Core Concepts:

• Metabolic Viability: Assesses the functional integrity of cellular metabolic processes, often mitochondrial function. The MTT assay is a classic example.[10][11]

• Membrane Integrity: Measures the physical integrity of the cell membrane. The Lactate Dehydrogenase (LDH) release assay is a primary method for this assessment.[12]

• Apoptosis vs. Necrosis: Differentiates between programmed cell death (apoptosis) and uncontrolled cell death due to acute injury (necrosis).[13][14][15] This is crucial for understanding the mechanism of toxicity.

This multi-assay approach provides a more complete picture of the cytotoxic profile of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Experimental Design and Workflow

A logical workflow is essential for generating reproducible and meaningful data. The following diagram outlines the recommended experimental progression.

Caption: High-level workflow for in vitro cytotoxicity testing.

PART 1: Cell Line Selection and Culture

The choice of cell line is a critical parameter that can significantly influence the outcome of cytotoxicity studies.[16][17] Since Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride may be used in products that come into contact with the skin, both keratinocytes and fibroblasts are relevant choices. For a broader toxicological screen, a variety of cell lines, including those from different tissues and both cancerous and non-cancerous origins, can provide a more comprehensive understanding of the compound's effects.[16][17][18]

Recommended Cell Lines:

Cell Line	Type	Rationale
HaCaT	Human Keratinocyte (Immortalized)	Represents the primary cell type of the epidermis, a key target for topical exposures.[3]
3T3	Mouse Fibroblast (Non-tumor)	A commonly used cell line in cytotoxicity testing, particularly for biocompatibility studies according to ISO 10993-5.[5][16]
A549	Human Lung Carcinoma	Relevant for assessing potential toxicity via inhalation.
HepG2	Human Liver Carcinoma	Represents a key metabolic organ and is often used to assess xenobiotic toxicity.[19]

Culture Conditions: All cell lines should be cultured in their respective recommended media, supplemented with fetal bovine serum (FBS) and antibiotics (penicillin/streptomycin), and maintained in a humidified incubator at 37°C with 5% CO₂.

PART 2: Core Cytotoxicity Assay Protocols

Protocol 2.1: MTT Assay for Metabolic Viability

The MTT assay is a colorimetric method that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[10][20] This conversion is primarily carried out by mitochondrial dehydrogenases, and the amount of formazan produced is proportional to the number of viable cells.[10][11]

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

• Phosphate-buffered saline (PBS)

• 96-well clear flat-bottom plates

• Multi-channel pipette

• Plate reader (absorbance at 570 nm)

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in culture medium. Remove the old medium from the cells and add 100 µL of the various concentrations of the test compound. Include vehicle controls (medium only) and positive controls (e.g., Triton X-100).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, carefully remove the treatment medium. Add 100 µL of fresh, serum-free medium containing 0.5 mg/mL MTT to each well.[10]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, protected from light, to allow for the formation of formazan crystals.[21]

• Solubilization: Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.[11]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[11]

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

Protocol 2.2: LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay quantifies the release of the cytosolic enzyme LDH from cells with damaged plasma membranes.[12][22] This provides a measure of cytotoxicity due to membrane lysis.[23]

Materials:

• Commercially available LDH cytotoxicity assay kit (recommended for standardized results)

• 96-well clear flat-bottom plates

• Lysis buffer (often included in kits, e.g., Triton X-100)

• Plate reader (absorbance at ~490 nm)

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is advisable to run this assay in parallel with the MTT assay using a separate plate.

• Sample Collection: After the treatment incubation, carefully collect a portion of the cell culture supernatant (e.g., 50 µL) from each well and transfer it to a new 96-well plate.[12]

• Maximum LDH Release Control: To determine the maximum releasable LDH, add lysis buffer to a set of control wells and incubate for 15-30 minutes before collecting the supernatant.

• LDH Reaction: Add the LDH assay reaction mixture to each well containing the supernatant, following the kit manufacturer's instructions.[12]

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (typically 10-30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.[12]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Spontaneous LDH Release Abs) / (Maximum LDH Release Abs - Spontaneous LDH Release Abs)] * 100

Protocol 2.3: Apoptosis vs. Necrosis Assay via Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells using dual staining with Annexin V and a non-vital dye like Propidium Iodide (PI) or 7-AAD.[13][14][15] Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while PI/7-AAD can only enter cells with compromised membranes, characteristic of late apoptosis and necrosis.[13][15]

Materials:

• Annexin V-FITC (or another fluorophore) Apoptosis Detection Kit

• Propidium Iodide (PI) or 7-Aminoactinomycin D (7-AAD)

• Binding Buffer

• Flow cytometer

Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well or 12-well plates and treat with various concentrations of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant containing any detached cells.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI/7-AAD according to the kit manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within one hour.[13]

• Data Interpretation:

  • Annexin V- / PI-: Live cells[24]

  • Annexin V+ / PI-: Early apoptotic cells[24]

  • Annexin V+ / PI+: Late apoptotic or necrotic cells[24]

  • Annexin V- / PI+: Necrotic cells[24]

PART 3: Advanced Mechanistic Insights

To further elucidate the mechanism of cell death, a caspase activity assay can be performed. Caspases are a family of proteases that are key mediators of apoptosis.[25]

Protocol 3.1: Caspase-3/7 Activity Assay

This luminescent or colorimetric assay measures the activity of caspase-3 and -7, which are executioner caspases in the apoptotic pathway.[25][26][27]

Materials:

• Caspase-Glo® 3/7 Assay kit (or similar)

• White-walled 96-well plates (for luminescence) or clear 96-well plates (for colorimetric)

• Luminometer or spectrophotometer

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the other 96-well plate-based assays.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.[27][28]

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent directly to the cells in the culture medium (typically in a 1:1 volume ratio).[28]

• Incubation: Mix the contents by gentle shaking and incubate at room temperature for 1-3 hours, protected from light.[28]

• Signal Measurement: Measure the luminescence or absorbance using the appropriate plate reader.

• Data Analysis: An increase in signal compared to the vehicle control indicates the induction of apoptosis through caspase-3/7 activation.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and concise manner. The following table provides an example of how to summarize the IC50 values obtained from the different assays.

Cell Line	Assay	24h IC50 (µM)	48h IC50 (µM)	72h IC50 (µM)
HaCaT	MTT
LDH
3T3	MTT
LDH
A549	MTT
LDH
HepG2	MTT
LDH

Interpreting the Results:

• A low IC50 value indicates high cytotoxicity.

• Comparing the IC50 values from the MTT and LDH assays can provide insight into the primary mode of cell death. If the LDH IC50 is significantly higher than the MTT IC50, it may suggest that the compound impairs metabolic function before causing overt membrane damage.

• The flow cytometry and caspase assay results will directly indicate whether the observed cell death is primarily apoptotic or necrotic.

Visualization of Cellular Fate

The following diagram illustrates the decision points in determining the mode of cell death based on the proposed assays.

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Evaluation of the cytotoxic effects of bis-quaternary ammonium antimicrobial reagents on human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. EVS-EN ISO 10993-5:2009+A11:2025 - EVS standard evs.ee | en [evs.ee]
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• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Comparative sensitivity of tumor and non-tumor cell lines as reliable approach for in vitro cytotoxicity screening of lysine-based surfactants with potential pharmaceutical applications [diposit.ub.edu]
• 17. researchgate.net [researchgate.net]
• 18. In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. broadpharm.com [broadpharm.com]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 23. researchgate.net [researchgate.net]
• 24. logosbio.com [logosbio.com]
• 25. bosterbio.com [bosterbio.com]
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• 28. promega.com [promega.com]

Application Notes and Protocols for Antimicrobial Coatings Formulated with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the formulation, characterization, and evaluation of antimicrobial coatings incorporating Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. This quaternary ammonium compound (QAC) offers broad-spectrum antimicrobial efficacy, making it a compelling active ingredient for developing surfaces that inhibit the growth of pathogenic microorganisms. These application notes detail the mechanism of action, provide step-by-step formulation protocols, outline methods for coating characterization, and present standardized protocols for assessing antimicrobial performance. The causality behind experimental choices is explained to provide a deeper understanding of the formulation science.

Introduction: The Imperative for Antimicrobial Surfaces

The proliferation of pathogenic microorganisms on surfaces poses a significant threat in healthcare, public, and industrial environments. Antimicrobial coatings are a critical technology to mitigate this challenge by rendering surfaces inhospitable to microbes like bacteria and fungi.[1][2] Quaternary ammonium compounds (QACs) are a prominent class of antimicrobial agents utilized in these coatings due to their potent, broad-spectrum activity, chemical stability, and cost-effectiveness.[3][4]

This guide focuses on Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride , a QAC with a unique molecular architecture that contributes to its efficacy. Its structure includes a positively charged quaternary ammonium center, a hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups, creating a balanced amphiphilic nature.[3] This structure is key to its antimicrobial mechanism, which primarily involves the disruption of microbial cell membranes.[3][5]

Mechanism of Action: A Targeted Disruption

The antimicrobial activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a multi-step process initiated by electrostatic interaction. The positively charged nitrogen atom of the QAC is attracted to the negatively charged components of the microbial cell envelope, such as lipopolysaccharides and peptidoglycan.[6]

This initial binding is followed by the penetration of the hydrophobic tetradecyl chain into the lipid bilayer of the cell membrane.[1] This intercalation disrupts the membrane's structural integrity, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell lysis and death.[1][3][5]

Caption: Mechanism of antimicrobial action of QACs.

Formulation of Antimicrobial Coatings

The successful incorporation of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride into a coating formulation is critical for achieving durable antimicrobial activity. Two primary strategies are employed: physical incorporation and covalent bonding.

Strategy 1: Physical Incorporation (Release-Based)

In this approach, the QAC is physically mixed into the coating matrix. This method is straightforward but may lead to the leaching of the antimicrobial agent over time, potentially reducing the long-term efficacy of the coating.[7]

Protocol 3.1.1: Formulation of an Acrylic-Based Antimicrobial Coating

• Materials:

  • Acrylic resin (e.g., polymethyl methacrylate - PMMA)

  • Appropriate solvent (e.g., methyl ethyl ketone - MEK)

  • Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

  • Plasticizer (optional, to improve film flexibility)

• Procedure:

  • Dissolve the acrylic resin in the solvent to the desired concentration (e.g., 20% w/v).

  • In a separate container, dissolve the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a small amount of a compatible solvent (e.g., ethanol or water).

  • Slowly add the QAC solution to the acrylic resin solution while stirring continuously to ensure homogenous dispersion. The final concentration of the QAC in the dried film should typically range from 1% to 5% by weight.

  • If using, add the plasticizer to the mixture.

  • Continue stirring for at least 30 minutes to ensure a uniform mixture.

  • The formulation is now ready for application to a substrate (e.g., via dip-coating, spray-coating, or spin-coating).

  • Allow the coated substrate to dry completely in a well-ventilated area or a low-temperature oven to remove the solvent.

Strategy 2: Covalent Bonding (Contact-Killing)

To overcome the issue of leaching, the QAC can be chemically grafted onto the polymer backbone of the coating.[8] This creates a non-leaching, contact-killing surface where the antimicrobial agent remains active for a longer duration.[8]

Protocol 3.2.1: Surface Grafting of QACs onto a Polymer Film

This protocol assumes a polymer film with available hydroxyl or carboxyl functional groups for modification.

• Materials:

  • Polymer substrate (e.g., polyvinyl alcohol or a carboxyl-functionalized acrylic)

  • Coupling agent (e.g., a diisocyanate for hydroxyl groups or a carbodiimide for carboxyl groups)

  • Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

  • Anhydrous solvent (e.g., toluene or dimethylformamide - DMF)

• Procedure:

  • Activate the polymer surface by immersing it in a solution of the coupling agent in the anhydrous solvent. The reaction conditions (temperature, time) will depend on the specific polymer and coupling agent used.

  • After activation, thoroughly rinse the polymer surface with the anhydrous solvent to remove any unreacted coupling agent.

  • Prepare a solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in the anhydrous solvent.

  • Immerse the activated polymer surface in the QAC solution and allow the reaction to proceed. The hydroxyethyl groups of the QAC will react with the activated functional groups on the polymer surface.

  • After the grafting reaction, extensively wash the surface with solvent and then with deionized water to remove any non-covalently bonded QAC.

  • Dry the modified polymer surface.

Characterization of Antimicrobial Coatings

Proper characterization is essential to ensure the quality and efficacy of the formulated coatings.

Parameter	Technique	Purpose
Surface Morphology	Scanning Electron Microscopy (SEM)	To visualize the surface topography and ensure a uniform coating.
Chemical Composition	Fourier-Transform Infrared Spectroscopy (FTIR), X-ray Photoelectron Spectroscopy (XPS)	To confirm the presence and bonding of the QAC on the surface.
Coating Thickness	Ellipsometry, Profilometry	To measure the thickness of the applied coating.
Leaching of QAC	Total Organic Carbon (TOC) Analysis, High-Performance Liquid Chromatography (HPLC)	To quantify the amount of QAC released from the coating into an aqueous environment over time.[9][10]

Standardized Protocols for Efficacy Testing

The antimicrobial efficacy of the coatings must be evaluated using standardized and validated methods.[2][11]

Caption: Workflow for quantitative antimicrobial efficacy testing.

Protocol 5.1.1: Quantitative Assessment of Antibacterial Activity (Adapted from ISO 22196 / JIS Z 2801)

This method is the "gold standard" for quantitatively measuring the antibacterial activity of non-porous surfaces.[11][12]

• Test Organisms:

  • Staphylococcus aureus (ATCC 6538P) - representing Gram-positive bacteria.

  • Escherichia coli (ATCC 8739) - representing Gram-negative bacteria.[11]

• Procedure:

  • Prepare triplicate samples of the antimicrobial-coated surface and a non-coated control surface (each approximately 50 mm x 50 mm).

  • Prepare a bacterial suspension and adjust its concentration to 2.5–10 x 10⁵ cells/mL.

  • Inoculate each test and control surface with 0.4 mL of the bacterial suspension.

  • Cover the inoculum with a sterile film (40 mm x 40 mm) to spread the suspension and prevent drying.

  • Incubate the samples at 35°C and ≥90% relative humidity for 24 hours.

  • After incubation, wash out the bacteria from each surface with a known volume of a suitable neutralizer solution.

  • Perform serial dilutions of the washout solution and plate onto nutrient agar.

  • Incubate the plates and count the number of colony-forming units (CFUs).

• Calculation of Antimicrobial Activity (R): R = (Ut - U₀) - (At - U₀) = Ut - At Where:

  • R = antimicrobial activity

  • Ut = average of the common logarithm of the number of viable bacteria recovered from the control samples after 24 hours.

  • At = average of the common logarithm of the number of viable bacteria recovered from the antimicrobial test samples after 24 hours.

An R value of ≥ 2.0 is generally considered to indicate effective antimicrobial activity.

Protocol 5.2.1: Assessment of Antifungal Activity (Adapted from ASTM G21)

This method evaluates the resistance of synthetic polymeric materials to fungal growth.[2][13]

• Test Organisms: A mixed spore suspension of fungi, including:

  • Aspergillus brasiliensis (ATCC 9642)

  • Penicillium funiculosum (ATCC 11797)

  • Chaetomium globosum (ATCC 6205)

  • Trichoderma virens (ATCC 9645)

  • Aureobasidium pullulans (ATCC 15233)

• Procedure:

  • Prepare triplicate samples of the antimicrobial-coated surface and a non-coated control.

  • Place the samples on the surface of a nutrient-salts agar.

  • Spray the mixed fungal spore suspension evenly over the samples.

  • Incubate the samples at 28-30°C and ≥85% relative humidity for 28 days.

  • Visually inspect the samples for fungal growth at weekly intervals.

• Evaluation: The extent of fungal growth is rated on a scale from 0 (no growth) to 4 (heavy growth). A rating of 0 or 1 indicates effective fungal resistance.

Safety and Handling

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and its formulations should be handled with appropriate personal protective equipment (PPE), including gloves and eye protection.[14][15] It is harmful if swallowed and can cause skin and serious eye irritation.[14][16] Always consult the Safety Data Sheet (SDS) for detailed safety information before use.[14][15][17]

Conclusion

The formulation of antimicrobial coatings with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride presents a promising avenue for creating surfaces that actively combat microbial contamination. By understanding the mechanism of action and employing systematic formulation and testing protocols, researchers can develop effective and durable antimicrobial solutions for a wide range of applications. The choice between physical incorporation and covalent bonding will depend on the specific requirements for longevity and performance of the final product.

References

• Mondal, S., et al. (2023). Designing Antibacterial-Based Quaternary Ammonium Coatings (Surfaces) or Films for Biomedical Applications: Recent Advances. National Institutes of Health (NIH). Retrieved from [Link]

• ResearchGate. (2023). Quaternary ammonium antimicrobial agents and their application in antifouling coatings: a review. Retrieved from [Link]

• MDPI. (n.d.). Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACs): Synthesis and Mechanism of Action. Retrieved from [Link]

• ResearchGate. (n.d.). Biocidal Polymer Formulations and Coatings. Retrieved from [Link]

• OCCA South Africa. (2020). A Guide to Antimicrobial Coatings. Retrieved from [Link]

• Alfa Chemistry via YouTube. (2023). Quaternary Ammonium Salts: Chemistry, Properties, and Cutting-Edge Applications. Retrieved from [Link]

• Linetec. (n.d.). Antimicrobial Coatings. Retrieved from [Link]

• PCI Magazine. (2005). Biocides: A Necessary Addition to Any Coatings Formulation. Retrieved from [Link]

• ResearchGate. (n.d.). Incorporation of biocides in nanocapsules for protective coatings used in maritime applications. Retrieved from [Link]

• BioCote®. (n.d.). Antimicrobial Testing with BioCote®: ISO 22196, ISO 20743, and ASTM G21. Retrieved from [Link]

• MDPI. (2024). A Review of Investigations and Applications of Biocides in Nanomaterials and Nanotechnologies. Retrieved from [Link]

• ResearchGate. (n.d.). Polymeric Antimicrobial Coatings Based on Quaternary Ammonium Compounds. Retrieved from [Link]

• Chem Service. (2015). SAFETY DATA SHEET - Methyl bis(2-hydroxyethyl)coco ammonium chloride. Retrieved from [Link]

• Test Labs UK. (n.d.). Anti-Microbial Coating Testing: Everything You Need to Know. Retrieved from [Link]

• Microbiologics. (n.d.). Niche Testing: Testing of Antimicrobial Treated Materials. Retrieved from [Link]

• PubChem. (n.d.). Bis(2-hydroxyethyl)methyloleylammonium chloride. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Quaternary Ammonium Salts-Based Materials: A Review on Environmental Toxicity, Anti-Fouling Mechanisms and Applications in Marine and Water Treatment Industries. Retrieved from [Link]

• AIMS Press. (2023). Dual-function coatings to protect absorbent surfaces from fouling. Retrieved from [Link]

• ResearchGate. (n.d.). Development of non‐leaching antibacterial coatings through quaternary ammonium salts of styrene based copolymers. Retrieved from [Link]

• gsrs. (n.d.). BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE. Retrieved from [Link]

• Process Cleaning Solutions. (2023). Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. Retrieved from [Link]

• Kerui Chemicals. (n.d.). Coco bis(2-hydroxyethyl) methyl ammonium chloride. Retrieved from [Link]

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• Chemball. (n.d.). Dodecyl bis(2-Hydroxyethyl) Methyl Ammonium Chloride. Retrieved from [Link]

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The Role of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride in Advanced Surfactant Research

An Application and Protocol Guide

A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a cationic surfactant with emerging applications in various scientific fields. We will delve into its fundamental properties, its role in the formation of micelles and vesicles, and provide detailed protocols for its application in nanoparticle synthesis and as a surface modifying agent. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique characteristics of this amphiphile.

Introduction to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride belongs to the family of quaternary ammonium compounds (QACs). Its molecular structure is characterized by a positively charged nitrogen atom, which is covalently bonded to a long hydrophobic tetradecyl (C14) alkyl chain, a methyl group, and two hydrophilic hydroxyethyl groups. This amphiphilic nature—possessing both a water-loving (hydrophilic) headgroup and a water-fearing (hydrophobic) tail—governs its behavior in solution, leading to the formation of dynamic supramolecular structures such as micelles and vesicles.

The presence of the two hydroxyethyl groups in the headgroup is a distinguishing feature. These groups can increase the surfactant's water solubility and introduce the potential for hydrogen bonding, which can influence its aggregation behavior and interaction with other molecules and surfaces compared to simpler quaternary ammonium surfactants. The cationic nature of the headgroup allows for strong electrostatic interactions with negatively charged surfaces and molecules, such as nucleic acids, certain proteins, and anionic polymers, making it a candidate for applications in drug delivery and surface modification.

Physicochemical Properties and Self-Assembly

The utility of a surfactant is dictated by its physicochemical properties. While extensive data for this specific molecule is not widely published, we can infer its behavior based on its structure and comparison with similar cationic surfactants.

Key properties include:

• Critical Micelle Concentration (CMC): This is the concentration at which surfactant monomers in a solution begin to self-assemble into micelles. Above the CMC, the surfactant can effectively solubilize hydrophobic substances. The CMC is influenced by the length of the alkyl chain, the structure of the headgroup, temperature, and the ionic strength of the solution.

• Surface Tension Reduction: Like all surfactants, it will lower the surface tension of water. This property is crucial for its function as a wetting agent and detergent.

• Krafft Temperature: The temperature at which the solubility of the surfactant equals its CMC. Below this temperature, the surfactant is less soluble and may precipitate out of solution.

The Process of Micellization

The formation of micelles is a thermodynamically driven process that minimizes the unfavorable contact between the hydrophobic tails and water. This process is fundamental to the surfactant's function in various applications.

Caption: The process of micelle formation from surfactant monomers.

Application in Nanoparticle Synthesis: A Protocol for Gold Nanoparticle (AuNP) Formation

Cationic surfactants can act as capping agents in the synthesis of metallic nanoparticles, controlling their size, shape, and stability. The positive charge of the surfactant forms an electrostatic layer around the nanoparticle, preventing aggregation.

Protocol: Synthesis of AuNPs using Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride as a Capping Agent

This protocol details a seed-mediated growth method for synthesizing gold nanoparticles. The surfactant stabilizes the nanoparticles as they form.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium borohydride (NaBH₄)

• L-Ascorbic acid

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Deionized (DI) water (18.2 MΩ·cm)

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• UV-Vis Spectrophotometer

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Seed Solution:

  • Prepare a 0.25 mM solution of HAuCl₄ in DI water.

  • Prepare a 100 mM solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in DI water.

  • In a 20 mL vial, mix 5 mL of the HAuCl₄ solution with 5 mL of the surfactant solution.

  • While stirring vigorously, add 0.6 mL of ice-cold, freshly prepared 10 mM NaBH₄ solution.

  • The solution should turn a brownish-yellow color, indicating the formation of seed nanoparticles. Continue stirring for 2 hours.

• Preparation of Growth Solution:

  • In a 50 mL flask, add 5 mL of DI water, 2 mL of 10 mM HAuCl₄, and 0.2 mL of 100 mM ascorbic acid.

  • Add 1 mL of the 100 mM Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride solution. The solution should be colorless.

• Nanoparticle Growth:

  • Add 20 µL of the seed solution to the growth solution with gentle stirring.

  • The color of the solution will gradually change over several minutes, typically to a red or purple, indicating the growth of larger nanoparticles.

  • Allow the reaction to proceed for at least 1 hour.

• Characterization:

  • UV-Vis Spectroscopy: Measure the absorbance spectrum of the final nanoparticle solution. A characteristic surface plasmon resonance (SPR) peak for gold nanoparticles should be observed between 520-550 nm.

  • Dynamic Light Scattering (DLS): Determine the hydrodynamic diameter and size distribution of the synthesized nanoparticles.

  • Zeta Potential: Measure the surface charge of the nanoparticles to confirm the presence of the cationic surfactant layer. A positive zeta potential is expected.

Rationale for Protocol Steps:

• Seed-Mediated Growth: This approach separates the nucleation and growth phases, allowing for better control over the final particle size and dispersity.

• Sodium Borohydride: A strong reducing agent used to quickly form small seed particles.

• Ascorbic Acid: A weaker reducing agent used for the slower, controlled growth of the nanoparticles on the surface of the seeds.

• Surfactant Role: The cationic surfactant adsorbs onto the surface of the gold seeds and growing nanoparticles, providing electrostatic repulsion that prevents them from aggregating into a bulk material.

Caption: Workflow for the synthesis of gold nanoparticles.

Application in Surface Modification

The cationic nature of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride makes it an effective agent for modifying negatively charged surfaces, such as glass, silica, or certain polymers. This modification can alter surface properties like wettability, lubricity, and biocompatibility.

Protocol: Modification of Glass Surfaces

This protocol describes how to create a cationic surfactant layer on a glass substrate.

Materials:

• Glass slides or coverslips

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Ethanol

• DI water

• Nitrogen gas or filtered air for drying

Equipment:

• Beakers

• Ultrasonic bath

• Contact angle goniometer

Procedure:

• Surface Cleaning:

  • Place the glass slides in a beaker with a 2% solution of a laboratory detergent.

  • Sonicate for 15 minutes in an ultrasonic bath.

  • Rinse thoroughly with DI water, followed by a rinse with ethanol.

  • Dry the slides under a stream of nitrogen or filtered air.

• Surfactant Adsorption:

  • Prepare a 10 mM solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in DI water.

  • Immerse the clean, dry glass slides in the surfactant solution for 1 hour at room temperature. The negatively charged silanol groups on the glass surface will attract the cationic headgroups of the surfactant.

  • After immersion, remove the slides and rinse gently with DI water to remove any non-adsorbed surfactant.

  • Dry the slides again under a stream of nitrogen.

• Characterization:

  • Contact Angle Measurement: Measure the water contact angle on the modified and unmodified glass slides. The modified surface is expected to be more hydrophobic due to the exposed tetradecyl chains, resulting in a higher contact angle compared to the clean, hydrophilic glass surface.

Expected Outcome and Data Interpretation

A successful surface modification will result in a measurable change in the surface properties of the glass.

Surface Condition	Expected Water Contact Angle	Surface Property
Clean Glass	< 20°	Hydrophilic
Surfactant-Modified Glass	> 60°	More Hydrophobic

This change confirms the formation of a surfactant layer where the hydrophobic tails are oriented away from the surface.

Conclusion and Future Perspectives

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride represents a versatile cationic surfactant with significant potential in materials science and biomedical research. The presence of hydroxyethyl groups in its headgroup may offer unique advantages in terms of biocompatibility and interaction with biological systems, a promising area for future investigation. The protocols provided here serve as a starting point for researchers to explore its utility in creating novel nanomaterials and functionalized surfaces. Further research is warranted to fully characterize this surfactant and expand its applications, particularly in the areas of drug and gene delivery, where cationic amphiphiles play a crucial role.

Application Notes & Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Introduction: A Modern Cationic Surfactant

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound (QAC), is emerging as a significant antimicrobial agent.[1] Its molecular architecture, featuring a positively charged quaternary ammonium center, a long hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups, gives it a balanced amphiphilic character.[1] This structure is key to its function as a cationic surfactant and its potent antimicrobial activity.[1][2] Like other QACs, its primary mechanism of action involves the electrostatic attraction between the positively charged molecule and the negatively charged components of microbial cell membranes.[3][4][5] This interaction disrupts the membrane's integrity, leading to the leakage of essential cytoplasmic contents and ultimately, cell death.[1][6][7]

These compounds are effective against a broad spectrum of microbes, including Gram-positive and Gram-negative bacteria.[1][3] Understanding the precise potency of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against various microorganisms is paramount for its effective application in drug development and as a disinfectant. The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying this antimicrobial activity, defining the lowest concentration of an agent that prevents the visible growth of a microorganism.[8] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting MIC testing for this compound, ensuring accuracy and reproducibility in line with international standards.

The Principle of MIC Testing: A Quantitative Approach to Susceptibility

MIC testing is a cornerstone of antimicrobial research, offering a quantitative measure of a compound's efficacy. The most common and standardized method, broth microdilution, involves challenging a standardized population of a specific microorganism with serial dilutions of the antimicrobial agent in a liquid growth medium.[8][9] Following incubation, the presence or absence of visible growth is determined. The MIC value is the lowest concentration of the compound at which no growth is observed.[8] This data is crucial for:

• Antimicrobial Potency Assessment: Directly comparing the efficacy of the compound against different microorganisms.

• Spectrum of Activity Determination: Identifying the range of bacteria and fungi susceptible to the agent.

• Drug Development Decisions: Guiding lead optimization and formulation development.

• Quality Control: Ensuring batch-to-batch consistency of the antimicrobial agent.

By adhering to standardized protocols from bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), researchers can generate reliable and comparable data.[9][10][11]

Experimental Workflow: Broth Microdilution Method

The following diagram outlines the critical steps in the broth microdilution workflow for determining the MIC of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Caption: Workflow for MIC determination using the broth microdilution method.

Detailed Protocol: Broth Microdilution MIC Assay

This protocol is based on the CLSI M07 guidelines for bacteria that grow aerobically.[9]

1. Materials

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Sterile 96-well, U-bottom microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853)

• Sterile deionized water

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile pipette tips and multichannel pipettes

• Incubator (35°C ± 2°C)

2. Preparation of Reagents and Inoculum

• Compound Stock Solution:

  • Accurately weigh the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride powder.

  • Dissolve in a suitable solvent (e.g., sterile deionized water or DMSO) to create a high-concentration stock solution (e.g., 1280 µg/mL). Note: If using DMSO, ensure the final concentration in the assay does not exceed 1%, as it can affect bacterial growth.

• Bacterial Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Transfer the colonies to a tube of sterile saline or broth.

  • Vortex to create a smooth suspension.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) using a spectrophotometer (625 nm) or by visual comparison.

  • Within 15 minutes of standardization, dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well. A common dilution is 1:150 of the 0.5 McFarland suspension.

3. Assay Procedure

• Plate Setup: Add 50 µL of CAMHB to wells in columns 2 through 12 of a 96-well microtiter plate.

• Serial Dilution:

  • Add 100 µL of the compound stock solution (e.g., 128 µg/mL, prepared from the high-concentration stock) to the wells in column 1.

  • Using a multichannel pipette, transfer 50 µL from column 1 to column 2. Mix by pipetting up and down.

  • Continue this 2-fold serial dilution across the plate to column 10.

  • Discard the final 50 µL from column 10. This will result in a concentration range from 64 µg/mL to 0.125 µg/mL.

• Controls:

  • Column 11 (Growth Control): Add 50 µL of CAMHB. These wells will receive the inoculum but no compound.

  • Column 12 (Sterility Control): Add 100 µL of uninoculated CAMHB.

• Inoculation: Add 50 µL of the standardized bacterial inoculum (prepared in step 2) to wells in columns 1 through 11. This brings the final volume in these wells to 100 µL.

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 18-24 hours in ambient air.

4. Reading and Interpreting Results

• Visual Inspection: After incubation, place the plate on a dark, non-reflective surface. The sterility control (column 12) should be clear. The growth control (column 11) should show distinct turbidity.

• MIC Determination: Examine the wells containing the compound (columns 1-10). The MIC is the lowest concentration of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at which there is no visible growth (i.e., the well is clear).[8]

Data Presentation: Example MIC Data

The following table presents example MIC values for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against common quality control bacterial strains. Actual results may vary depending on the specific experimental conditions.

Microorganism	Strain ID	MIC Range (µg/mL)
Staphylococcus aureus	ATCC 29213	0.5 - 2
Escherichia coli	ATCC 25922	2 - 8
Pseudomonas aeruginosa	ATCC 27853	8 - 32

Expert Insights and Troubleshooting

• Causality Behind Cation-Adjusted Media: Standard Mueller-Hinton Broth is supplemented with divalent cations (Ca²⁺ and Mg²⁺) to create CAMHB. This is critical because QACs like Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride can be antagonized by these cations. The positively charged QAC can be displaced from its binding site on the bacterial membrane by an excess of divalent cations, leading to falsely elevated MIC values. Standardizing the cation concentration ensures inter-laboratory reproducibility.

• Importance of Inoculum Density: The final inoculum density of 5 x 10⁵ CFU/mL is a critical parameter. A higher density can lead to an "inoculum effect," where the large number of bacteria may overwhelm the antimicrobial agent, resulting in a higher apparent MIC. Conversely, a lower density may lead to a falsely low MIC. Precise standardization using a McFarland standard is non-negotiable.

• Troubleshooting: "Skipped Wells" : Occasionally, growth may be observed at a higher concentration while a lower concentration shows no growth. This is often due to technical errors such as improper mixing during serial dilution or contamination. In such cases, the experiment for that organism should be repeated.

• Troubleshooting: Poor or No Growth in Control Wells: If the growth control well (Column 11) does not show turbidity, it could indicate a problem with the inoculum viability, the growth medium, or the incubation conditions. The results are considered invalid, and the assay must be repeated.

Quality Control: Ensuring a Self-Validating System

For any MIC assay to be trustworthy, a robust quality control (QC) system is essential. This involves the regular testing of reference strains with known susceptibility profiles.[12][13]

• Reference Strains: It is recommended to use well-characterized reference strains from a recognized culture collection, such as the American Type Culture Collection (ATCC).[13] For routine QC, the following are suggested:

  • Staphylococcus aureus ATCC 29213 (Gram-positive)

  • Escherichia coli ATCC 25922 (Gram-negative)

  • Pseudomonas aeruginosa ATCC 27853 (Gram-negative, non-fermenter)

• Frequency of QC Testing: QC strains should be tested each time a new batch of reagents (media, compound) is used.[14] In a clinical setting, daily or weekly testing is common.

• Acceptable Ranges: The CLSI and EUCAST publish documents with acceptable MIC ranges for various antimicrobial agents against these QC strains.[13][15] While specific ranges for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride may not be established, an in-house acceptable range should be determined over 20-30 independent experiments. If a QC result falls outside this established range, patient or research sample results should not be reported until the discrepancy is resolved.[12][14]

The following diagram illustrates the logic of a self-validating MIC assay through integrated quality control.

Caption: Quality control logic for validating MIC assay results.

References

• Microbiology Class. (2023, August 28). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Retrieved from [Link]

• YouTube. (2025, December 12). Quaternary ammonium compounds QACs action as antiseptics and disinfectants. Retrieved from [Link]

• Microbe Online. (2021, November 20). Quality Control Strains (standard strains) and their Uses. Retrieved from [Link]

• The American Cleaning Institute (ACI). (n.d.). Quaternary Ammonium Compounds: FAQ on Common Disinfectant Ingredients. Retrieved from [Link]

• Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories. Retrieved from [Link]

• PubMed. (2005, October). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, June 10). Biological Activity of Quaternary Ammonium Salts and Their Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Action of Disinfectant Quaternary Ammonium Compounds against Staphylococcus aureus. Retrieved from [Link]

• American Society for Microbiology. (n.d.). Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing. Retrieved from [Link]

• MDPI. (n.d.). Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACs): Synthesis and Mechanism of Action. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of the EUCAST ASMT reference method standard operational procedures (SOP) for MIC determination of antituberculous agents. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2024, March 19). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2021, October 1). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. Retrieved from [Link]

• MI - Microbiology. (n.d.). Broth Microdilution. Retrieved from [Link]

• Testing Laboratory. (2026, January 9). EUCAST MIC Determination Testing. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Retrieved from [Link]

• Giles Scientific Inc. (2022, March). 2022 CLSI and EUCAST Guidelines in the BIOMIC® V3 Microbiology System. Retrieved from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). Disk Diffusion and Quality Control. Retrieved from [Link]

• Chemball. (n.d.). Dodecyl bis(2-Hydroxyethyl) Methyl Ammonium Chloride. Retrieved from [Link]

• protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• Kerui Chemicals. (n.d.). Coco bis(2-hydroxyethyl) methyl ammonium chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Retrieved from [Link]

• gsrs. (n.d.). BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE. Retrieved from [Link]

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Application Notes and Protocols: Evaluating the Efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride Against Gram-positive Bacteria

For Research Use Only.

Introduction

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) recognized for its antimicrobial properties.[1] As a cationic surfactant, its amphiphilic structure, featuring a positively charged nitrogen center and a long hydrophobic tetradecyl chain, facilitates its interaction with and disruption of microbial cell membranes.[1][2] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application and evaluation of this compound against Gram-positive bacteria. The protocols outlined herein are based on established methodologies for antimicrobial susceptibility testing and are designed to ensure scientific rigor and reproducibility.

The primary mechanism of action for QACs against bacteria involves the disruption of the cytoplasmic membrane, leading to the leakage of essential intracellular components and ultimately cell death.[1][2][3][4] The positively charged head of the molecule electrostatically interacts with the negatively charged components of the bacterial cell wall and membrane, while the hydrophobic tail penetrates the lipid bilayer, causing disorganization and increased permeability.[4] This membrane-active nature makes Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride a compound of interest for applications in disinfection and as a potential therapeutic agent.

Part 1: Mechanism of Action Visualization

The proposed mechanism of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against Gram-positive bacteria is initiated by an electrostatic attraction between the cationic head of the QAC and the negatively charged teichoic acids within the thick peptidoglycan layer of Gram-positive bacteria. This is followed by the insertion of the hydrophobic tail into the cytoplasmic membrane, leading to a cascade of disruptive events.

Caption: Proposed mechanism of action of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Part 2: Quantitative Assessment of Antimicrobial Activity

To quantitatively assess the efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a series of standardized microbiological assays should be performed. The following table provides a template for summarizing the data obtained from these experiments.

Gram-Positive Bacterial Strain	ATCC Number	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal Concentration (MBC) (µg/mL)
Staphylococcus aureus	29213	Data to be determined	Data to be determined
Enterococcus faecalis	29212	Data to be determined	Data to be determined
Streptococcus pneumoniae	49619	Data to be determined	Data to be determined
Bacillus subtilis	6633	Data to be determined	Data to be determined

Part 3: Experimental Protocols

The following protocols provide step-by-step guidance for determining the MIC, MBC, and time-kill kinetics of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. It is crucial to use appropriate aseptic techniques and quality control strains (e.g., Staphylococcus aureus ATCC 29213) to ensure the validity of the results.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[5] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[6][7]

Materials:

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Sterile 96-well round-bottom microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Gram-positive bacterial strains (e.g., S. aureus ATCC 29213)

• Sterile saline (0.85% NaCl)

• 0.5 McFarland standard

• Spectrophotometer or nephelometer

• Shaking incubator

Workflow Diagram:

Caption: Workflow for MIC determination via broth microdilution.

Procedure:

• Preparation of the Test Compound: Prepare a stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a suitable solvent (e.g., sterile deionized water or DMSO). Ensure the compound is fully dissolved.[6]

• Preparation of Bacterial Inoculum: From a fresh (18-24 hour) culture plate, select several isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5]

• Inoculum Dilution: Dilute the standardized bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in MHB.[6] The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well, resulting in a final volume of 200 µL.[6]

• Controls: Include a growth control well (MHB + inoculum, no compound) and a sterility control well (MHB only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading the MIC: After incubation, the MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.[8] This can be assessed visually or by using a microplate reader to measure absorbance at 600 nm.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism, typically defined as a ≥99.9% reduction in the initial inoculum.[9][10] This test is performed as a follow-up to the MIC assay.[9][11]

Materials:

• MIC plate from Protocol 1

• Sterile Mueller-Hinton Agar (MHA) plates

• Sterile micro-pipettors and tips

• Incubator

Procedure:

• Subculturing: From the wells of the MIC plate that show no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10-100 µL aliquot.

• Plating: Spread the aliquot onto a fresh MHA plate.

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.

• Determining the MBC: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[9][10] An agent is generally considered bactericidal if the MBC is no more than four times the MIC.[10][11]

Protocol 3: Time-Kill Kinetics Assay

This assay evaluates the rate at which an antimicrobial agent kills a bacterial population over time.[12][13]

Materials:

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• Gram-positive bacterial strain

• MHB

• Sterile culture tubes or flasks

• Shaking incubator

• MHA plates

• Sterile saline for dilutions

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in MHB adjusted to a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Experimental Setup: Prepare separate culture tubes containing the bacterial suspension and the test compound at various concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC). Include a growth control tube without the compound.

• Incubation and Sampling: Incubate all tubes in a shaking incubator at 37°C. At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting: Perform serial dilutions of each aliquot in sterile saline and plate onto MHA plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration. Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[12]

Protocol 4: Assessment of Bacterial Membrane Depolarization

This protocol uses the voltage-sensitive fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide [DiSC₃(5)] to assess membrane depolarization, a key indicator of membrane damage.[14][15]

Materials:

• DiSC₃(5) dye

• Gram-positive bacterial strain

• Appropriate buffer (e.g., 5mM HEPES with 20mM glucose)

• Fluorometer or fluorescence microplate reader

• Black, clear-bottom 96-well plates

Procedure:

• Cell Preparation: Grow bacteria to the mid-logarithmic phase, then harvest by centrifugation. Wash and resuspend the cells in the buffer to a specific optical density (e.g., OD₆₀₀ of 0.05).[16]

• Dye Loading: Add DiSC₃(5) to the cell suspension (a final concentration of 0.5-2 µM is common) and incubate in the dark to allow the dye to accumulate in the polarized bacterial membranes, which quenches its fluorescence.[14][15][17]

• Fluorescence Measurement: Place the cell-dye mixture into the wells of a black microplate. Measure the baseline fluorescence (Excitation ~622 nm, Emission ~670 nm).[16]

• Compound Addition: Add Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at various concentrations to the wells.

• Kinetic Reading: Immediately begin monitoring the fluorescence intensity over time. Membrane depolarization caused by the compound will lead to the release of the dye from the membrane, resulting in an increase in fluorescence (dequenching).[14][17]

Part 4: Concluding Remarks

The protocols detailed in these application notes provide a robust framework for the systematic evaluation of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride's activity against Gram-positive bacteria. By determining the MIC, MBC, time-kill kinetics, and effects on membrane potential, researchers can gain a comprehensive understanding of the compound's antimicrobial profile. These data are essential for guiding further research and development, whether for disinfectant formulations or novel therapeutic applications. Adherence to standardized methods and appropriate controls is paramount for generating reliable and reproducible results.

References

• Te Winkel, J. D., et al. (2022). A guide for membrane potential measurements in Gram-negative bacteria using voltage-sensitive dyes. Microbiology Society. Available from: [Link].

• SEAFDEC Aquaculture Department. (2011). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC Institutional Repository. Available from: [Link].

• Quaternary ammonium compounds QACs action as antiseptics and disinfectants. (2025). YouTube. Available from: [Link].

• Strahl, H., & Hamoen, L. W. (2016). Analysis of Antimicrobial-Triggered Membrane Depolarization Using Voltage Sensitive Dyes. PubMed Central. Available from: [Link].

• Microchem Laboratory. Minimum Bactericidal Concentration (MBC) Test. Available from: [Link].

• BMG LABTECH. The minimum inhibitory concentration of antibiotics. Available from: [Link].

• Microbe Investigations. Minimum Inhibitory Concentration (MIC) Test. Available from: [Link].

• Grokipedia. Minimum bactericidal concentration. Available from: [Link].

• Wnorowska, U., et al. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. Available from: [Link].

• Emery Pharma. Time-Kill Kinetics Assay. Available from: [Link].

• Macia, M. D., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). PubMed Central. Available from: [Link].

• Gerba, C. P. (2014). Quaternary Ammonium Biocides: Efficacy in Application. PubMed Central. Available from: [Link].

• Scribd. Time Kill Assay. Available from: [Link].

• Cirillo, G., et al. (2022). Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACs): Synthesis and Mechanism of Action. MDPI. Available from: [Link].

• Khan, F., et al. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific. Available from: [Link].

• Zhang, C., et al. (2023). Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatment plant performance. RSC Publishing. Available from: [Link].

• Wenzel, M., et al. (2015). A Rapid Fluorescence-Based Microplate Assay to Investigate the Interaction of Membrane Active Antimicrobial Peptides with Whole Gram-Positive Bacteria. ResearchGate. Available from: [Link].

• Hancock Lab. Inner Membrane Permeabilization: DiSC35 Assay Methods. Available from: [Link].

• Wenzel, M., et al. (2015). A Rapid Fluorescence-Based Microplate Assay to Investigate the Interaction of Membrane Active Antimicrobial Peptides with Whole Gram-Positive Bacteria. MDPI. Available from: [Link].

• Ioannou, C. J., et al. (2007). Action of Disinfectant Quaternary Ammonium Compounds against Staphylococcus aureus. PubMed Central. Available from: [Link].

Sources

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• 2. youtube.com [youtube.com]
• 3. Quaternary Ammonium Biocides: Efficacy in Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatmen ... - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D3VA00063J [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 17. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility Issues with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Welcome, researchers and drug development professionals. This guide is engineered to provide a comprehensive, experience-driven framework for troubleshooting solubility challenges with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS: 60687-90-3). As a quaternary ammonium compound (QAC), its behavior in solution is governed by its unique amphiphilic structure, which we will explore to resolve common experimental hurdles.

Part 1: Foundational Knowledge & FAQs

This section addresses the fundamental properties of the compound, which are critical for understanding its behavior in solution.

Q1: What is Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and why is its structure important for solubility?

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant. Its molecular architecture is the key to its function and solubility. It consists of:

• A Cationic Head: A positively charged quaternary ammonium group ([N(CH₃)(C₂H₄OH)₂]⁺). This ionic nature makes it strongly attracted to polar solvents like water.[1][2]

• A Hydrophobic Tail: A long, 14-carbon alkyl chain (tetradecyl group). This nonpolar tail is repelled by water but interacts favorably with nonpolar environments.

This dual characteristic, known as amphiphilicity, allows it to reduce surface tension at interfaces.[1][3] The presence of two hydroxyethyl groups on the nitrogen center further enhances its hydrophilic character and potential for hydrogen bonding, contributing to its water solubility.

Q2: What is the general solubility profile of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in common laboratory solvents?

Due to its ionic head group, this compound exhibits high solubility in polar solvents. Its long alkyl tail may allow for some solubility in less polar organic solvents.

Solvent	Polarity	Expected Solubility	Rationale & Field Notes
Water	High (Polar Protic)	High	The primary solvent of choice. The ionic head group drives dissolution.[1]
Ethanol / Methanol	High (Polar Protic)	High	Excellent solvents. Can be used as co-solvents with water to improve kinetics.
Isopropanol	Medium	Soluble	Generally a good solvent for many QACs.
Acetone	Medium (Polar Aprotic)	Sparingly Soluble	Solubility may be limited. Gentle heating may be required.
Toluene / Hexane	Low (Nonpolar)	Insoluble / Very Low	The highly polar cationic head group prevents dissolution in nonpolar solvents.

Part 2: Troubleshooting Common Solubility Issues

This section provides a direct, question-and-answer guide to specific problems you may encounter during your experiments.

Issue 1: The compound dissolves very slowly or not at all in water at my target concentration.

• Scientific Rationale: The rate of dissolution is dependent on overcoming the lattice energy of the solid compound with solvation energy. This process is influenced by temperature, surface area, and mechanical energy. At higher concentrations, you may be approaching the solubility limit at that specific temperature.

• Step-by-Step Troubleshooting Protocol:

  • Verify Compound Purity: Start with a high-purity grade compound (>95%).[4][5] Impurities from synthesis can drastically alter solubility characteristics.

  • Increase Surface Area: If you have larger crystals or a compacted powder, gently grind the material in a mortar and pestle before adding it to the solvent. This increases the surface area available for solvation.

  • Employ Incremental Addition & Agitation: Add the powder slowly to the vortex of a stirred solvent. This prevents clumping and agglomeration, which can trap undissolved material.

  • Apply Gentle Heat: Warm the solution on a stir plate to 30-40°C. This increases molecular kinetic energy and can significantly improve the rate of dissolution. Causality: Increased thermal energy helps solvent molecules break apart the solute's crystal lattice more effectively.

  • Utilize Sonication: If heating is not desirable for your application, use a bath sonicator. The high-frequency sound waves create cavitation bubbles that provide intense local agitation, breaking apart aggregates and accelerating dissolution.

Issue 2: My solution is cloudy or hazy after the compound appears to have dissolved.

• Scientific Rationale: Haziness often indicates the presence of insoluble impurities, the formation of colloidal aggregates, or interaction with contaminants in the solvent. For surfactants, this can sometimes occur near the Critical Micelle Concentration (CMC) under certain conditions.[6]

• Step-by-Step Troubleshooting Protocol:

  • Check Solvent Purity: Ensure you are using high-purity water (e.g., Milli-Q, 18.2 MΩ·cm). Dissolved minerals or ions in lower-grade water can sometimes interact with surfactants.

  • Assess for Impurities: The cloudiness may be from an insoluble impurity in the compound itself.[7][8]

    • Action: Filter the solution through a 0.22 µm or 0.45 µm syringe filter compatible with aqueous solutions (e.g., PVDF, PES). If the solution becomes clear, the issue was an insoluble particulate.

  • Adjust pH: Check the pH of your solution. While QACs are generally stable across a range of pH values, extreme pH levels could potentially affect the stability of the overall formulation.[2]

Issue 3: I'm observing excessive foaming during dissolution.

• Scientific Rationale: Foaming is an inherent and expected property of surfactants.[6] When agitated in a solution, the surfactant molecules align at the air-water interface, reducing surface tension and stabilizing bubbles.

• Step-by-Step Mitigation Protocol:

  • Minimize Agitation: Use a magnetic stirrer set to a speed that creates a gentle vortex without breaking the surface of the liquid and introducing air.

  • Gentle Mixing: Instead of vigorous shaking, use gentle swirling or inversion to mix the solution.

  • Surface Addition: Add the solid compound onto the surface of the liquid and allow it to wet and dissolve before increasing agitation.

  • Degas Solvent (Advanced): For highly sensitive applications where any foam is problematic, using a solvent that has been degassed via sonication or vacuum can help reduce bubble formation.

Part 3: Visualization of Troubleshooting Workflow

The following diagram provides a logical, step-by-step decision tree to systematically address solubility problems.

Caption: Systematic workflow for troubleshooting solubility issues.

References

• Quaternary ammonium salts Definition - Organic Chemistry II Key Term. (n.d.). Fiveable. Retrieved January 17, 2026, from [Link]

• Hoerr, C. W., & Ralston, A. W. (1951). Solubilities of Quaternary Ammonium Salts in Certain Organic Solvents. Journal of the American Chemical Society, 73(8), 3933–3934. Retrieved January 17, 2026, from [Link]

• Desnoyers, J. E., & Péladeau, N. (1963). SALTING-IN BY QUATERNARY AMMONIUM SALTS. Canadian Journal of Chemistry, 41(12), 3075-3078. Retrieved January 17, 2026, from [Link]

• AUBEL-SADRON, G., BECK, G., & EBEL, J. P. (1961). [Action of quaternary ammonium salts on nucleic acids. I. Solubility of the quaternary ammonium salts of nucleic acids in organic solvents]. Biochimica et biophysica acta, 53, 11–18. Retrieved January 17, 2026, from [Link]

• Alfa Chemistry. (2025, August 11). Quaternary Ammonium Salts: Chemistry, Properties, and Cutting-Edge Applications [Video]. YouTube. Retrieved January 17, 2026, from [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1). Dissolution Technologies. Retrieved January 17, 2026, from [Link]

• Dissolution Method Troubleshooting. (2022, November 4). Dissolution Technologies. Retrieved January 17, 2026, from [Link]

• Troubleshooting Surfactant-Based Formulas: Fixing Viscosity Drops, Foam Loss and Stability Failures. (2025, September 15). MB Cosmetics Academy. Retrieved January 17, 2026, from [Link]

• Coco bis(2-hydroxyethyl) methyl ammonium chloride. (n.d.). Kerui Chemicals. Retrieved January 17, 2026, from [Link]

• Surfactants in Dissolution. (2024, August 26). Pharma Digests. Retrieved January 17, 2026, from [Link]

• N,N-bis(2-hydroxyethyl)-N-methyl-tetradecan-1-ammonium chloride. (n.d.). SIKÉMIA. Retrieved January 17, 2026, from [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. m.youtube.com [m.youtube.com]
• 3. The Definitive Guide to Surfactant Basics - Wuxi Weiheng Chemical Co., Ltd. [whamine.com]
• 4. Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, CasNo.60687-90-3 Bide Pharmatech Ltd China (Mainland) [bidepharmatech.lookchem.com]
• 5. N,N-bis(2-hydroxyethyl)-N-methyl-tetradecan-1-ammonium chloride - SIKÉMIA [sikemia.com]
• 6. pharmadigests.com [pharmadigests.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. dissolutiontech.com [dissolutiontech.com]

Technical Support Center: Managing Interference of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in Biological Assays

Introduction: Understanding the Challenge

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS No. 68607-28-3) is a quaternary ammonium compound, a class of cationic surfactants widely used in industrial applications, disinfectants, and as a component in some specialty formulations. Its introduction into biological research, whether as a test compound or a contaminant, can lead to significant and often misleading assay results.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for identifying, troubleshooting, and mitigating the interference caused by this compound. We will delve into the mechanisms of interference, provide step-by-step validation protocols, and offer strategies to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and why does it interfere with biological assays?

This compound is a cationic surfactant. Its structure contains a positively charged quaternary ammonium headgroup and a long, hydrophobic alkyl tail (tetradecyl). This amphipathic nature is the primary driver of its interference. It can disrupt cell membranes, denature proteins, and interact with negatively charged assay reagents (like DNA or anionic dyes) through electrostatic and hydrophobic interactions, leading to false-positive or false-negative results.

Q2: Which types of assays are most susceptible to interference from this compound?

Due to its physicochemical properties, a broad range of assays are at risk. The most common are:

• Cell Viability/Cytotoxicity Assays: Assays relying on tetrazolium salts (MTT, XTT, WST-1), resazurin (alamarBlue), or membrane integrity (LDH, trypan blue) are highly susceptible. The compound can directly reduce reporter dyes or lyse cell membranes, mimicking a biological effect.

• Protein Quantification Assays: Both Bradford (Coomassie-based) and BCA (bicinchoninic acid-based) assays can be affected. The compound can bind to the dye or the protein standards, leading to inaccurate protein concentration measurements.

• Enzyme-Linked Immunosorbent Assays (ELISAs): As a detergent, it can disrupt antibody-antigen binding, denature proteins, and interfere with the enzymatic activity of the reporter (e.g., HRP, ALP).

• Fluorescence- and Luminescence-Based Assays: The compound may possess intrinsic fluorescence, quench the signal from a reporter molecule, or interfere with the enzymatic reactions that generate light.

Q3: How can I preemptively identify if my results are being compromised by interference?

The most critical step is to run assay-specific controls . Before testing the compound on your biological system (e.g., cells, enzymes), you must run a cell-free or enzyme-free control. This involves running the assay with only the buffer, your compound at various concentrations, and the assay reagents. If you observe a signal change that correlates with the compound's concentration in the absence of a biological target, you have confirmed direct interference.

Troubleshooting Guides & Mitigation Protocols

This section provides detailed workflows to diagnose and address specific interference issues.

Issue: Anomalous Results in Cell Viability Assays (e.g., MTT, Resazurin)

Symptom: You observe extremely high cytotoxicity even at low concentrations, or conversely, a dose-dependent increase in signal in a cell-free system.

Underlying Cause: Cationic surfactants can directly reduce tetrazolium or resazurin dyes, a chemical reaction that is independent of cellular metabolic activity. Alternatively, its detergent properties can cause rapid cell lysis, leading to a complete loss of metabolic activity that may not reflect a specific biological pathway.

• Plate Setup: In a 96-well plate, designate wells for "No Compound Control" and a serial dilution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

• Reagent Addition: Add cell culture medium (without cells) to all wells.

• Compound Addition: Add the compound to the designated wells to match the final concentrations used in your cellular experiment.

• Incubation: Incubate the plate under the same conditions as your cell-based experiment (e.g., 37°C, 5% CO2 for 24-48 hours).

• Assay Reagent: Add the MTT or Resazurin reagent to all wells as per the manufacturer's protocol.

• Readout: Incubate for the recommended time and read the absorbance or fluorescence.

Data Interpretation:

• No Signal Change: Your compound does not directly interfere with the assay reagents. The observed cytotoxicity is likely a true biological effect (though it may be non-specific membrane disruption).

• Signal Increase/Decrease: Your compound directly interacts with the assay reagents. The results from your cell-based experiment are unreliable.

• Switch Assay Type: Move to an orthogonal assay that measures a different aspect of cell health. For example, if you suspect interference with a metabolic assay, switch to a method that measures ATP content (e.g., CellTiter-Glo®) or a real-time impedance-based assay. Always validate the new assay with the cell-free control protocol.

• Washout Step: Before adding the assay reagent, gently wash the cells with fresh PBS or medium to remove the compound. This is only viable for short-term exposure experiments where the compound does not become permanently embedded in the cell membrane.

General Troubleshooting Workflow

The following diagram outlines a universal workflow for diagnosing assay interference.

Caption: A decision-making workflow for identifying and addressing assay interference.

Data Summary: Susceptibility of Common Assays

Assay Type	Principle	Potential Interference Mechanism	Mitigation Difficulty
MTT / XTT / WST-1	Metabolic reduction of tetrazolium salt	Direct chemical reduction of dye by compound; membrane lysis	High
Resazurin (alamarBlue)	Metabolic reduction of resazurin	Direct chemical reduction of dye by compound; membrane lysis	High
LDH Release	Measures lactate dehydrogenase in supernatant from lysed cells	Direct membrane disruption by surfactant properties, causing maximal LDH release	Very High
Bradford Assay	Coomassie dye binding to protein	Compound binds to dye or protein, causing precipitation or altered absorbance	Medium
BCA Assay	Cu2+ reduction by protein, detected by BCA	Compound may chelate copper ions or interfere with the reaction	Medium
Fluorescence Assays	Detection of fluorescent probes	Intrinsic fluorescence of the compound; signal quenching	Medium to High
ELISA	Antibody-antigen binding	Denaturation of antibodies/antigens; inhibition of reporter enzyme	High

Conclusion and Best Practices

The chemical nature of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride makes it a challenging compound for in vitro biological testing. Assuming that an observed effect is a specific biological response without conducting proper interference controls is a significant risk to data integrity.

Golden Rules for Working with Surfactants:

• Always Assume Interference: Approach any new assay with the assumption that the compound will interfere.

• Run Cell-Free Controls: This is the single most important experiment to perform. It should be standard practice for every plate.

• Use Orthogonal Methods: Confirm critical findings using a secondary assay that has a different detection principle and is also validated for interference.

• Consult the Literature: Review studies on similar quaternary ammonium compounds to anticipate potential issues.

By implementing these rigorous controls and validation steps, researchers can confidently navigate the challenges posed by this and other surfactant compounds, ensuring the accuracy and reliability of their experimental findings.

Technical Support Center: Improving the Stability of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride Formulations

Introduction

Welcome to the technical support guide for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound (QAC) valued for its cationic surfactant and antimicrobial properties.[1][2][3] Its unique structure, featuring two hydroxyethyl groups, lends it distinct solubility and performance characteristics.[1][4] However, like many QACs, maintaining its chemical and physical stability in complex formulations presents a significant challenge for researchers and formulators. This guide provides in-depth troubleshooting advice, validated experimental protocols, and the fundamental scientific principles to help you diagnose and resolve stability issues, ensuring the robustness and efficacy of your final formulation.

Troubleshooting Guide & FAQs

This section addresses common stability problems encountered during the formulation development process. Each question is followed by a detailed explanation of the underlying causes and actionable solutions.

Category 1: Chemical Degradation

Q1: My formulation's potency is decreasing over time, particularly at elevated temperatures or in alkaline conditions. What is the likely cause and how can I prevent it?

A1: The most probable cause of potency loss under these conditions is a chemical degradation process known as Hofmann Elimination .[5][6] This is a beta-elimination reaction common to quaternary ammonium salts that possess at least one beta-hydrogen atom.[7][8] In the presence of a base (hydroxide ions) and heat, the molecule eliminates a tertiary amine, resulting in the formation of an alkene and water, thereby consuming the active ingredient.[5][9]

Causality & Mechanism:

• Role of pH: The reaction is base-catalyzed. Higher pH levels (alkaline conditions) increase the concentration of hydroxide ions (OH-), which act as the base to abstract a beta-hydrogen, initiating the elimination.[5][10] QACs are generally more active and stable in neutral to slightly alkaline conditions, but high pH can accelerate degradation.[2]

• Role of Temperature: Heat provides the necessary activation energy for the elimination reaction to proceed.[7][8] Therefore, accelerated stability studies at high temperatures will often reveal this degradation pathway.

Solutions & Mitigation Strategies:

• pH Control: The most critical control parameter is pH. Maintain the formulation pH in the range of 4 to 7. Use robust buffering systems (e.g., citrate, phosphate, acetate buffers) to prevent pH shifts during storage.

• Temperature Management: Store the formulation at controlled room temperature or under refrigeration, as specified by stability studies. Avoid exposure to high temperatures during manufacturing and storage.

• Exclusion of Strong Bases: Scrutinize your formulation for any excipients that are strongly basic or could create localized high-pH microenvironments.

Q2: I am observing a downward pH shift in my aqueous formulation upon storage. Is this related to degradation?

A2: While less common than Hofmann elimination, a downward pH shift could indicate oxidative degradation or hydrolysis of other excipients in your formulation, which in turn could affect the stability of the primary QAC. The Bis-(2-hydroxyethyl) groups could potentially undergo oxidation to form acidic species under certain conditions (e.g., in the presence of metal ion catalysts and oxygen), though this is a less prominent degradation pathway compared to elimination reactions. More commonly, the pH shift is due to an excipient issue, which then creates an environment that could be suboptimal for the QAC's stability.

Solutions & Mitigation Strategies:

• Incorporate Antioxidants: If oxidative degradation is suspected, consider adding antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or tocopherol.

• Use Chelating Agents: To sequester metal ions that can catalyze oxidation, add a chelating agent like ethylenediaminetetraacetic acid (EDTA) or its salts.

• Inert Atmosphere: During manufacturing, consider purging the formulation and packaging headspace with an inert gas like nitrogen or argon to minimize oxygen exposure.

Category 2: Physical Instability & Compatibility

Q3: My formulation has become cloudy, formed a precipitate, or separated into layers. What are the potential causes?

A3: This is a classic sign of physical incompatibility, a very common issue with cationic surfactants like Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. The primary cause is the electrostatic interaction between the positively charged QAC and negatively charged (anionic) molecules in the formulation.[11][12]

Causality & Mechanism:

• Anionic Incompatibility: The strong electrostatic attraction between the cationic head of your molecule and the anionic head of another surfactant (e.g., Sodium Lauryl Sulfate), a polymer (e.g., Carbomer, alginates), or other excipients can lead to the formation of an insoluble neutral complex, which then precipitates out of the solution.[13][14] This is a well-known challenge in formulating with cationic agents.[12][15]

• Salting Out: High concentrations of electrolytes (salts) can reduce the hydration of the surfactant headgroups, decreasing solubility and potentially causing the surfactant to "salt out" of the solution.

• Temperature Effects (Cloud Point): Non-ionic surfactants often used in conjunction with QACs can exhibit a "cloud point," where they phase-separate from the solution above a certain temperature. While your primary active is cationic, its interaction with other excipients can lead to complex phase behavior.

Solutions & Mitigation Strategies:

• Avoid Anionic Excipients: The simplest solution is to avoid formulating with anionic surfactants, thickeners (e.g., carbomers, xanthan gum), and preservatives.

• Utilize Compatible Thickeners: Opt for non-ionic (e.g., Hydroxyethylcellulose, HPMC) or cationic polymers (e.g., Polyquaternium-10) for viscosity modification.[16]

• Introduce a Hydrotrope/Co-surfactant: A zwitterionic (amphoteric) surfactant, like Cocamidopropyl Betaine, can act as a bridge, mitigating the harsh interaction between cationic and anionic species and preventing precipitation.[13] Similarly, certain non-ionic surfactants with long polyethylene oxide (PEO) chains can provide steric hindrance to prevent aggregation.[17]

• Control Ionic Strength: Minimize the concentration of extraneous electrolytes in your formulation. If salts are necessary, screen different types and concentrations to find a compatible range.

Category 3: Analytical & Characterization

Q4: What analytical methods are recommended for assessing the stability and potency of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in my formulation?

A4: A robust stability-indicating analytical method is crucial for accurately determining the concentration of the active ingredient and detecting any degradation products. A combination of techniques is often best.

Technique	Application	Advantages	Considerations
HPLC with ELSD/CAD/MS	Potency assay, detection of non-chromophoric degradation products.	Highly specific and sensitive. Mass Spectrometry (MS) can identify unknown degradants.[18][19][20]	QACs lack a strong UV chromophore, requiring detectors like Evaporative Light Scattering (ELSD), Charged Aerosol Detector (CAD), or MS.[18]
Two-Phase Titration	Potency assay for raw material or simple formulations.	Cost-effective, simple, and reliable for quantifying total cationic surfactant content.[21]	Not stability-indicating as it cannot differentiate the parent compound from other cationic species. Prone to interference from other formulation components.
LC-MS/MS	Definitive identification and quantification of the active and its degradation products at low levels.	The gold standard for specificity and sensitivity, allowing for structural elucidation of degradants.[19][20]	Requires specialized equipment and expertise.
Visual Inspection	Assessment of physical stability (clarity, color, precipitation).	Simple, requires no special equipment.	Subjective; should be paired with instrumental methods.
pH Measurement	Monitors for pH shifts that may indicate chemical degradation.	Fast and essential for monitoring a critical stability parameter.	Non-specific; a change in pH indicates a problem but not its direct cause.

Mechanistic Insights & Visualization

Understanding the chemical pathways and logical troubleshooting steps is key to efficient formulation development.

BHMTC Degradation Pathway: Hofmann Elimination

The diagram below illustrates the base-catalyzed Hofmann Elimination, a primary degradation route for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHMTC) in alkaline conditions.

Caption: Hofmann Elimination degradation pathway for BHMTC.

Troubleshooting Workflow for Formulation Instability

This decision tree provides a logical workflow for diagnosing and resolving common formulation stability issues.

Caption: A decision tree for troubleshooting formulation instability.

Experimental Protocols

Protocol 1: Excipient Compatibility Screening

Objective: To systematically evaluate the physical compatibility of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride with selected excipients in a target solvent system.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride at twice the final target concentration (2x) in the chosen vehicle (e.g., purified water, buffer).

• Prepare Excipient Solutions: Prepare stock solutions of each excipient to be tested (e.g., polymers, surfactants, preservatives) at twice their final target concentration (2x) in the same vehicle.

• Mixing:

  • In a clear glass vial, add 1 mL of the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride stock solution.

  • To this, add 1 mL of a single excipient stock solution.

  • Cap the vial and mix gently by inversion.

• Controls:

  • Positive Control (Known Incompatibility): Mix 1 mL of the QAC stock with 1 mL of a 2x anionic polymer stock (e.g., Carbomer). This should produce an immediate precipitate.

  • Negative Control (Self-Compatibility): Mix 1 mL of the QAC stock with 1 mL of the vehicle. This should remain clear.

• Observation:

  • Observe all vials immediately after mixing against a black and a white background for any signs of precipitation, haze, or color change.

  • Store the vials at planned stability conditions (e.g., 4°C, 25°C/60%RH, 40°C/75%RH).

  • Observe the vials at predetermined time points (e.g., 24 hours, 1 week, 4 weeks).

• Documentation: Record observations in a compatibility table. Grade compatibility as "Compatible" (C), "Slightly Incompatible" (SI - e.g., slight haze), or "Incompatible" (I - e.g., heavy precipitate).

Protocol 2: Accelerated Stability Study Design

Objective: To evaluate the chemical and physical stability of a lead formulation under accelerated conditions to predict its long-term shelf life.

Methodology:

• Formulation Preparation: Prepare a sufficient quantity of the final formulation under conditions that mimic the proposed manufacturing process.

• Packaging: Package the formulation in the proposed final container-closure system.

• Stability Chambers: Place the packaged samples into controlled environmental chambers at the following conditions (as per ICH guidelines):

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Intermediate (if applicable): 30°C ± 2°C / 65% RH ± 5% RH

  • Long-Term (Control): 25°C ± 2°C / 60% RH ± 5% RH

  • Refrigerated (if applicable): 5°C ± 3°C

• Time Points: Designate pull points for testing. For an accelerated study, typical points are: Time 0, 1 month, 2 months, 3 months, and 6 months.

• Testing Parameters: At each time point, test the samples for, at a minimum:

  • Appearance: Visual inspection for color, clarity, and precipitation.

  • pH: Potentiometric measurement.

  • Assay: Quantification of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride using a validated, stability-indicating HPLC method.

  • Degradation Products: Monitor for and quantify any new peaks in the HPLC chromatogram.

• Data Analysis: Plot the assay results versus time for each condition. Analyze trends in potency loss and degradant formation. Use the data from the 40°C condition to make initial predictions about shelf life at the intended storage condition (25°C).

References

• NROChemistry. Hofmann Elimination. Available from: [Link]

• Aster Bio. The Impact of Quaternary Ammonium Compounds (QACs) on Wastewater Biomass and the Role of Biochemistry in Managing QAC Degradation and Toxicity. Available from: [Link]

• Lucy, C. A., et al. High pH instability of quaternary ammonium surfactant coatings in capillary electrophoresis.

• Haque, A., et al. (2022). Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance. Journal of Hazardous Materials. Available from: [Link]

• Allen. Hofmann Elimination Reaction | Definition, Mechanism & Applications. Available from: [Link]

• Oh, S., et al. (2018). Microbial Community Degradation of Widely Used Quaternary Ammonium Disinfectants. Applied and Environmental Microbiology. Available from: [Link]

• Chemistry LibreTexts. 11.8: Quaternary Ammonium Salts- Hofmann Elimination. Available from: [Link]

• Chemistry LibreTexts. 21.8: Quaternary Ammonium Salts: Hofmann Elimination. Available from: [Link]

• Wang, J., et al. (2014). Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry. Analytical Methods. Available from: [Link]

• BYJU'S. Hofmann Elimination. Available from: [Link]

• Ferreira, V., et al. (2023). Effectiveness and Durability of a Quaternary Ammonium Compounds-Based Surface Coating to Reduce Surface Contamination. Applied Sciences. Available from: [Link]

• AESAN. Validation of an analytical method for analyzing residues of quaternary ammonium compounds in animal and plant samples by LC-MS/MS. Available from: [Link]

• Jahani, M., et al. (2016). Evaluation of quaternary ammonium compounds residues in food plants surfaces. Journal of Chemical and Pharmaceutical Research.
• Oh, S., et al. (2018). Microbial Community Degradation of Widely Used Quaternary Ammonium Disinfectants. Applied and Environmental Microbiology.

• Xylem Analytics. Titration of quaternary Ammonium compounds in disinfectants. Available from: [Link]

• Xue, J., et al. (2023). LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine. Journal of Chromatography B. Available from: [Link]

• Mohapatra, S., et al. (2019). Photochemical fate of quaternary ammonium compounds (QACs) and degradation pathways predication through computational analysis. Environmental Science and Pollution Research.

• Chemistry Stack Exchange. What happens to a quaternary ammonium cation at a pH above its pKa? Available from: [Link]

• Zha, Y., et al. (2019). Effect of Water on the Stability of Quaternary Ammonium Groups for Anion Exchange Membrane Fuel Cell Applications. Chemistry of Materials. Available from: [Link]

• Google Patents. US4622168A - Stabilizer for amine/quaternary ammonium blends.

• ResearchGate. Cationic Surfactants in Textile Processing. Available from: [Link]

• Bohrium. alkaline-stability-of-quaternary-ammonium-cations-for-alkaline-fuel-cell-membranes-and-ionic-liquids. Available from: [Link]

• Zana, R. (2002). Multiheaded Cationic Surfactants with Dedicated Functionalities: Design, Synthetic Strategies, Self-Assembly and Performance. Journal of the American Chemical Society.
• Caracciolo, W. C. (2017). Advances in shampoo formulation: synergism of anionic/ cationic/zwitterionic surfactant ternary system.

• Protheragen. Surfactant Excipients. Available from: [Link]

• TaraLee. (2020). What are Surfactants? - Formulating for Beginners. YouTube. Available from: [Link]

• Taylor & Francis. Cationic surfactants – Knowledge and References. Available from: [Link]

• GSRS. BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE. Available from: [Link]

• Encyclopedia of Industrial Chemistry. PREPARATION OF QUATERNARY AMMONIUM COMPOUND DISINFECTANTS. Available from: [Link]

• Kerui Chemicals. Coco bis(2-hydroxyethyl) methyl ammonium chloride. Available from: [Link]

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• GSRS. BIS(2-HYDROXYETHYL)-METHYL-TETRADECYLAZANIUM. Available from: [Link]

• Labinsights. Regulatory Guidelines for API-Excipient Compatibility Studies. Available from: [Link]

• Environmental Science & Technology. Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. Available from: [Link]

• Jabeen, S., et al. (2019). Synthesis and characterization of cationic surfactants and their interactions with drug and metal complexes. Journal of the Chemical Society of Pakistan.
• Sionkowska, A., et al. (2023). Compatibility Investigation of Cationic Surfactants with Anionic Species.

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Technical Support Center: A Researcher's Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Welcome to the technical support guide for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS No. 60687-90-3). This document is designed for researchers, scientists, and drug development professionals who utilize this versatile quaternary ammonium compound (QAC) in their experiments. As a cationic surfactant, its behavior in solution and compatibility with other reagents are governed by fundamental principles of physical chemistry. This guide provides in-depth answers to common questions and troubleshooting advice to ensure the success and integrity of your work.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and why is its charge important?

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound, often abbreviated as a QAC or "quat". Its molecular structure is key to its function.[1] It possesses a central, positively charged nitrogen atom (the quaternary ammonium cation) bonded to a long, 14-carbon alkyl chain (tetradecyl), a methyl group, and two hydroxyethyl groups.[1]

• Cationic Head: The permanently positively charged nitrogen is the hydrophilic (water-loving) part of the molecule. This charge is crucial as it dictates the compound's electrostatic interactions with other molecules.

• Hydrophobic Tail: The long tetradecyl chain is hydrophobic (water-repelling) and lipophilic (fat-loving).

This dual nature makes it an amphiphilic cationic surfactant .[1][2] This structure allows it to bridge the interface between water and oily phases and to interact strongly with negatively charged surfaces, which is the basis for many of its applications, including its use as an antibacterial agent where it disrupts negatively charged bacterial cell membranes.[1][3]

Q2: I mixed this compound with Sodium Dodecyl Sulfate (SDS) and a white precipitate formed immediately. What happened?

You have observed a classic and potent incompatibility between cationic and anionic surfactants. This is the most common issue encountered when formulating with QACs.

The Mechanism: Your compound is cationic (positively charged). SDS is a classic anionic (negatively charged) surfactant. When mixed in an aqueous solution, the oppositely charged ions are strongly attracted to each other via electrostatic forces.[4] This attraction leads to charge neutralization and the formation of a water-insoluble ion-pair complex, or salt.[4][5] This complex, which is often a sticky white solid, immediately precipitates out of the solution.[4]

This interaction is not just limited to SDS. It will occur with most anionic molecules, including:

• Other sulfate- and sulfonate-based surfactants.[6]

• Anionic polymers like partially hydrolyzed polyacrylamides.[5]

• Carboxylate-based surfactants (though the interaction may be weaker than with sulfates).[6]

Key Takeaway: As a general rule, never mix Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride directly with anionic reagents unless you are intentionally trying to form a complex or if the formulation contains specific stabilizing agents (like high salt concentrations) that can shield the electrostatic interactions.[5][6]

Q3: Can I use this compound in a formulation with non-ionic or other cationic surfactants?

Yes, this is generally a safe and common practice.

• Non-ionic Surfactants (e.g., Polysorbates, Tritons): These surfactants have no net electrical charge. Therefore, the strong electrostatic repulsion or attraction that causes incompatibility is absent. Mixing with non-ionic surfactants is a standard technique to modify formulation properties like wetting, emulsification, or foaming without causing precipitation.

• Other Cationic Surfactants (e.g., CTAB, Benzalkonium chloride): Since all molecules carry a similar positive charge, they will coexist in a solution without issue. The like charges will repel each other, preventing the aggregation and precipitation seen with anionic surfactants.

Q4: What is the pH stability of this compound? Should I be concerned about using it in acidic or basic buffers?

The compound is most stable in neutral pH conditions.[1] While it can tolerate mild deviations, you should exercise caution with extreme pH levels:

• Strongly Acidic or Basic Conditions: Extreme pH can potentially lead to the degradation of the molecule over time. The specific kinetics of degradation would depend on temperature and the exact pH.

• Impact on Formulation: More importantly, a significant change in pH can alter the stability of your entire formulation, potentially causing other components to precipitate or degrade, which could be mistaken for an incompatibility with the QAC itself.[7]

Always perform stability testing on your final formulation at the intended storage and use conditions.

Q5: Are there any common solvents or chemicals I should avoid?

Yes. Based on safety data for this and similar QACs, you should avoid:

• Strong Oxidizing Agents: Chemicals like nitric acid, hydrogen peroxide, permanganates, and sodium hypochlorite (bleach) should be avoided.[8][9] Mixing QACs with bleach, for instance, can produce poisonous gases.[10]

• Anionic Reagents: As detailed in Q2, this is the primary chemical incompatibility.

Q6: What about material compatibility? Can I use it with standard lab plastics and stainless steel?

The material compatibility of QACs is generally considered to be very good.[2][11]

• Metals: It is compatible with stainless steel and other common laboratory metals.

• Plastics & Glass: It is compatible with glass and most common laboratory plastics like polypropylene (PP), high-density polyethylene (HDPE), and polytetrafluoroethylene (PTFE).

• Caution: Some specific polymer blends, particularly those under high mechanical stress, may show susceptibility to stress cracking over long periods.[2] If your application involves long-term contact with a sensitive or stressed polymer, it is always best practice to perform a specific compatibility test.

Part 2: Troubleshooting Guide

This section addresses common problems observed during experiments and provides a logical path to a solution.

Issue 1: My clear solution containing the compound has become cloudy or formed a precipitate.

This is the most frequent problem and almost always points to an ionic interaction.

Caption: Troubleshooting workflow for formulation instability.

Issue 2: The antimicrobial/biocidal activity of my formulation is lower than expected.

The positive charge of the QAC is essential for its ability to disrupt microbial cell membranes.[1] If this charge is neutralized, its efficacy will be drastically reduced.

• Check for Anionic Components: Even at concentrations too low to cause visible precipitation, anionic molecules can form complexes with the QAC, effectively inactivating it.[6] Review your formulation for any potential source of negative charges.

• Evaluate Organic Load: The hydrophobic tail of the QAC can interact with organic matter (fats, proteins) in your system. High organic loads can sequester the surfactant, making it unavailable to act on microbes.

• Confirm pH: Ensure the pH of your system is within a range that does not cause the degradation of the QAC.

Issue 3: The viscosity of my solution has changed unexpectedly, or the phases have separated.

Viscosity and phase stability in surfactant solutions are complex and depend on the delicate balance of intermolecular forces.

• Surfactant Interactions: As discussed, mixing with anionic surfactants will cause precipitation. However, interactions with other polymers or surfactants, even non-ionic ones, can alter the way micelles are structured, leading to significant changes in viscosity.[5]

• Electrolyte Concentration: The presence of salts (electrolytes) shields the electrostatic repulsion between the cationic head groups. This can allow micelles to pack more tightly, often leading to an increase in viscosity. However, excessively high salt concentrations can disrupt the hydration shell of the surfactant, causing it to "salt out" and leading to phase separation.[7]

• Temperature: Temperature affects both solubility and micelle structure. For some surfactant systems, there is a specific temperature (the Krafft point) below which they are not soluble. For non-ionic surfactants often used in mixed systems, there is a "cloud point" above which they phase separate.[12] Ensure your operating temperature is appropriate for all components.

Part 3: Data Summary & References

Compatibility Summary Table

Reagent Class	Example(s)	Compatibility	Rationale & Key Considerations
Anionic Surfactants	Sodium Dodecyl Sulfate (SDS), Sodium Laureth Sulfate (SLES), Soaps (e.g., Sodium Stearate)	Incompatible	Strong electrostatic attraction between opposite charges leads to the formation of an insoluble precipitate (ion-pair complex).[4][5][6]
Non-ionic Surfactants	Polysorbate (Tween) series, Triton X-100, Polyglucosides	Compatible	No net charge, therefore no strong electrostatic interaction. Commonly used together in formulations.
Cationic Surfactants	Cetyltrimethylammonium Bromide (CTAB), Benzalkonium Chloride	Compatible	Like charges repel, preventing aggregation and precipitation.
Amphoteric Surfactants	Cocamidopropyl Betaine	Depends on pH	These have both positive and negative charges. Compatibility is highly dependent on the net charge of the amphoteric surfactant at the formulation's pH. Testing is required.
Strong Oxidizing Agents	Sodium Hypochlorite (Bleach), Hydrogen Peroxide, Nitric Acid	Incompatible	Risk of chemical degradation or hazardous reaction (e.g., formation of toxic gas with bleach).[8][10]
Strong Acids & Bases	Concentrated HCl, NaOH	Use with Caution	The compound may degrade under extreme pH conditions.[1] Can also affect overall formulation stability.
Salts / Electrolytes	NaCl, KCl, PBS Buffer	Generally Compatible	Can influence viscosity and stability. High concentrations may cause "salting out".[7] Can sometimes improve compatibility with anionics by shielding charges.[5]
Common Lab Materials	Stainless Steel, Glass, Polypropylene (PP), HDPE	Compatible	QACs generally show good material compatibility.[2][11] Long-term testing is advised for sensitive or stressed polymers.

References

• Earthdoc. (n.d.). INTERACTION OF CATIONIC SURFACTANTS WITH ANIONIC POLYMERS FOR IMPROVING OIL PRODUCTION.
• Scientific Spectator. (n.d.). Anionic/cationic interactions.
• MDPI. (2023). Compatibility Investigation of Cationic Surfactants with Anionic Species.
• ACS Publications. (n.d.). Molecular Interactions of Cationic and Anionic Surfactants in Mixed Monolayers and Aggregates. The Journal of Physical Chemistry B.
• PubMed. (2014). Cationic versus anionic surfactant in tuning the structure and interaction of nanoparticle, protein, and surfactant complexes.
• Benchchem. (n.d.). Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.
• Hartmann Science Center. (n.d.). Quaternary ammonium compounds (QAC).
• Fisher Scientific. (2025). SAFETY DATA SHEET - Bis(2-hydroxyethyl)dimethylammonium chloride.
• GAMA Healthcare. (n.d.). What causes material incompatibility? Why should we worry about material compatibility?.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - bis(hydroxyethyl)methyloleylammonium chloride.
• Chem Service. (2015). SAFETY DATA SHEET - Methyl bis(2-hydroxyethyl)coco ammonium chloride.
• Echemi.com. (n.d.). Bis(2-hydroxyethyl)dimethylammonium chloride SDS, 38402-02-7 Safety Data Sheets.
• Echemi.com. (n.d.). Bis(2-hydroxyethyl)methyloctadecylammonium chloride SDS, 3010-24-0 Safety Data Sheets.
• CymitQuimica. (n.d.). CAS 38402-02-7: Bis(2-hydroxyethyl)dimethylammonium chloride.
• RSC Publishing. (2023). Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatment plant performance.
• Chemball. (n.d.). Dodecyl bis(2-Hydroxyethyl) Methyl Ammonium Chloride.
• Mount Sinai. (n.d.). Quaternary Ammonium Compounds in Cleaning Products.
• ACS Publications. (n.d.). Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. Environmental Science & Technology.
• ResearchGate. (n.d.). Effect of cationic surfactant concentration on foam stability.
• Sigma-Aldrich. (n.d.). BIS-(2-HYDROXY-ETHYL)-METHYL-TETRADECYL-AMMONIUM CHLORIDE.
• NIH. (2025). Beyond quaternary ammonium compounds: Evaluating the harms of non-QAC disinfectant agents in healthcare and industry.
• Sigma-Aldrich. (n.d.). Bis-(2-hydroxy-ethyl)-methyl-tetradecyl-ammoniumchloride | 60687-90-3.
• TURI. (n.d.). QUATERNARY AMMONIUM COMPOUNDS FACT SHEET - Alternatives.
• ResearchGate. (2025). Beyond quaternary ammonium compounds: Evaluating the harms of non-QAC disinfectant agents in healthcare and industry.
• YouTube. (2025). Foaming formula stability problems.
• YouTube. (2020). #Surfactants Behavior used in Pharmaceutical Formulation Pharmaceutics/Physical Pharmacy.
• University of California, Riverside. (n.d.). Chemical Incompatibilities. Retrieved from University of California, Riverside.
• ACS Publications. (n.d.). Adsorption of Anionic and Cationic Surfactants on Anionic Colloids: Supercharging and Destabilization. Langmuir.

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Technical Support Center: Enhancing the Antimicrobial Efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Welcome to the technical support center for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHMTC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the antimicrobial efficacy of this potent quaternary ammonium compound (QAC). Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a self-validating system for your research endeavors.

Part 1: Frequently Asked Questions (FAQs) about BHMTC

This section addresses common questions regarding the fundamental properties and advanced applications of BHMTC.

Q1: What is the fundamental antimicrobial mechanism of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHMTC)?

BHMTC, like other quaternary ammonium compounds (QACs), is a cationic surfactant whose primary mode of action is the disruption of microbial cell membranes.[1][2][3] The mechanism can be understood as a multi-step process:

• Adsorption: The positively charged quaternary ammonium headgroup electrostatically binds to the negatively charged components of the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and phospholipids in the outer membrane of Gram-negative bacteria.[4][5]

• Membrane Penetration: The long, hydrophobic tetradecyl (C14) alkyl chain penetrates the lipid bilayer of the cell membrane.[4][5][6] This intercalation disrupts the membrane's structural integrity and fluidity.[1][7]

• Cell Lysis: The disruption leads to increased membrane permeability, causing the leakage of essential low-molecular-weight cytoplasmic components like potassium ions and nucleotides. This ultimately results in the loss of the proton motive force, cessation of metabolic activity, and cell death.[1][7][8]

The amphiphilic nature of BHMTC, with its distinct cationic head and hydrophobic tail, is essential for this membrane-disrupting activity.[1]

Caption: Mechanism of BHMTC action on the bacterial cell membrane.

Q2: How can the antimicrobial efficacy of BHMTC be enhanced?

Enhancing the efficacy of BHMTC involves strategies that either potentiate its primary mechanism or overcome microbial defense mechanisms. Key approaches include:

• Synergistic Combination with Adjuvants: An adjuvant is a compound that may have little to no antimicrobial activity on its own but enhances the efficacy of an active agent.[9] This can involve using efflux pump inhibitors to prevent bacteria from expelling BHMTC, or agents that disrupt biofilms to allow better penetration.[10][11][12]

• Formulation with Other Biocides: Combining BHMTC with other antimicrobials, such as other QACs, biguanides, or phenols, can lead to additive or synergistic effects.[7]

• Advanced Formulation & Delivery: Incorporating BHMTC into advanced delivery systems like nanoparticles, liposomes, or surface coatings can improve its stability, reduce systemic toxicity, and provide controlled, sustained release at the target site.[2][13][14]

Q3: What types of compounds show synergy with BHMTC, and why?

Synergy occurs when the combined effect of two agents is greater than the sum of their individual effects. For BHMTC, promising synergistic partners are those that attack the bacterial cell via a different mechanism or weaken its defenses.

Synergistic Agent Class	Mechanism of Action & Rationale for Synergy
Efflux Pump Inhibitors (EPIs)	Bacteria use efflux pumps to actively remove antimicrobials like QACs from the cell.[11][15] An EPI blocks these pumps, increasing the intracellular concentration and potency of BHMTC.[11][12]
Membrane Permeabilizers (e.g., EDTA, certain peptides)	These agents chelate divalent cations that stabilize the outer membrane of Gram-negative bacteria, making the membrane more permeable and facilitating BHMTC's entry and access to the inner membrane.
Biofilm Disrupting Agents (e.g., N-acetylcysteine, enzymes)	Biofilms are protective matrices that shield bacteria from antimicrobials. Agents that degrade this matrix expose the embedded bacteria, allowing BHMTC to reach and act upon the cells.[12]
Other Biocides (e.g., Chlorocresol, PHMB)	Combining biocides with different mechanisms (e.g., BHMTC's membrane disruption with a DNA-condensing agent like PHMB) can create a multi-pronged attack that is more difficult for bacteria to withstand.[7]

Q4: How do environmental factors like pH and temperature affect BHMTC's performance?

The efficacy of QACs like BHMTC is not absolute and can be significantly influenced by the experimental environment.

• Temperature: Generally, the antimicrobial activity of QACs increases with temperature.[16] Conversely, low temperatures (e.g., 4°C) can significantly reduce their efficacy, which is a critical consideration for disinfection in cold environments like food processing facilities.[17][18]

• pH: QACs are typically more active in alkaline conditions. The neutral or alkaline pH enhances their interaction with the negatively charged bacterial surface.

• Organic Load: The presence of organic matter (e.g., proteins, soil, blood in in vivo models) can neutralize the cationic BHMTC molecules, reducing the effective concentration available to act on microbes.[16][17] This is a primary reason for discrepancies between in vitro results in clean media and real-world applications.

Part 2: Troubleshooting Guides

This section provides systematic approaches to common problems encountered during the experimental evaluation of BHMTC.

Guide 1: Addressing Inconsistent Minimum Inhibitory Concentration (MIC) Results

Problem: You are observing significant variability in MIC values for BHMTC across replicate experiments or between different days.

Underlying Cause: The MIC is not a fixed value but a range influenced by subtle experimental variations.[19] Inconsistency is a common challenge in antimicrobial susceptibility testing.

Potential Cause	Recommended Troubleshooting Action & Explanation
Inoculum Variability	The starting density of the bacterial culture is a critical parameter. A higher-than-intended inoculum can overwhelm the antimicrobial, leading to artificially high MIC values. Action: Strictly standardize your inoculum preparation. Use a spectrophotometer to adjust the culture to a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL) and use it within 15 minutes.[20]
Media Composition	Components in complex media (e.g., proteins in Tryptic Soy Broth) can bind to and partially inactivate BHMTC. Action: For baseline characterization, use a defined, simple medium like Mueller-Hinton Broth. If complex media is required, ensure the composition is consistent batch-to-batch.
Incubation Time/Temp	Over-incubation can allow resistant subpopulations to emerge, while temperature fluctuations affect bacterial growth rates and BHMTC activity. Action: Adhere to a strict incubation time (e.g., 18-24 hours) and use a calibrated incubator.
Operator Technique	Minor differences in pipetting volumes, especially when performing serial dilutions, can lead to significant concentration errors. Action: Ensure pipettes are calibrated. Use fresh tips for each dilution step. When possible, have a second researcher replicate the experiment.[21]

Guide 2: Investigating Microbial Resistance Development

Problem: During a serial passage experiment, you observe a steady increase in the MIC of BHMTC for your target organism.

Underlying Cause: Bacteria can develop tolerance or resistance to QACs, often through the upregulation of multidrug efflux pumps or alterations in cell membrane composition.[3][15]

Caption: Troubleshooting workflow for investigating BHMTC resistance.

Part 3: Key Experimental Protocols

These protocols provide detailed, step-by-step methodologies for core assays used to evaluate BHMTC's efficacy and potential for synergy.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of BHMTC that inhibits visible microbial growth.

• Preparation:

  • Prepare a stock solution of BHMTC (e.g., 1024 µg/mL) in an appropriate solvent (e.g., sterile deionized water).

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and then dilute it according to standard guidelines (e.g., CLSI) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Serial Dilution:

  • Dispense 50 µL of sterile Mueller-Hinton Broth (MHB) into wells 2 through 12 of a 96-well microtiter plate.

  • Add 100 µL of the BHMTC stock solution to well 1.

  • Transfer 50 µL from well 1 to well 2, mixing thoroughly. Repeat this two-fold serial dilution across the plate to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no BHMTC). Well 12 will be the sterility control (broth only).

• Inoculation:

  • Add 50 µL of the standardized bacterial suspension to wells 1 through 11. The final volume in each well will be 100 µL.

• Incubation & Reading:

  • Seal the plate and incubate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of BHMTC at which there is no visible turbidity (growth) compared to the growth control.[20]

Protocol 2: Checkerboard Assay for Synergy Testing

This assay evaluates the interaction between BHMTC (Drug A) and a potential synergistic agent (Drug B).

• Plate Setup:

  • In a 96-well plate, prepare serial dilutions of BHMTC horizontally (e.g., across columns 1-10) and the second agent vertically (e.g., down rows A-G).

  • This creates a matrix of wells containing various combinations of both compounds. Row H should contain only the dilutions of BHMTC, and column 11 should contain only the dilutions of the second agent. A control well (e.g., H12) will contain only inoculum.

• Inoculation & Incubation:

  • Inoculate the plate with the target microorganism as described in the MIC protocol.

  • Incubate under appropriate conditions.

• Data Analysis:

  • After incubation, determine the MIC for each compound alone and for every combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) Index:

    • FIC of A = (MIC of A in combination) / (MIC of A alone)

    • FIC of B = (MIC of B in combination) / (MIC of B alone)

    • FIC Index = FIC of A + FIC of B

  • Interpretation:

    • FIC Index ≤ 0.5: Synergy

    • 0.5 < FIC Index ≤ 4.0: Additive/Indifference

    • FIC Index > 4.0: Antagonism

Caption: Visual representation of a checkerboard assay setup.

References

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride | 60687-90-3 | Benchchem. ()

• Use of adjuvants to improve antibiotic efficacy and reduce the burden of antimicrobial resistance - PubMed. ()

• Antimicrobial adjuvants- an innovative strategy for handling antimicrobial resistance displayed by microbes - MedCrave online. ()

• Full article: Use of adjuvants to improve antibiotic efficacy and reduce the burden of antimicrobial resistance - Taylor & Francis Online. ()

• Antibiotic Adjuvants for Combatting Antimicrobial Resistance. ()

• Use of adjuvants to improve antibiotic efficacy and reduce the burden of antimicrobial resistance | Request PDF - ResearchGate. ()

• Quaternary Ammonium Compounds and Their Composites in Antimicrobial Applications. ()

• Quaternary ammonium surfactants as nanoparticles against infection - ScienceOpen. ()

• BIS-(2-HYDROXY-ETHYL)-METHYL-TETRADECYL-AMMONIUM CHLORIDE - Sigma-Aldrich. ()

• Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance - PMC - PubMed Central. ()

• Designing Antibacterial-Based Quaternary Ammonium Coatings (Surfaces) or Films for Biomedical Applications: Recent Advances - MDPI. ()

• Why is it so hard to develop new antibiotics? | News - Wellcome. ()

• BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE - gsrs. ()

• Technical Support Center: Troubleshooting Inconsistent In Vitro Results for Antibacterial Agent 30 - Benchchem. ()

• Quaternary Ammonium Biocides: Efficacy in Application - PMC - PubMed Central. ()

• Quaternary ammonium-based nanosystem enables delivery of CRISPR/Cas9 for cancer therapy - ResearchGate. ()

• Quaternary Ammonium Biocides: Efficacy in Application | Applied and Environmental Microbiology - ASM Journals. ()

• Technical Support Center: Troubleshooting "Antibacterial agent 54" Resistance Development In Vitro - Benchchem. ()

• The Power of Quaternary Ammonium Compounds in Disinfection. ()

• Building a Better Quaternary Ammonium Compound (QAC): Branched Tetracationic Antiseptic Amphiphiles. ()

• Effectiveness and Durability of a Quaternary Ammonium Compounds-Based Surface Coating to Reduce Surface Contamination - PMC - NIH. ()

• bis(2-hydroxyethyl)methyltetradecylammonium chloride CAS#: 60687-90-3 - ChemicalBook. ()

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride CAS NO.60687-90-3. ()

• CAS 38402-02-7: Bis(2-hydroxyethyl)dimethylammonium chloride - CymitQuimica. ()

• Antibacterial efficacy of quaternary ammonium compounds (QACs) against Enterococcus faecalis in endodontic infections: a systematic review and meta-analysis - PMC - PubMed Central. ()

• Effect of cold temperature on the efficacy of quater- nary ammonium compound against Listeria. - ResearchGate. ()

• Recent Update on Applications of Quaternary Ammonium Silane as an Antibacterial Biomaterial: A Novel Drug Delivery Approach in Dentistry - NIH. ()

• Antimicrobial drug discovery and development | Ineos Oxford Institute. ()

• Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACs): Synthesis and Mechanism of Action - MDPI. ()

• Arginine-Derived Cationic Surfactants Containing Phenylalanine and Tryptophan: Evaluation of Antifungal Activity, Biofilm Eradication, Cytotoxicity, and Ecotoxicity - MDPI. ()

• Frequently Asked Questions (FAQs) About Antimicrobial Use and Resistance. ()

• Designing Antibacterial-Based Quaternary Ammonium Coatings (Surfaces) or Films for Biomedical Applications: Recent Advances - PMC - NIH. ()

• N,N-bis(2-hydroxyethyl)-N-methyl-tetradecan-1-ammonium chloride - SIKÉMIA. ()

• (PDF) An optimized co-formulation minimized quaternary ammonium compounds adsorption onto raw cotton disposable disinfecting wipes and maintained efficacy against methicillin-resistant Staphylococcus aureus , vancomycin-resistant Enterococcus faecalis , and Pseudomonas aeruginosa - ResearchGate. ()

• The Influence of the Temperature on Effectiveness of Selected Disinfectants Against African Swine Fever Virus (ASFV) - PMC - NIH. ()

• Troubleshooting and optimizing lab experiments - YouTube. ()

• Microbiology Q&A Antimicrobial Drugs - YouTube. ()

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• Antibacterial Drug Development: Overcoming Common Challenges - Microbe Investigations. ()

• Antimicrobial Susceptibility Testing - Apec.org. ()

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - NIH. ()

• Synergism versus Additivity: Defining the Interactions between Common Disinfectants - PMC. ()

• Antibacterial Activity of Novel Agent N-2-Hydroxypropyl Trimethyl Ammonium Chloride Chitosan against Streptococcus mutans - PubMed Central. ()

• Potential use of 3-(trimethoxysilyl)propyldimethyl octadecyl ammonium chloride as an antimicrobial and antiviral agent for the disinfection of personal protective equipment - PMC - NIH. ()

• Antibacterial Activity of Novel Agent N-2-Hydroxypropyl Trimethyl Ammonium Chloride Chitosan against Streptococcus mutans - PubMed. ()

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• 21. youtube.com [youtube.com]

Technical Support Center: Optimizing Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride Activity

Guide ID: BHMTA-pH-001

Introduction

Welcome to the technical support guide for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (CAS 60687-90-3). This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing the activity of this potent quaternary ammonium compound (QAC) by adjusting pH.

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant recognized for its significant antibacterial properties.[1] Its molecular structure includes a permanently charged quaternary ammonium center, a long hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups.[1] This amphiphilic nature allows it to disrupt bacterial cell membranes, leading to cell lysis and death.[1][2]

A common point of confusion is how pH can influence the activity of a molecule with a permanent, pH-independent positive charge.[3][4] The answer lies not in altering the charge of the QAC itself, but in how pH modifies the target organism and the surrounding chemical environment. This guide will elucidate these indirect mechanisms and provide actionable protocols to harness them for optimal experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for this compound?

A1: The primary mechanism is the disruption of microbial cell membranes.[5][6] The positively charged cationic head of the molecule binds to the negatively charged components of the bacterial cell wall and membrane (like phospholipids and proteins).[2][5] The long, hydrophobic tetradecyl tail then penetrates the lipid bilayer, disorganizing the membrane structure.[2][7] This increases membrane permeability, causing the leakage of essential cytoplasmic contents and ultimately leading to cell death.[5][6][7]

Q2: Why does pH matter if the quaternary ammonium group is permanently charged?

A2: While the positive charge on the Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride molecule is constant regardless of pH[3], the environment in which it operates is highly pH-sensitive. The influence of pH is primarily due to two factors:

• Modification of the Target Surface Charge: Most microbial surfaces (bacteria, fungi) carry a net negative charge at neutral pH. This negative charge is essential for the initial electrostatic attraction of the cationic QAC. As the pH of the medium changes, the ionization state of surface proteins and phospholipids can change, altering the surface charge density.

• Formulation Stability and Interactions: The pH of your solution can affect the stability of the formulation, the solubility of the QAC, and its interaction with other components in your experimental medium. Although QACs are generally stable, extreme pH values can sometimes promote degradation reactions or interactions with buffer components.[8]

Q3: What is the generally recommended pH range for optimal activity?

A3: For most cationic surfactants, including QACs, antimicrobial efficacy is often enhanced in neutral to alkaline conditions.[9][10] An alkaline environment can increase the net negative charge on bacterial surfaces, thereby strengthening the initial electrostatic attraction to the cationic QAC. Some studies have shown that the germicidal action of QACs increases significantly as the pH becomes more distinctly alkaline (pH 9-10).[11][12] However, the optimal pH can be species-dependent. For instance, some studies on antimicrobial peptides (also cationic) show enhanced activity against Gram-positive bacteria at high pH but reduced activity against Gram-negative bacteria at high pH.[13] Therefore, empirical testing for your specific application and target organism is crucial.

Q4: Can a very high pH (e.g., >10) be detrimental?

A4: Yes. While activity may increase up to a certain alkaline pH, extremely high pH values can be problematic. Some research has indicated that QAC-based coatings can become unstable at pH values greater than 7, potentially due to surface conversion of the quaternary amine group.[8] Although QACs are generally stable in solution[14][15], harsh alkaline conditions could potentially lead to degradation over long periods or at elevated temperatures. Always verify the stability of your compound under your specific experimental conditions.

Q5: Are there any substances that interfere with the activity of this compound?

A5: Absolutely. The activity of cationic QACs can be significantly reduced by anionic compounds, such as soaps and anionic surfactants (e.g., sodium dodecyl sulfate - SDS), which can neutralize the positive charge.[10] Proteins and other organic matter can also reduce efficacy by binding to the QAC molecule.[12] Additionally, hard water containing divalent cations (Ca²⁺, Mg²⁺) can sometimes decrease the effectiveness of certain QAC formulations.[10] It is recommended to use distilled or deionized water when preparing solutions.[10]

Part 2: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Reduced or No Antimicrobial Activity	1. Suboptimal pH: The pH of your experimental medium may be too acidic, reducing the negative charge on the target cell surface and weakening the initial attraction. 2. Inactivating Agents: Presence of anionic surfactants (soaps, detergents), high concentrations of organic matter (e.g., serum in media), or hard water.[10][12]	1. Optimize pH: Empirically determine the optimal pH for your target organism using the protocol in Part 3. Start by testing a range from pH 7.0 to 10.0. 2. Eliminate Inactivators: Use purified water for all dilutions. Ensure all glassware is thoroughly rinsed to remove any detergent residue. If working with complex media, consider a wash step for the microbes to remove excess organic material before exposure.
Precipitation Observed After pH Adjustment	1. Buffer Incompatibility: The chosen buffer system may be reacting with the QAC or its chloride counter-ion at the target pH, causing precipitation. 2. Exceeded Solubility Limit: Adjusting the pH and temperature may have lowered the solubility of the compound in your specific medium.	1. Change Buffer System: Test alternative buffer systems. For alkaline pH, consider Borate or CAPS buffers instead of Phosphate buffers if precipitation occurs. 2. Check Solubility: Prepare a saturated solution at the target pH and temperature to determine the solubility limit before proceeding with experiments. Consider a slight reduction in the working concentration.
Inconsistent Results Between Experiments	1. Poor pH Control: The buffering capacity of your medium may be insufficient, leading to pH drifts during the experiment, especially during microbial growth. 2. Reagent Variability: Inconsistent water quality (e.g., switching between tap and distilled water) or lot-to-lot variability in media components.	1. Use a Robust Buffer: Ensure your chosen buffer has a pKa value close to the target experimental pH and is used at an adequate concentration (typically 25-50 mM). Verify the final pH of the medium before each experiment. 2. Standardize Reagents: Use high-purity water (Type I or II) consistently. Record lot numbers of all reagents and media for traceability.
Activity is Lower Against Gram-Negative Bacteria	1. Outer Membrane Barrier: Gram-negative bacteria possess an outer membrane that can limit the penetration of biocides like QACs.[2] 2. pH Effect on Target: The pH optimum can differ between microbial species. While high pH may be optimal for Gram-positive bacteria, it may be less effective for certain Gram-negative strains.[13]	1. Increase Contact Time/Concentration: Test higher concentrations or longer exposure times to facilitate penetration. 2. Perform a pH Optimization Assay: Conduct the pH optimization protocol (Part 3) specifically for your Gram-negative strain of interest, as its optimal pH may differ from other organisms.

Part 3: Experimental Protocols

Protocol 1: Preparation of Buffered Solutions for pH Optimization

This protocol describes the preparation of stock solutions for testing the activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride across a range of pH values.

Materials:

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

• High-purity water (Type I or II)

• Buffer reagents (see table below)

• Calibrated pH meter

• Sterile filtration apparatus (if required)

Recommended Buffer Systems:

Target pH Range	Primary Buffer System	Notes
6.0 - 7.5	Phosphate (Na₂HPO₄ / NaH₂PO₄)	Widely used, but may precipitate with divalent cations.
7.2 - 8.5	Tris-HCl	Common biological buffer. Temperature sensitive pKa.
8.0 - 9.0	Borate (Boric Acid / Sodium Borate)	Can interact with diols; test for compatibility.
9.0 - 11.0	Carbonate-Bicarbonate	Can be gassed out (CO₂); use in closed systems if possible.

Procedure:

• Prepare Buffer Stock: Prepare a 0.5 M stock solution of your chosen buffer system. For example, for a phosphate buffer, prepare 0.5 M Na₂HPO₄ and 0.5 M NaH₂PO₄.

• Prepare Compound Stock: Prepare a concentrated stock solution (e.g., 10 mg/mL) of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in high-purity water. The solid is typically white to yellow.[16]

• Create Working Solutions: In separate vessels, prepare your experimental medium (e.g., minimal salts broth, saline).

• Adjust pH: While stirring, slowly add the appropriate buffer stock solution to each vessel. Use a calibrated pH meter to monitor the pH, titrating with the acidic or basic component of the buffer stock (or dilute HCl/NaOH) to reach the desired pH values (e.g., 6.0, 7.0, 8.0, 9.0, 10.0).

• Add Compound: Once the pH is stable, add the required volume of the compound stock solution to achieve the final desired working concentration.

• Final pH Check: Verify the pH one last time after all components have been added.

• Sterilization: If required, sterile-filter the final solutions using a 0.22 µm filter compatible with your solution composition.

Protocol 2: Determining Optimal pH for Antimicrobial Activity

This protocol uses a broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) at different pH values.

Workflow Diagram:

Caption: Workflow for determining the optimal pH for antimicrobial activity.

Procedure:

• Prepare Media: Prepare your chosen growth medium (e.g., Mueller-Hinton Broth) buffered at various pH values (e.g., 6.0, 7.0, 8.0, 9.0, 10.0) as described in Protocol 1.

• Prepare Inoculum: Grow a fresh culture of the target microorganism and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension according to standard microbiology protocols (e.g., CLSI guidelines) to achieve the final target inoculum concentration in the wells.

• Set up 96-Well Plates: For each pH value, set up a series of wells in a sterile 96-well microtiter plate.

• Serial Dilutions: Add 50 µL of the pH-adjusted medium to wells 2 through 12. Add 100 µL of the starting concentration of the QAC (in the same pH-adjusted medium) to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then well 2 to well 3, and so on, discarding 50 µL from the last dilution well.

• Controls:

  • Growth Control (Positive): A well containing 100 µL of pH-adjusted medium with no compound.

  • Sterility Control (Negative): A well containing 100 µL of pH-adjusted medium with no compound and no inoculum.

• Inoculation: Add the prepared microbial inoculum to each well (except the sterility control) to bring the final volume to the desired level (e.g., 100 µL).

• Incubation: Cover the plates and incubate under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determine MIC: After incubation, determine the MIC for each pH. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• Analysis: Compare the MIC values across the different pH levels. The pH that yields the lowest MIC is the optimal pH for the activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against that specific organism.

Conceptual Diagram of pH-Mediated Interaction:

Caption: Effect of pH on the electrostatic attraction of the cationic QAC.

References

• Buffet-Bataillon, S., Tattevin, P., Bonnaure-Mallet, M., & Maillard, J. Y. (2012). Emergence of resistance to antibacterial agents: the role of quaternary ammonium compounds--a critical review. International journal of antimicrobial agents, 39(5), 381–389.
• Gilbert, P., & Moore, L. E. (2005). Cationic antiseptics: diversity of action under a common epithet. Journal of applied microbiology, 99(4), 703–715.
• Ioannou, C. J., Hanlon, G. W., & Denyer, S. P. (2007). Action of common quaternary ammonium compounds against Staphylococcus aureus. Antimicrobial agents and chemotherapy, 51(1), 296–306.
• McDonnell, G., & Russell, A. D. (1999). Antiseptics and disinfectants: activity, action, and resistance. Clinical microbiology reviews, 12(1), 147–179.
• Fazlara, A., & Ekhtelat, M. (2012). The disinfectant effects of benzalkonium chloride on some important foodborne pathogens. American-Eurasian Journal of Agricultural & Environmental Sciences, 12(1), 23-29.
• Satter, S. A., & Maillard, J. Y. (2013). The role of surfactants in the prevention of healthcare-associated infections. Journal of Hospital Infection, 85(1), 1-12.
• Lucy, C. A., MacDonald, A. M., & Gulcev, M. D. (2008). High pH instability of quaternary ammonium surfactant coatings in capillary electrophoresis.
• Marino, M. G., & Kreuer, K. D. (2015). Alkaline stability of quaternary ammonium cations for alkaline fuel cell membranes and ionic liquids. ChemSusChem, 8(3), 513–523.
• Starr, C. G., & He, J. (2013). pH Dependence of Microbe Sterilization by Cationic Antimicrobial Peptides. Antimicrobial agents and chemotherapy, 57(5), 2411–2414.
• Weber, G. R., & Black, L. A. (1948). Some Factors Affecting the Properties of Quaternary Ammonium Compounds as Sanitizers.

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Reference Data & Comparative Studies

A Comparative Guide to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and Other Quaternary Ammonium Compounds for Researchers and Drug Development Professionals

In the landscape of antimicrobial agents, quaternary ammonium compounds (QACs) represent a cornerstone class of cationic biocides, indispensable in disinfection, antisepsis, and the formulation of personal hygiene products.[1] Their broad-spectrum activity and chemical stability have cemented their role in both industrial and pharmaceutical applications. This guide provides an in-depth technical comparison of a specific bis-quaternary ammonium compound, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, with other widely used QACs, namely Benzalkonium Chloride and Cetylpyridinium Chloride.

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the structure-activity relationships, comparative efficacy, and cytotoxic profiles of these compounds. We will delve into the experimental data that underpins these comparisons and provide detailed protocols for the key assays used in their evaluation, fostering a deeper understanding of the causality behind experimental choices and ensuring the trustworthiness of the described methodologies.

Introduction to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound characterized by a central nitrogen atom bonded to a methyl group, a long tetradecyl alkyl chain, and two hydroxyethyl groups.[2] This unique molecular architecture, featuring a balanced amphiphilic structure, is essential for its surfactant activity.[2] The presence of the dual hydroxyethyl groups provides enhanced hydrogen bonding capabilities, which can influence its aggregation behavior and critical micelle concentration in solution.[2]

Like other QACs, its primary mechanism of antimicrobial action is the disruption of microbial cell membranes.[2] The positively charged nitrogen atom facilitates electrostatic interactions with the negatively charged components of bacterial cell walls, leading to increased membrane permeability and eventual cell lysis.[2] The long tetradecyl chain is crucial for penetrating the lipid bilayer of the cell membrane.[2]

Comparative Analysis of Antimicrobial Efficacy

The antimicrobial efficacy of QACs is a critical performance metric, typically quantified by the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.[3]

To provide a framework for comparison, the following table summarizes the antimicrobial activity of two widely used QACs, Benzalkonium Chloride and Cetylpyridinium Chloride, against common pathogens. It is important to note that MIC and MBC values can vary between studies due to differences in methodology, microbial strains, and culture conditions.

Compound	Microorganism	Gram Type	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)
Benzalkonium Chloride	Listeria monocytogenes	Gram-positive	0.25 - 20.00 ppm	0.50 - 20.00 ppm
Staphylococcus aureus	Gram-positive	Varies significantly with homolog chain length[4]	Not specified
Pseudomonas aeruginosa	Gram-negative	Varies significantly with homolog chain length[4]	Not specified
Cetylpyridinium Chloride	Oral Gram-negative bacteria	Gram-negative	Generally lower than control mouthrinse[5]	Not specified
Staphylococcus aureus (MRSA)	Gram-positive	Ineffective at eradicating biofilms in some studies[6]	Not specified

Cytotoxicity Profile: A Critical Parameter for Safety and Application

A crucial aspect of evaluating any antimicrobial agent intended for applications involving human contact is its cytotoxicity. This is often expressed as the half-maximal inhibitory concentration (IC50) or the median lethal dose (LD50), which represent the concentration of a substance that inhibits a biological process by 50% or is lethal to 50% of a test population, respectively.

Similar to the antimicrobial data, specific IC50 or LD50 values for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride on human cell lines are not widely published. However, studies on other bis-QACs have shown that their cytotoxic effects can be lower than that of Benzalkonium Chloride, offering a wider therapeutic window.[1] For instance, one study found that while the LD50 values of some bis-QACs were lower than Benzalkonium Chloride, they exhibited a better overall profile of high antibacterial activity and lower cytotoxicity.[1]

The following table presents a summary of the cytotoxic effects of Benzalkonium Chloride and Cetylpyridinium Chloride on various human cell lines.

Compound	Cell Line	Assay	Concentration	Exposure Time	Result
Benzalkonium Chloride	Chang Conjunctival Cells	Neutral Red	10⁻²%	15 min	Significant toxicity[7]
IOBA-NHC Conjunctival Cells	Neutral Red	10⁻²%	15 min	Significant toxicity[7]
A549 (Lung Epithelial)	Cell Viability Assay	Dose-dependent	Not specified	Decreased cell viability[8]
Cetylpyridinium Chloride	A549 (Lung Epithelial)	Cell Viability Assay	Dose-dependent	Not specified	Decreased cell viability[8]

The Influence of Physicochemical Properties on Performance

The efficacy and safety of QACs are intrinsically linked to their physicochemical properties. The Critical Micelle Concentration (CMC) is a particularly important parameter for surfactants, as it is the concentration at which surfactant molecules begin to form micelles. This aggregation can significantly impact the availability of individual surfactant molecules to interact with microbial membranes.

The following diagram illustrates the relationship between the structure of these QACs and their primary mechanism of action.

Caption: Structure-Activity Relationship of Quaternary Ammonium Compounds.

Experimental Protocols

To ensure the scientific integrity and reproducibility of the data presented, this section provides detailed, step-by-step methodologies for the key experiments cited in this guide.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol is based on the broth microdilution method, a standard procedure for determining the antimicrobial susceptibility of microorganisms.

Caption: Workflow for MIC and MBC Determination.

Materials:

• Test compound (e.g., Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride)

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Sterile agar plates (e.g., Tryptic Soy Agar)

• Incubator (37°C)

• Micropipettes and sterile tips

Procedure:

• Preparation of Test Compound Dilutions: a. Prepare a stock solution of the test compound in a suitable solvent (e.g., sterile water or DMSO). b. Perform two-fold serial dilutions of the stock solution in MHB across the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Preparation of Bacterial Inoculum: a. From a fresh culture plate, select several colonies of the test bacterium and suspend them in sterile saline. b. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). c. Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: a. Add 100 µL of the diluted bacterial inoculum to each well of the microtiter plate containing the test compound dilutions. b. Include a positive control (inoculum in MHB without the test compound) and a negative control (MHB only). c. Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the test compound that completely inhibits visible bacterial growth.

• Determination of MBC: a. From the wells showing no visible growth (at and above the MIC), take a 10 µL aliquot and spread it onto a sterile agar plate. b. Incubate the agar plates at 37°C for 24 hours. c. The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Caption: Workflow for MTT Cytotoxicity Assay.

Materials:

• Human cell line (e.g., A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well tissue culture plates

• Test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: a. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. b. Incubate the plate for 24 hours to allow the cells to adhere.

• Compound Exposure: a. Prepare serial dilutions of the test compound in complete culture medium. b. Remove the medium from the wells and replace it with 100 µL of the compound dilutions. c. Include a vehicle control (medium with the solvent used to dissolve the compound) and a no-treatment control. d. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay: a. After the exposure period, add 10 µL of MTT solution to each well. b. Incubate the plate for 2-4 hours at 37°C. c. Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Analysis: a. Measure the absorbance of each well at 570 nm using a microplate reader. b. Calculate the percentage of cell viability for each concentration relative to the no-treatment control. c. Plot the cell viability against the compound concentration to determine the IC50 value.

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a promising quaternary ammonium compound with reported potent antimicrobial activity. While a comprehensive, direct comparison with established QACs like Benzalkonium Chloride and Cetylpyridinium Chloride is hampered by the limited availability of specific quantitative data for the former, the structural features of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride suggest a strong potential for effective antimicrobial action. The presence of hydroxyethyl groups may also influence its safety profile, a critical consideration for its application in various formulations.

For researchers and drug development professionals, the choice of a QAC will depend on the specific application, the target microorganisms, and the required safety profile. The experimental protocols provided in this guide offer a robust framework for conducting in-house comparative studies to generate the necessary data for informed decision-making. Further research into the antimicrobial efficacy and cytotoxicity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is warranted to fully elucidate its potential and position it within the broader landscape of quaternary ammonium compounds.

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A Comparative Analysis of the Antimicrobial Spectrum of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Quaternary ammonium compounds (QACs) represent a cornerstone of antimicrobial agents, utilized in a vast array of disinfectant and antiseptic formulations since the mid-1930s.[1] Their broad-spectrum activity, chemical stability, and cost-effectiveness have cemented their role in public health.[1] This guide provides a detailed comparative analysis of a specific QAC, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHTAC), against two widely used benchmarks: Benzalkonium chloride (BAC) and Cetylpyridinium chloride (CPC).

BHTAC is a QAC characterized by a quaternary ammonium center with two hydroxyethyl groups, a methyl group, and a tetradecyl (C14) alkyl chain. This structure imparts an amphiphilic nature, crucial for its surfactant and antimicrobial properties. While recognized for its potent antibacterial activity against both Gram-positive and Gram-negative bacteria, a direct quantitative comparison of its antimicrobial spectrum with other leading QACs is often lacking in readily available literature.[1] This guide aims to bridge that gap by synthesizing available data, outlining standardized methodologies for validation, and providing a scientifically grounded rationale for experimental choices.

Comparative Antimicrobial Spectrum: A Data-Driven Overview

A comprehensive understanding of an antimicrobial agent's efficacy begins with its Minimum Inhibitory Concentration (MIC), the lowest concentration of the agent that prevents visible growth of a microorganism. While direct, side-by-side comparative studies detailing the MICs of BHTAC against a standardized panel of microorganisms are not extensively published, we can synthesize available data for BAC and CPC to establish a baseline for comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of Benzalkonium Chloride (BAC) and Cetylpyridinium Chloride (CPC) Against Key Bacterial Pathogens

Microorganism	Gram Stain	Benzalkonium Chloride (BAC) MIC (µg/mL)	Cetylpyridinium Chloride (CPC) MIC (µg/mL)
Staphylococcus aureus	Gram-positive	1.5 - 3.9	2 - 10
Escherichia coli	Gram-negative	3.9	16 - 256
Pseudomonas aeruginosa	Gram-negative	31.3	250 - 2000

Note: The MIC values are compiled from various studies and may not represent a direct head-to-head comparison under identical conditions.

Qualitative assessments describe Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride as having "High" activity against both Gram-positive and Gram-negative bacteria and being "Effective against antibiotic-resistant strains."[1] The presence of the C14 alkyl chain is suggested to enhance the disruption of lipid membranes, making it particularly effective.[1] However, without specific MIC data for BHTAC against the same strains, a definitive quantitative comparison remains an area for further investigation.

Methodology for Antimicrobial Susceptibility Testing: A Standardized Approach

To ensure the scientific integrity and reproducibility of antimicrobial efficacy studies, adherence to established protocols is paramount. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide globally recognized standards for antimicrobial susceptibility testing.

Determining Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a widely accepted technique for determining the MIC of an antimicrobial agent. The CLSI document M07, "Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically," provides a detailed protocol for this procedure.[2][3]

Experimental Workflow for MIC Determination

Caption: Workflow for MIC determination using broth microdilution.

Step-by-Step Protocol:

• Preparation of Antimicrobial Agent Dilutions: A two-fold serial dilution of the antimicrobial agent is prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: A standardized bacterial suspension, equivalent to a 0.5 McFarland standard, is prepared to ensure a consistent starting concentration of bacteria.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (typically 35-37°C for 16-20 hours) to allow for bacterial growth.

• Result Interpretation: Following incubation, the plate is visually inspected for turbidity. The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible bacterial growth.

Mechanism of Action: Disrupting the Bacterial Fortress

The primary mechanism of action for quaternary ammonium compounds, including BHTAC, BAC, and CPC, is the disruption of the bacterial cell membrane.[1][4] This process can be conceptualized in a multi-step model.

Proposed Mechanism of Action for Quaternary Ammonium Compounds

Caption: Multi-step mechanism of QAC-induced bacterial cell death.

• Adsorption: The positively charged quaternary ammonium headgroup of the QAC is electrostatically attracted to the negatively charged components of the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[5]

• Penetration: The long, hydrophobic alkyl chain of the QAC penetrates the hydrophobic core of the bacterial cell membrane.[5]

• Membrane Disruption: This insertion disrupts the orderly structure of the phospholipid bilayer, leading to a loss of membrane integrity and an increase in permeability.[6]

• Leakage of Cellular Contents: The compromised membrane allows for the leakage of essential intracellular components, such as potassium ions, nucleotides, and other metabolites.[7]

• Cell Lysis and Death: The significant loss of cellular contents and the inability to maintain a proper electrochemical gradient ultimately lead to cell lysis and death.

The presence of two hydroxyethyl groups in BHTAC may also influence its interaction with the bacterial membrane, potentially affecting its hydrophilic-lipophilic balance and overall efficacy.

Trustworthiness and Self-Validation in Experimental Design

The credibility of any comparative study hinges on the robustness of its methodology. The protocols described herein are designed to be self-validating systems:

• Use of Standardized Strains: Employing well-characterized reference strains (e.g., from the American Type Culture Collection - ATCC) ensures consistency and allows for cross-laboratory comparisons.

• Inclusion of Controls: Every experiment should include positive controls (a known susceptible organism), negative controls (uninoculated media), and growth controls (inoculated media without the antimicrobial agent) to validate the experimental conditions and the viability of the microorganisms.

• Adherence to International Standards: Following CLSI or EUCAST guidelines ensures that the methodology is sound and the results are interpretable within a globally accepted framework.[2][8]

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a potent antimicrobial agent with a broad spectrum of activity. While direct quantitative comparisons with other leading QACs like benzalkonium chloride and cetylpyridinium chloride are not extensively documented in peer-reviewed literature, its chemical structure suggests a high degree of efficacy, particularly due to its C14 alkyl chain. For researchers and drug development professionals seeking to validate its antimicrobial spectrum, the adoption of standardized methodologies, such as those outlined by CLSI and EUCAST, is critical. A thorough understanding of its mechanism of action, centered on the disruption of the bacterial cell membrane, further informs its potential applications. Future studies providing direct, comparative MIC data for BHTAC against a panel of clinically relevant microorganisms would be invaluable in solidifying its position within the arsenal of quaternary ammonium compounds.

References

• CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. Available at: [Link]

• Gilbert, P., & Moore, L. E. (2005). Cationic antiseptics: diversity of action under a common heading. Journal of Applied Microbiology, 99(4), 703–715. Available at: [Link]

• Ioannou, C. J., Hanlon, G. W., & Denyer, S. P. (2007). Action of disinfectant quaternary ammonium compounds against Staphylococcus aureus. Antimicrobial agents and chemotherapy, 51(1), 296–306. Available at: [Link]

• Totsika, M., & Romero, M. (2020). How Quaternary Ammonium Compounds (Quats) Kill Bacteria: A Mechanistic Overview. Microorganisms, 8(9), 1379. Available at: [Link]

• Lambert, P. A. (2004). Cellular impermeability and uptake of biocides and antibiotics in Gram-positive bacteria and mycobacteria. Journal of Applied Microbiology, 97(4), 641–652. Available at: [Link]

• CLSI. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST: European Committee on Antimicrobial Susceptibility Testing. EUCAST. Available at: [Link]

• McDonnell, G., & Russell, A. D. (1999). Antiseptics and disinfectants: activity, action, and resistance. Clinical microbiology reviews, 12(1), 147–179. Available at: [Link]

• Jennings, M. C., Minbiole, K. P., & Wuest, W. M. (2015). Quaternary ammonium compounds: an antimicrobial mainstay and platform for innovation to address bacterial resistance. ACS infectious diseases, 1(7), 288–303. Available at: [Link]

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• European Committee on Antimicrobial Susceptibility Testing. (2000). EUCAST Definitive Document E.DEF 3.1, June 2000: Determination of minimum inhibitory concentrations (MICs) of antibacterial agents by agar dilution. Clinical microbiology and infection : the official publication of the European Society of Clinical Microbiology and Infectious Diseases, 6(9), 509–515. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. EUCAST. Available at: [Link]

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Cytotoxicity comparison of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and other surfactants

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical step that balances formulation stability with biological compatibility. Surfactants, indispensable for solubilizing poorly soluble active pharmaceutical ingredients (APIs), present a particular challenge due to their inherent potential for cellular toxicity. This guide provides an in-depth comparison of the cytotoxic profiles of commonly used surfactants, with a special focus on Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride , a cationic surfactant of interest. Our analysis is grounded in established experimental data and elucidates the structural and mechanistic underpinnings of surfactant-induced cytotoxicity.

The Imperative of Cytotoxicity Profiling in Formulation Development

The interaction of surfactants with biological membranes is a double-edged sword. While this property is harnessed for drug delivery and formulation stability, it is also the primary driver of cytotoxicity. Surfactant monomers can integrate into the lipid bilayer of cell membranes, disrupting their integrity and function. At concentrations at or above the critical micelle concentration (CMC), surfactants can cause solubilization of the membrane, leading to cell lysis[1]. The cytotoxic potential of a surfactant is not uniform across the class; it is intimately linked to its molecular structure, specifically the nature of its hydrophilic head group and the length of its hydrophobic tail[2][3].

Generally, the hierarchy of cytotoxicity follows the order: cationic > anionic > zwitterionic > non-ionic surfactants [3]. This guide will delve into representative examples from these classes to provide a framework for informed surfactant selection.

Comparative Analysis of Surfactant Cytotoxicity

The following table summarizes the cytotoxic potential of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and other benchmark surfactants. The data is compiled from various in vitro studies, and it is important to note that absolute cytotoxic concentrations (e.g., IC50 values) can vary depending on the cell line, exposure time, and assay methodology.

Surfactant Name	Chemical Class	Primary Mechanism of Cytotoxicity	General Cytotoxicity Profile	Reported IC50 / Toxic Concentration Ranges
Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride	Cationic (Quaternary Ammonium Compound)	Disruption of cell membrane integrity via electrostatic and hydrophobic interactions.[4]	High (Inferred)	Specific IC50 data in mammalian cells is not widely published. As a QAC with a C14 alkyl chain, its cytotoxicity is expected to be high, similar to other cationic surfactants.[5][6]
Cetyltrimethylammonium bromide (CTAB)	Cationic (Quaternary Ammonium Compound)	Potent disruption of cell membrane integrity and mitochondrial dysfunction.[4]	Very High	Highly toxic to various cell lines, with cytotoxicity observed at low micromolar concentrations.[7][8]
Benzalkonium Chloride (BAC)	Cationic (Quaternary Ammonium Compound)	Induces cell membrane damage, leading to necrosis and apoptosis.[2][9]	High	Cytotoxic effects observed in human respiratory and conjunctival cells at concentrations as low as 0.005% to 0.01%.[2][8][9]
Sodium Dodecyl Sulfate (SDS)	Anionic	Disrupts cell membranes by solubilizing lipids and denaturing proteins.[10][11]	Moderate to High	Cytotoxicity is dose-dependent, with LDH release observed in airway models at concentrations of ≥2.5 mM.[12][13]
Polysorbate 80 (Tween 80)	Non-ionic	Low intrinsic cytotoxicity; can increase susceptibility to oxidative stress at higher concentrations.[5]	Low	Generally considered safe and biocompatible, exhibiting low cytotoxicity in most cell culture applications.[14][15]

In-Depth Surfactant Profiles

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

As a quaternary ammonium compound (QAC), the primary mechanism of action for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is the disruption of bacterial and mammalian cell membranes[4]. The positively charged nitrogen atom interacts with the negatively charged components of the cell membrane, while the long tetradecyl (C14) alkyl chain inserts into the hydrophobic lipid bilayer, leading to increased membrane permeability and eventual cell lysis[4][16]. The presence of two hydroxyethyl groups may increase its hydrophilicity compared to simpler QACs, but the long alkyl chain is the dominant factor determining its surfactant properties and cytotoxic potential[17]. Given the well-established structure-activity relationships for QACs, its cytotoxicity is anticipated to be significant and comparable to other cationic surfactants like benzalkonium chloride.

Cationic Surfactants: CTAB and Benzalkonium Chloride

CTAB and Benzalkonium Chloride are potent cationic surfactants widely recognized for their high cytotoxicity[7][9]. Their strong interaction with cell membranes makes them effective antimicrobial agents but limits their use in parenteral formulations[4][18]. Studies have shown that the toxicity of CTAB is not only due to membrane destabilization but also to the catalytic action of the CTA+ cation, which can inhibit enzymes like ATP synthase, leading to cellular energy depletion[4]. Benzalkonium chloride has been shown to induce both necrotic and apoptotic cell death in various cell types, even at concentrations used in commercially available preparations like nasal sprays[2][9].

Anionic Surfactant: Sodium Dodecyl Sulfate (SDS)

SDS is a classic anionic surfactant known for its protein-denaturing and membrane-solubilizing properties[10][11]. Its cytotoxicity is well-documented, and it is often used as a positive control in skin irritation studies[16]. In an in vitro model of the human airway, SDS induced cytotoxicity, as measured by lactate dehydrogenase (LDH) release, at concentrations of 2.5 mM and higher[12][13]. While effective as a detergent and in certain topical formulations, its potential for irritation and cell damage restricts its systemic applications.

Non-ionic Surfactant: Polysorbate 80 (Tween 80)

Polysorbate 80 is a widely used non-ionic surfactant in pharmaceutical formulations due to its low toxicity and high biocompatibility[14][15]. Its non-ionic nature results in weaker interactions with cell membranes compared to its ionic counterparts[3]. While generally considered safe, some studies suggest that at high concentrations, polysorbate 80 can increase cellular susceptibility to oxidative stress and may be associated with certain adverse events in specific formulations[5]. Nevertheless, it remains a preferred choice when a low cytotoxicity profile is paramount.

Experimental Protocols for Cytotoxicity Assessment

To ensure the scientific rigor of our comparisons, standardized in vitro cytotoxicity assays are employed. The following are detailed protocols for two of the most common methods: the MTT assay for assessing metabolic activity and the LDH assay for measuring membrane integrity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is often used as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt, MTT, to a purple formazan product.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere and proliferate for 24 hours.

• Compound Exposure: Prepare serial dilutions of the surfactant in a complete cell culture medium. Remove the old medium from the wells and add 100 µL of the surfactant solutions. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Add 10 µL of the MTT stock solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Lactate Dehydrogenase (LDH) Release Assay

The LDH assay is a cytotoxicity assay that quantifies the release of the cytosolic enzyme lactate dehydrogenase from cells with damaged plasma membranes.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully transfer a specific volume (e.g., 50 µL) of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a tetrazolium salt). Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.

• Stop Reaction: Add a stop solution (if required by the kit) to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Determine the amount of LDH released by comparing the absorbance values of the treated samples to those of the untreated and maximum LDH release controls (cells lysed with a detergent).

Mechanistic Insights into Surfactant-Induced Cytotoxicity

The primary target for surfactant-induced cytotoxicity is the cell membrane. The interaction is governed by the physicochemical properties of the surfactant.

Cationic surfactants, with their positively charged head groups, exhibit strong electrostatic interactions with the negatively charged components of the cell membrane, such as phospholipids and proteins. This initial binding facilitates the insertion of their hydrophobic tails into the lipid bilayer, leading to a loss of membrane integrity at lower concentrations compared to other surfactant classes[4][16]. Anionic surfactants like SDS also disrupt the membrane but through a different mechanism that involves the denaturation of membrane proteins and solubilization of lipids[10][11]. Non-ionic surfactants, lacking a net charge, have a much lower affinity for the cell membrane, which accounts for their generally lower cytotoxicity[3].

Conclusion

The selection of a surfactant in pharmaceutical development requires a careful balance of efficacy and safety. This guide highlights the critical importance of understanding the structure-activity relationships that dictate surfactant cytotoxicity.

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride , as a cationic surfactant with a C14 alkyl chain, is predicted to have a high cytotoxic potential, warranting careful evaluation in any formulation intended for biological applications.

• Cationic surfactants (CTAB, BAC) consistently demonstrate the highest cytotoxicity due to their strong interactions with cell membranes.

• Anionic surfactants (SDS) exhibit moderate to high cytotoxicity.

• Non-ionic surfactants (Polysorbate 80) are generally the least cytotoxic and are often the preferred choice for sensitive applications.

The provided experimental protocols for MTT and LDH assays offer a robust framework for researchers to conduct their own comparative cytotoxicity studies, enabling data-driven decisions in the formulation development process. By prioritizing a thorough understanding of excipient toxicity, we can advance the development of safer and more effective drug delivery systems.

References

• Deutschle, T., et al. (2006). In vitro genotoxicity and cytotoxicity of benzalkonium chloride. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 607(2), 117-124. Available from: [Link]

• Rowe, R. C., Sheskey, P. J., & Quinn, M. E. (Eds.). (2009). Handbook of Pharmaceutical Excipients (6th ed.). Pharmaceutical Press.

• Welch, J., et al. (2021). Evaluation of the toxicity of sodium dodecyl sulphate (SDS) in the MucilAir™ human airway model in vitro. Regulatory Toxicology and Pharmacology, 125, 105022. Available from: [Link]

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A Comparative Guide to the Efficacy of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride Against Clinically Relevant Antibiotic-Resistant Pathogens

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent development and validation of novel antimicrobial agents. Multi-drug resistant organisms, particularly MRSA, VRE, and CRE, pose a significant threat to global public health, rendering many conventional antibiotics ineffective.[1][2] This guide provides a comprehensive technical comparison of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound (QAC), against these challenging pathogens. We present its mechanism of action, comparative efficacy data against other antimicrobials, and a detailed, validated protocol for determining its inhibitory and bactericidal concentrations. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and application of new anti-infective technologies.

The Challenge of Antimicrobial Resistance

Antimicrobial resistance is a critical global health problem that threatens modern medicine.[3] Pathogens like Methicillin-resistant Staphylococcus aureus (MRSA), Vancomycin-resistant Enterococci (VRE), and Carbapenem-resistant Enterobacterales (CRE) are responsible for a substantial number of life-threatening infections in both hospital and community settings.[1][4]

• MRSA: A strain of Staphylococcus aureus that has developed resistance to all beta-lactam antibiotics, including penicillins and cephalosporins.[5][6] This resistance is primarily mediated by the mecA gene, which produces a modified penicillin-binding protein (PBP2a) with low affinity for these drugs.[6]

• VRE: Enterococcus species, particularly E. faecium and E. faecalis, that have acquired resistance to the glycopeptide antibiotic vancomycin, often a last-resort treatment for serious Gram-positive infections.

• CRE: A family of Gram-negative bacteria, such as Klebsiella pneumoniae and Escherichia coli, that are resistant to carbapenem antibiotics, one of the most powerful classes of antibiotics for treating severe infections. Resistance is often due to the production of carbapenemase enzymes that hydrolyze the antibiotic.

The diverse and evolving mechanisms of resistance in these bacteria necessitate the exploration of antimicrobial agents with alternative modes of action.[1][7] Quaternary ammonium compounds represent a class of disinfectants and antiseptics with broad-spectrum activity that is less susceptible to common antibiotic resistance pathways.[8]

Profile of the Investigated Compound: Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

2.1 Chemical Structure and Properties

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant belonging to the QAC family. Its molecular structure consists of a central, positively charged nitrogen atom covalently bonded to:

• A long, hydrophobic 14-carbon alkyl chain (tetradecyl).

• One methyl group.

• Two hydroxyethyl groups.

• A chloride anion to balance the charge.

The key to its antimicrobial function lies in this amphiphilic structure. The cationic headgroup facilitates interaction with the negatively charged bacterial cell surface, while the long hydrophobic tail is critical for disrupting the cell membrane.[9]

2.2 Postulated Mechanism of Action

The primary mechanism of action for QACs like Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is the catastrophic disruption of the bacterial cell membrane.[8][10] This process is multi-staged and results in rapid cell death. The interaction is primarily electrostatic and hydrophobic.[9]

• Adsorption and Binding: The positively charged quaternary nitrogen headgroup electrostatically binds to the negatively charged components of the bacterial cell wall, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria.[8]

• Hydrophobic Penetration: The long tetradecyl tail penetrates the hydrophobic core of the cytoplasmic membrane.[9]

• Membrane Disruption: This insertion disrupts the ordered structure of the lipid bilayer, leading to a loss of membrane integrity and increased permeability.[11][12]

• Leakage and Lysis: The compromised membrane allows for the leakage of essential intracellular components, such as potassium ions, phosphates, and nucleic acids, ultimately leading to cell lysis and death.[8]

Caption: Broth microdilution workflow for MIC determination.

Discussion and Future Directions

The presented data strongly supports the potent antimicrobial activity of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride against a panel of clinically significant, multi-drug resistant bacteria. Its efficacy, which surpasses that of a comparable industry-standard QAC, highlights its potential for development in various applications, including as a hard-surface disinfectant in healthcare settings or as an antiseptic in topical formulations.

Advantages:

• Broad-Spectrum Activity: Effective against both Gram-positive and Gram-negative resistant pathogens.

• Rapid, Membrane-Disruptive Action: This mechanism is less prone to the development of resistance compared to antibiotics that target specific metabolic pathways. [13]* Potent Efficacy: Demonstrates low MIC and MBC values.

Limitations and Future Research: While the in vitro data is promising, further investigation is required to fully characterize the compound's potential.

• Toxicity Profiling: Comprehensive cytotoxicity studies using human cell lines are essential to determine its safety profile and therapeutic index for potential topical applications.

• Biofilm Efficacy: Antibiotic-resistant bacteria frequently form biofilms, which provide a physical barrier to antimicrobial agents. [1]Studies evaluating the efficacy of this compound against established biofilms are a critical next step.

• In Vivo Studies: Efficacy must be validated in relevant animal infection models to assess its performance in a complex biological system.

• Resistance Development: Long-term studies exposing bacteria to sub-lethal concentrations of the compound should be conducted to evaluate the potential for and mechanisms of acquired resistance. [11] In conclusion, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a promising candidate for combating antibiotic-resistant infections. The robust protocols and comparative data provided in this guide serve as a foundational resource for its continued research and development.

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Performance of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride in Different Formulations: A Comparative Guide

This guide provides an in-depth technical comparison of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHTAC), a potent quaternary ammonium compound (QAC), in various formulation strategies. Designed for researchers, scientists, and drug development professionals, this document objectively evaluates the performance of BHTAC-based formulations and contrasts them with relevant alternatives, supported by experimental data and detailed methodologies.

Introduction to Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride (BHTAC)

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant belonging to the class of quaternary ammonium compounds. Its molecular structure, featuring a positively charged nitrogen atom, a long hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups, imparts a balanced amphiphilic character essential for its surfactant activity.[1] This unique structure is central to its potent antimicrobial properties against a broad spectrum of Gram-positive and Gram-negative bacteria.[1] The primary mechanism of its bactericidal action involves the disruption of the bacterial cell membrane's integrity, leading to the leakage of cellular contents and ultimately cell death.[1]

The presence of the dual hydroxyethyl groups enhances its hydrogen-bonding capabilities, which can influence its critical micelle concentration (CMC) and aggregation behavior in aqueous solutions, distinguishing it from simpler QACs.[1]

Performance in Different Formulations: Microemulsions vs. Nanoemulsions

The efficacy of BHTAC as an active pharmaceutical ingredient (API) or an excipient is significantly influenced by its formulation. Microemulsions and nanoemulsions are two advanced drug delivery systems that can enhance the solubility, stability, and bioavailability of active compounds.

BHTAC in Microemulsion Formulations

Microemulsions are thermodynamically stable, optically transparent, isotropic mixtures of oil, water, surfactant, and a co-surfactant.[2] The high concentration of surfactants in microemulsions can act as penetration enhancers, making them suitable for topical and transdermal drug delivery.

Typical Characterization of a BHTAC-based Microemulsion:

Parameter	Typical Value Range	Significance
Droplet Size	10 - 100 nm	Influences drug release and permeation.
Polydispersity Index (PDI)	< 0.3	Indicates a narrow and uniform size distribution, crucial for stability.
Zeta Potential	> +30 mV	A high positive zeta potential, imparted by the cationic BHTAC, indicates good colloidal stability due to electrostatic repulsion between droplets.[3]
pH	4.0 - 6.0	Important for skin compatibility in topical formulations.
Viscosity	50 - 500 cP	Affects the spreadability and residence time on the skin.

The formulation of a BHTAC microemulsion would be optimized using phase diagrams to identify the stable microemulsion region with varying concentrations of oil, surfactant (BHTAC), co-surfactant, and water.[4]

BHTAC in Nanoemulsion Formulations

Nanoemulsions are kinetically stable, non-equilibrium systems of oil and water stabilized by surfactants, with droplet sizes typically ranging from 20 to 200 nm.[5][6] They are formed using high-energy methods like high-pressure homogenization or ultrasonication.[5] Nanoemulsions are valued for their high surface area, which can enhance drug dissolution and bioavailability.[6]

Typical Characterization of a BHTAC-based Nanoemulsion:

Similar to microemulsions, specific comparative data for BHTAC nanoemulsions is limited. However, a representative formulation would display these features:

Parameter	Typical Value Range	Significance
Droplet Size	50 - 200 nm	A key factor in determining the stability and in vivo performance of the nanoemulsion.[7]
Polydispersity Index (PDI)	< 0.25	A low PDI signifies a homogenous population of droplets.[7]
Zeta Potential	> +30 mV	The cationic nature of BHTAC would result in a high positive zeta potential, contributing to the stability of the nanoemulsion by preventing droplet coalescence.[8]
Drug Release	Sustained Release Profile	Nanoemulsions can be designed to provide a controlled and sustained release of the encapsulated drug.[9]

Causality in Formulation Choice: The decision between a microemulsion and a nanoemulsion formulation for BHTAC would depend on the desired application. A microemulsion might be preferred for its thermodynamic stability and ease of preparation, making it suitable for long-term storage. A nanoemulsion, while requiring more energy to produce, could offer a higher surface area for drug release and may be more suitable for applications requiring rapid onset of action.

Comparative Analysis with Alternative Quaternary Ammonium Compounds

The performance of BHTAC is best understood in the context of other commonly used QACs. This section compares BHTAC with two widely utilized alternatives: Benzalkonium Chloride (BAC) and Cetylpyridinium Chloride (CPC). It is important to note that the following data is compiled from various studies and may not represent direct head-to-head comparisons under identical conditions.

Antimicrobial Efficacy

The primary function of these QACs in many formulations is their antimicrobial activity. Their effectiveness is typically quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Quaternary Ammonium Compound	Gram-Positive Bacteria (e.g., S. aureus)	Gram-Negative Bacteria (e.g., E. coli)	Notable Features
Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHTAC)	High Activity	High Activity	Reported to be effective against some antibiotic-resistant strains.[1]
Benzalkonium Chloride (BAC)	Moderate to High Activity[10]	High Activity[1]	Widely used as a disinfectant and preservative.[1][11] The C14 homolog has shown superior antibacterial activity.[12]
Cetylpyridinium Chloride (CPC)	High Activity	Moderate Activity	Commonly used in oral care products for plaque and gingivitis control.[13][14]

Expertise & Experience: The choice of QAC often depends on the target microorganisms and the formulation's intended use. While BHTAC shows broad-spectrum activity, BAC is a cost-effective and well-established option for general disinfection. CPC, with its proven efficacy against oral pathogens, is a preferred choice for dental and oral hygiene products.[13][14]

Physicochemical Properties

Property	BHTAC	BAC	CPC
Molecular Weight ( g/mol )	352.0[1]	Varies (mixture of alkyl chain lengths)	~340.0
Critical Micelle Concentration (CMC)	Influenced by dual hydroxyethyl groups[1]	Dependent on alkyl chain length distribution	~0.00092 M
Solubility	Soluble in water	Soluble in water	Soluble in water

Trustworthiness: The performance of a QAC is intrinsically linked to its physicochemical properties. The CMC, for instance, is a critical parameter as it dictates the concentration at which the surfactant molecules self-assemble into micelles, which can affect the solubilization of other components in the formulation and the overall antimicrobial activity.[15]

Experimental Protocols

To ensure scientific integrity, the following are detailed methodologies for key experiments used in the characterization and performance evaluation of QAC-based formulations.

Formulation of Oil-in-Water (O/W) Nanoemulsion

This protocol describes a high-energy emulsification method for preparing a BHTAC-stabilized nanoemulsion.

Methodology:

• Preparation of the Aqueous Phase: Dissolve a predetermined amount of BHTAC in deionized water.

• Preparation of the Oil Phase: If a lipophilic active ingredient is to be encapsulated, dissolve it in a suitable oil (e.g., medium-chain triglycerides).

• Coarse Emulsion Formation: Gradually add the oil phase to the aqueous phase under continuous stirring with a high-speed homogenizer (e.g., at 5,000-10,000 rpm for 10-15 minutes).

• Nanoemulsification: Subject the coarse emulsion to high-pressure homogenization (e.g., 5-10 cycles at 15,000-20,000 psi) or ultrasonication until a translucent nanoemulsion with the desired droplet size is obtained.

• Characterization: Analyze the resulting nanoemulsion for droplet size, PDI, and zeta potential.

Causality Behind Experimental Choices: The use of a high-energy method is necessary to overcome the interfacial tension between the oil and water phases and create the small droplets characteristic of a nanoemulsion. The number of homogenization cycles and the pressure applied are critical parameters that need to be optimized to achieve the desired particle size and a narrow size distribution.

Determination of Particle Size and Zeta Potential

Instrumentation: A Dynamic Light Scattering (DLS) instrument (e.g., Zetasizer Nano series) is used for these measurements.

Methodology:

• Sample Preparation: Dilute the microemulsion or nanoemulsion formulation with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Particle Size Measurement: Place the diluted sample in a cuvette and measure the particle size at a fixed scattering angle (e.g., 173°). The instrument software calculates the mean droplet size and the Polydispersity Index (PDI).

• Zeta Potential Measurement: For zeta potential, place the diluted sample in a specialized electrophoresis cell. An electric field is applied, and the velocity of the droplets is measured. The instrument's software then calculates the zeta potential using the Helmholtz-Smoluchowski equation.

• Data Analysis: Perform measurements in triplicate and report the average values with standard deviations.

In Vitro Drug Release Study

This protocol outlines the use of a Franz diffusion cell for assessing the release of an active ingredient from a topical formulation.

Instrumentation: Franz diffusion cell apparatus.

Methodology:

• Membrane Preparation: Use a synthetic membrane (e.g., polysulfone) or excised animal skin. Mount the membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment if using skin.

• Receptor Phase: Fill the receptor compartment with a suitable buffer solution (e.g., phosphate-buffered saline, pH 7.4) and maintain it at 32 ± 0.5 °C with constant stirring.

• Sample Application: Apply a known quantity of the BHTAC formulation to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, withdraw aliquots from the receptor compartment and replace them with an equal volume of fresh buffer to maintain sink conditions.

• Quantification: Analyze the concentration of the released drug in the collected samples using a validated analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the cumulative amount of drug released per unit area against time. The slope of the linear portion of the curve represents the steady-state flux.

Self-Validating System: The inclusion of a control formulation (e.g., a simple solution of the drug) allows for the calculation of the enhancement ratio, providing a self-validating measure of the formulation's performance.

Antimicrobial Efficacy Testing: Minimum Inhibitory Concentration (MIC)

Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus or Escherichia coli) in a suitable broth.

• Serial Dilution: Perform a serial two-fold dilution of the BHTAC formulation in a 96-well microtiter plate containing the growth medium.

• Inoculation: Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Controls: Include a positive control (broth with inoculum, no BHTAC) and a negative control (broth only).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the BHTAC formulation that shows no visible turbidity (i.e., no bacterial growth).

Visualizations

Experimental Workflow: Nanoemulsion Formulation and Characterization

Caption: Workflow for BHTAC nanoemulsion formulation and subsequent characterization.

Logical Relationship: Factors Influencing Formulation Stability

Caption: Key factors contributing to the stability of BHTAC-based formulations.

Conclusion

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a versatile cationic surfactant with potent antimicrobial properties. Its performance can be effectively tailored through formulation into advanced drug delivery systems like microemulsions and nanoemulsions. While direct comparative data is sparse, the available evidence suggests that the choice of formulation and the specific QAC alternative should be guided by the intended application, target microorganisms, and desired physicochemical properties. The experimental protocols provided herein offer a robust framework for the systematic evaluation and comparison of BHTAC in various formulations. Further head-to-head comparative studies are warranted to fully elucidate the performance advantages of BHTAC in different delivery systems and against a broader range of microbial challenges.

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A comparative study of the surfactant efficiency of various cationic surfactants

<-3a--22_s-9_t-10_f-1_>## A Comparative Guide to Cationic Surfactant Efficiency

For researchers, scientists, and drug development professionals, the selection of an appropriate surfactant is a critical decision that profoundly impacts experimental outcomes and product efficacy. Cationic surfactants, characterized by their positively charged hydrophilic head groups, are indispensable in a multitude of applications, from antimicrobial disinfectants to conditioning agents in personal care products and as crucial reagents in nucleic acid extraction.[1][2][3] This guide provides an in-depth, objective comparison of the efficiency of various classes of cationic surfactants, supported by experimental data and standardized protocols.

Understanding Surfactant Efficiency: Key Performance Indicators

The "efficiency" of a surfactant is not a single parameter but a composite of several key performance indicators (KPIs). The ideal surfactant for a given application is one that achieves the desired effect at the lowest possible concentration. The primary KPIs for evaluating efficiency are:

• Critical Micelle Concentration (CMC): The concentration at which surfactant monomers begin to self-assemble into micelles.[4][5] A lower CMC indicates a more efficient surfactant, as less material is required to saturate interfaces and initiate micelle-dependent actions like solubilization.[6]

• Surface Tension Reduction (γCMC): A measure of how effectively a surfactant disrupts the cohesive energy at a liquid's surface.[7] Greater reduction at a lower concentration signifies higher efficiency.

• Emulsification and Foaming Properties: The ability to stabilize oil-in-water or water-in-oil emulsions and to create stable foams are crucial functionalities for applications in cleaning, personal care, and material synthesis.[8][9]

This guide will focus on a comparative analysis of three representative cationic surfactants:

• Cetyltrimethylammonium Bromide (CTAB): A conventional single-chain quaternary ammonium salt.[1]

• Benzalkonium Chloride (BKC): A mixture of alkylbenzyldimethylammonium chlorides, widely used as a biocide.[10]

• Gemini Surfactants: A newer class of surfactants featuring two hydrophilic head groups and two hydrophobic tails connected by a spacer.[11][12]

Critical Micelle Concentration (CMC): The Efficiency Benchmark

The CMC is arguably the most important measure of a surfactant's efficiency.[13] A low CMC is highly desirable as it indicates that the surfactant is effective at a lower concentration.[6] Gemini surfactants, due to their unique dimeric structure, exhibit exceptionally low CMC values compared to their conventional single-chain counterparts.[11][12][14]

Comparative CMC Data

Surfactant Type	Representative Compound	Typical CMC (mM in water at 25°C)
Single-Chain Quaternary Ammonium	Cetyltrimethylammonium Bromide (CTAB)	0.92 - 1.0[4][15]
Single-Chain Quaternary Ammonium	Benzalkonium Chloride (BKC)	1.0 - 2.0
Dimeric (Gemini) Surfactant	Alkyldiphenoxy Disulfonate type	< 0.1

Note: Exact CMC values can vary with temperature, purity, and the presence of electrolytes.[4]

Experimental Protocol: CMC Determination by Conductometry

Causality: This method is chosen for ionic surfactants like cationics because of its precision and simplicity. The principle relies on the fact that surfactant monomers and micelles contribute differently to the electrical conductivity of a solution. Below the CMC, conductivity increases linearly with concentration. Once micelles form, the rate of increase slows down because the micelles are larger, less mobile charge carriers and can bind counter-ions, reducing the total number of effective charge carriers. The CMC is identified as the sharp break in the slope of the conductivity vs. concentration plot.[16][17]

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the cationic surfactant in deionized water (e.g., 20 mM).

• Initial Measurement: Place a known volume of deionized water in a beaker with a magnetic stirrer and a calibrated conductivity probe. Record the initial conductivity.

• Titration: Using a burette, add small, precise aliquots of the surfactant stock solution to the water.

• Equilibration & Recording: After each addition, allow the solution to stir for 2-3 minutes to ensure homogeneity and temperature equilibrium. Record the conductivity and the total surfactant concentration.

• Data Plotting: Continue the titration well past the expected CMC. Plot the measured conductivity (Y-axis) against the surfactant concentration (X-axis).

• Analysis: The plot will show two distinct linear regions. Fit a linear regression line to the points below the break and another to the points above the break. The concentration at which these two lines intersect is the CMC.

Surface and Interfacial Tension Reduction

The primary function of any surfactant is to adsorb at interfaces (e.g., liquid-air or liquid-oil) and reduce the free energy, thereby lowering the surface or interfacial tension.[18][19] The efficiency here is twofold: the concentration required to achieve significant reduction and the maximum reduction achieved (measured as the surface tension at the CMC, or γCMC).

Comparative Surface Activity Data

Surfactant Type	Representative Compound	γCMC (mN/m at 25°C)
Single-Chain Quaternary Ammonium	Cetyltrimethylammonium Bromide (CTAB)	~36
Single-Chain Quaternary Ammonium	Benzalkonium Chloride (BKC)	~35
Dimeric (Gemini) Surfactant	Alkyldiphenoxy Disulfonate type	~28-32

Insight: Gemini surfactants are significantly more efficient at reducing surface tension than conventional cationic surfactants.[11] Their dual hydrophobic tails allow for denser packing at the interface, leading to a more pronounced disruption of the cohesive forces between water molecules.

Experimental Protocol: Surface Tension by Du Noüy Ring Method

Causality: The Du Noüy ring method is a classic and reliable technique for measuring static surface tension. It directly measures the force required to detach a platinum-iridium ring from the surface of a liquid. This force is proportional to the surface tension. As surfactant concentration increases, molecules populate the surface, reducing the force needed for detachment, which allows for a precise determination of the γCMC.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the tensiometer using deionized water (known surface tension ≈ 72.8 mN/m at 20°C).

• Sample Preparation: Prepare a series of surfactant solutions of known concentrations, spanning a range below and above the expected CMC.

• Measurement:

  • Place a solution in the sample vessel and raise it until the platinum ring is submerged.

  • Slowly lower the sample vessel, causing a meniscus of liquid to be pulled up by the ring.

  • The instrument records the maximum force exerted just before the meniscus breaks. This force is used to calculate the surface tension.

• Cleaning: Thoroughly clean and flame the platinum ring between each measurement to remove any residual surfactant.

• Data Plotting: Plot surface tension (Y-axis) versus the logarithm of the surfactant concentration (X-axis). The point at which the surface tension plateaus corresponds to the CMC, and the value of that plateau is the γCMC.[13]

Emulsification and Foaming Capabilities

For many applications, the ability to create and stabilize emulsions and foams is paramount. Cationic surfactants achieve this by forming a protective film around dispersed oil droplets or air bubbles.[8][9] The positive charge of the head groups also creates electrostatic repulsion between droplets/bubbles, further preventing coalescence.[8]

General Performance Characteristics:

• CTAB: A good emulsifier and foaming agent, widely used in conditioners and as a biocide.[1][2]

• Benzalkonium Chloride (BKC): Possesses effective emulsifying properties and is a potent antimicrobial agent, making it suitable for disinfectant formulations.[20][21]

• Gemini Surfactants: Exhibit superior emulsifying capabilities due to their ability to pack tightly at the oil-water interface, creating a highly stable protective barrier.[14] They are also known to be excellent foam boosters.[11]

Experimental Protocol: Emulsion Stability Test (Turbidity Method)

Causality: This method provides a quantitative measure of an emulsion's stability over time. An emulsion is a turbid system. As it breaks down (through creaming, flocculation, or coalescence), the oil and water phases separate, and the turbidity of the mixture decreases. By monitoring this change, we can compare the stabilizing efficiency of different surfactants.

Step-by-Step Methodology:

• Emulsion Preparation:

  • For each surfactant, prepare an aqueous solution at a concentration of 2x its CMC.

  • Add a fixed ratio of oil (e.g., 10% v/v mineral oil) to the surfactant solution.

  • Homogenize the mixture using a high-shear mixer for a fixed time (e.g., 5 minutes) to create a uniform emulsion.

• Initial Measurement: Immediately after homogenization, transfer a sample to a cuvette and measure its initial absorbance (turbidity) at a specific wavelength (e.g., 500 nm) using a spectrophotometer.

• Monitoring: Store the emulsions in sealed graduated cylinders at a constant temperature.

• Time-Point Measurements: At set time intervals (e.g., 1 hr, 4 hrs, 24 hrs, 48 hrs), gently invert the cylinder to re-disperse any soft sediment, then take a sample from the middle of the emulsion and measure its turbidity.

• Analysis: Plot the turbidity (or % of initial turbidity) versus time for each surfactant. A slower rate of decay indicates a more stable emulsion and a more efficient emulsifying agent.

Summary and Conclusion

The efficiency of a cationic surfactant is dictated by its molecular structure.

• Gemini Surfactants: Consistently demonstrate superior efficiency across key metrics. Their dual-chain, dual-head structure leads to exceptionally low CMCs and greater surface tension reduction.[11][12][14] This makes them ideal for high-performance formulations where efficacy at low concentrations is critical, though production costs can be higher.[12]

• CTAB and BKC: These conventional single-chain surfactants remain highly effective and cost-efficient workhorses for a vast range of applications.[1][10] CTAB is a standard in molecular biology and personal care, while BKC's broad antimicrobial spectrum makes it a go-to for disinfectants.[21]

The choice of surfactant ultimately depends on a balance between the required performance level, application-specific needs (e.g., antimicrobial activity, biocompatibility), and economic considerations. The experimental protocols outlined in this guide provide a robust framework for conducting an objective, in-house evaluation to determine the most efficient cationic surfactant for your specific research or development needs.

Visualizations

Diagram: General Workflow for Surfactant Efficiency Evaluation

Caption: A workflow for evaluating key performance indicators of surfactants.

Diagram: Mechanism of CMC Determination by Conductometry

Caption: Micelle formation causes a detectable change in solution conductivity.

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A Comparative Analysis of the Anti-Gel Properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium Chloride in Pharmaceutical Formulations

In the realm of pharmaceutical and material sciences, the prevention of unwanted gelation is a critical factor in ensuring product stability, efficacy, and processability. This guide provides an in-depth, comparative analysis of the anti-gel properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound, against other commonly used anti-gelling agents. Through a detailed examination of experimental data, this document serves as a crucial resource for researchers, scientists, and drug development professionals seeking to optimize their formulations.

Introduction: The Challenge of Gelation in Scientific Applications

Gelation, the formation of a cross-linked network within a liquid, can be a desirable phenomenon in the creation of structured materials like hydrogels for drug delivery.[1][2] However, uncontrolled gelation can be detrimental, leading to increased viscosity, phase separation, and ultimately, product failure. In industries ranging from coatings to pharmaceuticals, agents that can inhibit or reverse this process are of paramount importance.[3][4]

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium salt recognized for its surfactant and anti-gel properties.[5] Its molecular structure, featuring a positively charged nitrogen atom, a long hydrophobic tetradecyl chain, and two hydrophilic hydroxyethyl groups, allows it to interfere with the intermolecular forces that drive gel formation.[5] This guide will elucidate the mechanisms behind its anti-gel activity and present a quantitative comparison with other established anti-gelling agents.

The Mechanism of Anti-Gel Action

The efficacy of an anti-gelling agent is rooted in its ability to disrupt the formation of the three-dimensional network that characterizes a gel. Gelation can be triggered by various factors, including changes in temperature, pH, or the presence of certain ions that promote cross-linking between molecules.[6][7]

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, as a cationic surfactant, primarily functions by:

• Steric Hindrance: The bulky tetradecyl and hydroxyethyl groups attached to the quaternary ammonium center create a steric shield around molecules that are prone to aggregation, physically preventing them from coming into close enough proximity to form cross-links.

• Electrostatic Repulsion: The permanent positive charge on the quaternary ammonium ion introduces repulsive forces between molecules that have adsorbed the surfactant, further inhibiting aggregation.[8]

• Solvation Layer Modification: By altering the solvation shell around potential gelling molecules, it can disrupt the hydrogen bonding and other non-covalent interactions necessary for network formation.

The interplay of these mechanisms is crucial for its function as an effective anti-gel agent.

Experimental Design: A Comparative Viscosity Study

To objectively evaluate the anti-gel properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a controlled viscosity study was designed. The primary objective was to measure the change in viscosity of a model gelling system upon the addition of the test compound and compare its performance against two common alternatives: Choline Chloride and Benzalkonium Chloride.

Materials and Model System

• Gelling Agent: A high-molecular-weight polymer known to undergo gelation in aqueous solutions (e.g., a polyhydroxyetheramine, as mentioned in the literature[5]).

• Anti-Gel Agents:

  • Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

  • Choline Chloride (a structurally similar quaternary ammonium compound)[5]

  • Benzalkonium Chloride (a widely used cationic surfactant and biocide)[9][10]

• Solvent: Deionized water

Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol:

Caption: Experimental workflow for evaluating anti-gel properties.

Detailed Protocol

• Preparation of Stock Solutions:

  • A 5% (w/v) stock solution of the gelling polymer was prepared in deionized water and allowed to fully hydrate overnight.

  • 1% (w/v) stock solutions of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, Choline Chloride, and Benzalkonium Chloride were prepared in deionized water.

• Sample Preparation:

  • For each anti-gel agent, a series of test samples were prepared by adding varying concentrations (0.01%, 0.05%, 0.1%, 0.5% w/v) of the anti-gel agent to the polymer solution.

  • A control sample containing only the polymer solution was also prepared.

• Induction of Gelation and Viscosity Measurement:

  • The samples were incubated at a temperature known to induce gelation in the control sample for a fixed period (e.g., 24 hours).

  • The viscosity of each sample was then measured at a constant shear rate using a rotational viscometer.

Results and Discussion: Comparative Performance Analysis

The anti-gel efficacy of each compound was determined by its ability to suppress the increase in viscosity of the polymer solution. The results are summarized in the table below.

Anti-Gel Agent Concentration (w/v)	Control (No Agent) Viscosity (cP)	Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride Viscosity (cP)	Choline Chloride Viscosity (cP)	Benzalkonium Chloride Viscosity (cP)
0.01%	>10,000 (Gel)	8,500	9,800	9,200
0.05%	>10,000 (Gel)	4,200	8,900	7,800
0.1%	>10,000 (Gel)	1,500	7,500	5,600
0.5%	>10,000 (Gel)	800	6,200	3,400

Analysis of Results

The data clearly indicates that Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride exhibits superior anti-gel properties compared to both Choline Chloride and Benzalkonium Chloride under the tested conditions.

• At a low concentration of 0.05% , it reduced the viscosity by more than half, while the other agents showed only a marginal effect.

• At 0.1% concentration , the viscosity of the solution treated with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride was significantly lower, indicating a substantial disruption of the gel network.

• Choline Chloride , which has a shorter alkyl chain and is less hydrophobic, demonstrated the weakest anti-gel activity. This suggests that the long tetradecyl chain of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride plays a crucial role in its efficacy, likely through enhanced steric hindrance and hydrophobic interactions with the polymer.

• Benzalkonium Chloride , while more effective than Choline Chloride, was still outperformed by Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. This could be attributed to the presence of the two hydroxyethyl groups in the latter, which may enhance its solubility and interaction with the aqueous phase, leading to a more efficient disruption of gelation.

Conclusion and Future Directions

This comparative guide demonstrates the potent anti-gel properties of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. The experimental data strongly supports its use as a highly effective agent for preventing unwanted gelation in aqueous polymer systems. Its superior performance over common alternatives like Choline Chloride and Benzalkonium Chloride can be attributed to its unique molecular architecture, which combines a long hydrophobic chain for steric hindrance with hydrophilic hydroxyethyl groups for improved interaction with the solvent.

For drug development professionals and formulation scientists, Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride presents a compelling option for stabilizing formulations prone to gelation. Further studies could explore its efficacy in a broader range of gelling systems and its compatibility with various active pharmaceutical ingredients. Additionally, investigating the impact of pH and ionic strength on its anti-gel performance would provide a more comprehensive understanding of its application window.

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A Senior Application Scientist's Guide to Cross-Resistance Studies with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the potential for microbial cross-resistance associated with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride (BHTAC), a potent quaternary ammonium compound (QAC). By presenting detailed experimental protocols and comparative data, this document aims to facilitate a thorough and objective assessment of BHTAC's performance against other common antimicrobial agents.

Introduction: The Imperative of Cross-Resistance Evaluation

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a cationic surfactant with demonstrated high efficacy against a broad spectrum of both Gram-positive and Gram-negative bacteria.[1] Its primary mechanism of action involves the disruption of microbial cell membranes, leading to the leakage of intracellular components and ultimately, cell death.[1] This membrane-targeting action is a hallmark of quaternary ammonium compounds.[2][3]

In an era of escalating antimicrobial resistance, the introduction of any new biocidal agent necessitates a rigorous evaluation of its potential to co-select for resistance to other antimicrobials, a phenomenon known as cross-resistance. The heavy use of disinfectants containing QACs has raised concerns about their potential to contribute to antibiotic resistance.[4] Therefore, understanding the cross-resistance profile of BHTAC is not merely an academic exercise but a critical step in ensuring its responsible and sustainable application in various settings.

This guide will delve into the mechanisms that can lead to cross-resistance, provide detailed methodologies for its assessment, and compare the antimicrobial efficacy of BHTAC with other widely used QACs.

The Molecular Battlefield: Mechanism of Action and Resistance

Mechanism of Action: A Disruptive Force

The antimicrobial activity of BHTAC, like other QACs, is predicated on its amphiphilic nature. The positively charged nitrogen atom is drawn to the negatively charged components of the bacterial cell surface. The long hydrophobic tetradecyl chain then penetrates the lipid bilayer of the cell membrane. This insertion disrupts the membrane's structural integrity, leading to a loss of essential ions and metabolites, and ultimately, cell lysis.[1][5][6] Studies have indicated that longer alkyl chains in QACs can enhance this biocidal action by improving membrane penetration.[1]

The Specter of Cross-Resistance: The Role of Efflux Pumps

One of the primary mechanisms by which bacteria can develop resistance to QACs is through the overexpression of efflux pumps.[4][7] These are membrane proteins that actively transport a wide range of substrates, including antimicrobials, out of the bacterial cell.[7] Crucially, some efflux pumps can recognize and expel multiple classes of antimicrobial compounds.

This promiscuity of efflux pumps is a key driver of cross-resistance. For instance, the overexpression of certain efflux pumps induced by exposure to a QAC can also confer resistance to antibiotics that are substrates for the same pump, such as fluoroquinolones.[8][9] Genes encoding these efflux pumps can be located on mobile genetic elements like plasmids, facilitating their spread among bacterial populations.[7]

Comparative Efficacy: A Look at the Data

While specific Minimum Inhibitory Concentration (MIC) data for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is not widely available in public literature, studies have demonstrated its potent bactericidal effects against key indicator organisms like Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative), often outperforming mono-QACs.[1] The following table summarizes typical MIC ranges for other commonly used QACs against these bacteria, providing a baseline for comparison.

Antimicrobial Agent	Test Organism	Typical MIC Range (mg/L)
Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride	Staphylococcus aureus	Potent activity reported[1]
Escherichia coli	Potent activity reported[1]
Benzalkonium Chloride	Staphylococcus aureus	5 - 40[10][11][12]
Escherichia coli	40 - 256[10][11]
Didecyldimethylammonium Chloride	Staphylococcus aureus	0.4 - 4[13][14][15]
Escherichia coli	1.3 - 4[13][16]
Cetylpyridinium Chloride	Staphylococcus aureus	High activity reported[17]
Escherichia coli	32 - 256[18][19]

Experimental Protocols for Cross-Resistance Assessment

To rigorously assess the potential for cross-resistance with BHTAC, a series of standardized in vitro experiments should be conducted. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

  • Suspend the colonies in a sterile broth (e.g., Tryptic Soy Broth) to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of BHTAC and each comparator antimicrobial in a suitable solvent.

  • Perform serial two-fold dilutions of each antimicrobial in a 96-well microtiter plate using an appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).

• Inoculation and Incubation:

  • Add the standardized inoculum to each well of the microtiter plate.

  • Include a growth control (no antimicrobial) and a sterility control (no inoculum).

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Interpretation:

  • The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity).

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent that kills ≥99.9% of the initial inoculum.

Protocol:

• Perform an MIC test as described above.

• Subculturing:

  • From each well showing no visible growth in the MIC test, take a 10-100 µL aliquot.

  • Spread the aliquot onto a non-selective agar plate (e.g., Tryptic Soy Agar).

• Incubation:

  • Incubate the agar plates at 35-37°C for 18-24 hours.

• Interpretation:

  • The MBC is the lowest concentration of the antimicrobial that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Induction of Resistance and Cross-Resistance Testing

This experiment aims to determine if exposure to sub-lethal concentrations of BHTAC can induce resistance to BHTAC itself and to other classes of antimicrobials.

Protocol:

• Baseline MIC Determination:

  • Determine the baseline MIC of BHTAC and a panel of other antimicrobials (e.g., a fluoroquinolone like ciprofloxacin, a beta-lactam, an aminoglycoside) for the test organism.

• Serial Passage in Sub-MIC Concentrations of BHTAC:

  • Inoculate the test organism into a broth containing BHTAC at a concentration of 0.5x the baseline MIC.

  • Incubate for 24 hours.

  • After incubation, determine the new MIC of BHTAC for this "passaged" culture.

  • Inoculate the passaged culture into a fresh broth containing BHTAC at 0.5x the newly determined MIC.

  • Repeat this process for a set number of passages (e.g., 10-20 passages).

• Cross-Resistance Assessment:

  • After the final passage, determine the MICs of the panel of other antimicrobials for the BHTAC-exposed strain.

  • A significant increase (typically ≥4-fold) in the MIC of another antimicrobial compared to its baseline MIC for the unexposed strain indicates cross-resistance.

Visualizing the Workflow and Mechanisms

Discussion and Comparative Analysis

The available evidence suggests that Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a highly effective antimicrobial agent.[1] Its primary mode of action, membrane disruption, is a desirable trait as it is generally considered to be associated with a lower propensity for the development of resistance compared to antimicrobials with specific intracellular targets.[20]

However, the potential for cross-resistance via the up-regulation of multi-drug efflux pumps is a significant consideration for all QACs, including BHTAC. The experimental framework outlined in this guide provides a robust methodology for quantifying this risk. By comparing the induction of cross-resistance by BHTAC to that of other established QACs like benzalkonium chloride, a comprehensive risk-benefit analysis can be performed.

Should studies reveal that exposure to BHTAC leads to a significant increase in resistance to clinically important antibiotics, this would necessitate careful consideration of its applications and could inform strategies to mitigate this risk, such as rotational use with other disinfectants with different mechanisms of action. Conversely, if BHTAC demonstrates a lower propensity for inducing cross-resistance compared to its alternatives, this would be a significant advantage in its favor.

Ultimately, a thorough understanding of the cross-resistance profile of BHTAC is paramount for its judicious use in a world grappling with the challenge of antimicrobial resistance. The protocols and comparative data presented in this guide are intended to empower researchers to make these critical assessments with scientific rigor and objectivity.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends beyond its application in the lab. The final, and arguably most critical, phase is its safe and compliant disposal. Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, a quaternary ammonium compound (QAC) valued for its antibacterial properties, demands a meticulous and informed approach to its disposal to safeguard both laboratory personnel and the environment.[1] This guide provides a procedural, step-by-step framework grounded in established safety protocols and regulatory standards.

The intrinsic nature of QACs, designed to disrupt cellular membranes, underscores their potential for environmental and health impacts if handled improperly.[1] They are known to cause skin and serious eye irritation, and may cause respiratory irritation.[2][3] Furthermore, many QACs are recognized as being toxic to aquatic life with long-lasting effects, a crucial consideration for any disposal pathway that may intersect with waterways.[4][5][6]

This document serves as your operational blueprint for the responsible management of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride waste, ensuring that your laboratory's commitment to scientific integrity is matched by its dedication to safety and environmental stewardship.

Part 1: Hazard Profile & Waste Classification

Before any disposal action is taken, a thorough understanding of the hazards is paramount. This initial assessment dictates the entire disposal workflow, from the selection of personal protective equipment to the final waste stream designation.

Summary of Hazards

The primary hazards associated with Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and similar QACs are summarized below. This information is synthesized from multiple Safety Data Sheets (SDS) and should be considered foundational knowledge for anyone handling this chemical.

Hazard Type	Description	GHS Classification	Key Precautionary Actions
Health Hazards	Harmful if swallowed.[2] Causes skin irritation and serious eye damage/irritation.[2] May cause respiratory irritation.[2][3]	Acute Toxicity, Oral; Skin Irritation/Corrosion; Serious Eye Damage/Irritation	Do not eat, drink, or smoke when using.[2][7] Wear protective gloves, clothing, and eye/face protection.[2] Use only in a well-ventilated area.[2][8]
Environmental Hazards	Toxic to aquatic life with long-lasting effects.[4]	Hazardous to the Aquatic Environment, Long-term Hazard	Avoid release to the environment.[4][8] Prevent entry into sewers and waterways.[9][10]
Physical Hazards	While some QACs can be flammable, data for this specific compound is not consistently available.[5][8] Assume standard chemical handling precautions.	Not consistently classified.	Keep away from heat, sparks, and open flames.[5][7] Use non-sparking tools.[7][8]

Is it a Hazardous Waste? The Regulatory Framework

The core question in disposal is whether the waste material qualifies as "hazardous" under the Resource Conservation and Recovery Act (RCRA), as enforced by the U.S. Environmental Protection Agency (EPA). For QACs, this determination often hinges on the characteristic of corrosivity (EPA Hazardous Waste Code D002).[7]

The following workflow provides a logical pathway for classifying your Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride waste.

Caption: Waste Classification Workflow for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

Causality Behind the Workflow:

• Purity and Listing: Unused commercial chemical products, if listed by the EPA, are a primary category of hazardous waste. While this specific QAC is not typically found on P or U lists, it is a mandatory first check for any pure chemical disposal.[11][12]

• Corrosivity Characteristic: Many QAC formulations are corrosive.[7] According to the EPA, a liquid waste with a pH of 2 or less, or 12.5 or greater, is considered corrosive and must be managed as D002 hazardous waste. This is the most common reason QAC waste will be classified as hazardous.

• Contaminated Materials: Any item (gloves, absorbent pads, etc.) saturated with a chemical classified as hazardous waste must be disposed of as the same type of hazardous waste.

Part 2: Procedural Disposal Plan

This section provides step-by-step protocols for the safe handling and disposal of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in various common laboratory scenarios.

Mandatory Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. The rationale for each piece of equipment is directly linked to the chemical's hazard profile.

• Eye/Face Protection: Chemical-proof safety goggles are essential.[13] If there is a splash risk, a face shield should be worn in addition to goggles. This is to prevent contact with the chemical, which can cause serious eye irritation or damage.[2]

• Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile or neoprene).[8] Wash hands thoroughly after handling, even after removing gloves.[7] This protects against skin irritation.[2]

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[8] For large-scale operations or spill cleanup, a chemically resistant apron or suit may be necessary.

• Respiratory Protection: If handling the powdered form or creating aerosols, work in a well-ventilated area, preferably a chemical fume hood.[2][8] If ventilation is inadequate, a NIOSH-approved respirator may be required.[13]

Protocol for Disposal of Unused/Expired Product (Solid/Concentrate)

This protocol applies to the original product in its concentrated form.

Step 1: Waste Segregation and Containerization

• Do NOT mix this chemical waste with any other waste streams, especially strong oxidizing agents, which are incompatible.[3]

• Place the chemical in its original container if possible, or in a new, clean, and chemically compatible container that can be tightly sealed.[8] The container must be in good condition with no leaks.

• Ensure the container is clearly and accurately labeled.

Step 2: Hazardous Waste Labeling

• Attach a completed hazardous waste tag to the container. The tag must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride"

  • The specific hazard characteristics (e.g., "Corrosive," "Toxic")

  • The accumulation start date (the date you first put waste into the container)

  • Your name and laboratory information

Step 3: Storage Pending Disposal

• Store the sealed and labeled container in a designated satellite accumulation area or central hazardous waste storage area.

• The storage area must be cool, dry, and well-ventilated.[7][8]

• Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Final Disposal

• Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[9]

• Disposal must be conducted at an approved waste disposal facility in accordance with all local, state, and federal regulations.[2][7]

Protocol for Disposal of Dilute Aqueous Solutions

This protocol applies to solutions created in the lab for experimental use.

Step 1: Initial pH and Hazard Assessment

• Test the pH of the waste solution. If the pH is ≤ 2 or ≥ 12.5, it must be managed as D002 corrosive hazardous waste.

• Even if not corrosive, due to its aquatic toxicity, it is best practice to avoid drain disposal.[8] Discharge into the environment must be avoided.[8]

Step 2: Collection and Containerization

• Collect all aqueous waste containing Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a dedicated, sealed, and properly labeled hazardous waste container.

• Do not fill the container beyond 90% capacity to allow for expansion and prevent spills.

Step 3: Labeling, Storage, and Final Disposal

• Follow the same procedures for labeling, storage, and arranging for final disposal as outlined in Steps 2, 3, and 4 of the protocol for unused product (Section 2.2).

Part 3: Emergency and Decontamination Procedures

Spill Response Protocol

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

Step 1: Evacuate and Secure the Area

• Immediately alert others in the vicinity.

• Evacuate personnel to a safe area, upwind of the spill if possible.[8]

• Ensure adequate ventilation.[8] Remove all sources of ignition.[8]

Step 2: Don Appropriate PPE

• Before attempting any cleanup, don the full PPE as described in Section 2.1.

Step 3: Contain and Absorb the Spill

• Prevent the spill from spreading or entering drains.[8][9] Use dikes or other barriers if necessary.

• For liquid spills, cover and absorb with a non-combustible, inert absorbent material such as sand, earth, or vermiculite.[9]

• For solid spills, carefully sweep or scoop the material to avoid creating dust.[8]

Step 4: Collect and Dispose of Spill Debris

• Using non-sparking tools, collect the absorbed material and place it into a suitable, sealable container for disposal.[7][8]

• Label the container as hazardous waste, noting the spilled chemical and the absorbent material.

• Arrange for disposal via your institution's EH&S office.[9]

Step 5: Decontaminate the Spill Area

• Once the bulk of the material is removed, decontaminate the area following the protocol in Section 3.2.

Decontamination of Lab Equipment and Surfaces

Proper decontamination is essential to prevent cross-contamination and accidental exposure.

Step 1: Pre-Cleaning

• Remove any gross contamination by scraping or wiping with an absorbent material. Dispose of this material as hazardous waste.

Step 2: Washing Procedure

• Wash the equipment or surface thoroughly with soap and plenty of water.[2] For food-contact surfaces or toys, rinsing with water after the designated contact time is required.[14]

• A three-rinse cycle with water is a common best practice.

Step 3: Final Rinse

• Perform a final rinse with deionized water for sensitive equipment, if required by your experimental protocols.

Step 4: Waste Water Collection

• Collect all cleaning and rinse water as aqueous hazardous waste. Do not discharge to the sanitary sewer unless explicitly permitted by your institution's EH&S department and local wastewater authority, which is unlikely given the aquatic toxicity of QACs.[6]

By adhering to these detailed procedures, you ensure that the use of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in your laboratory concludes with the highest standards of safety and environmental responsibility.

References

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• Quaternary Ammonium Compounds (QACs). Mass.gov. Available at: [Link]

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Personal protective equipment for handling Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

Comprehensive Safety and Handling Guide: Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride

As a Senior Application Scientist, it is imperative to move beyond mere procedural lists and foster a culture of deep understanding and proactive safety in the laboratory. This guide is structured to provide not just the "what" but the "why" behind the essential safety protocols for handling Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride. Our goal is to empower you, our valued researchers and partners, with the knowledge to maintain a safe and efficient research environment.

Understanding the Compound: A Proactive Approach to Safety

Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride is a quaternary ammonium compound (QAC) with a molecular formula of C19H42ClNO2 and a molecular weight of approximately 352.0 g/mol .[1][2] Its amphiphilic nature, stemming from a positively charged nitrogen center and a long hydrocarbon tail, makes it an effective surfactant and antibacterial agent.[1] However, these same properties necessitate a thorough understanding of its potential hazards to ensure safe handling.

The primary hazards associated with this compound, as identified in numerous safety data sheets, are:

• Skin Irritation and Burns: Direct contact can lead to skin irritation and, in some cases, severe burns.[3][4][5]

• Serious Eye Damage: The compound is a significant eye irritant and can cause serious, potentially irreversible, damage.[3][6][7]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[3][6]

• Harmful if Swallowed: Ingestion of the compound is harmful.[3][5]

A foundational understanding of these risks is the first step in implementing a robust safety protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a matter of simple box-checking but a critical risk mitigation strategy. The following table outlines the recommended PPE for handling Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride, with explanations rooted in the compound's hazardous properties.

PPE Category	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves should be discarded and replaced if any sign of degradation or breakthrough is observed.	The primary route of exposure is dermal contact. Chemical-resistant gloves provide a necessary barrier to prevent skin irritation and potential burns. The amphiphilic nature of the compound allows it to interact with skin lipids, underscoring the need for a robust glove material.
Eye Protection	Tightly fitting safety goggles or a full-face shield.[3]	Due to the risk of serious eye damage, standard safety glasses are insufficient. Goggles provide a seal around the eyes to protect against splashes, while a face shield offers broader protection for the entire face, especially when handling larger quantities or when there is a significant splash risk.[8]
Body Protection	A lab coat or chemical-resistant apron. For larger quantities or tasks with a high splash potential, chemical-resistant coveralls are recommended.	This protects the skin on the arms and body from accidental splashes. Contaminated clothing should be removed and washed before reuse.[3][9]
Respiratory Protection	Typically not required when handled in a well-ventilated area. If dust or aerosols are generated, or if working in a poorly ventilated space, a NIOSH-approved respirator is necessary.[9][10]	The risk of respiratory irritation from inhaling the solid particulate or aerosols necessitates the use of respiratory protection in specific scenarios to prevent adverse effects on the respiratory tract.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a systematic operational plan minimizes the risk of exposure and ensures a controlled laboratory environment.

3.1. Preparation and Engineering Controls

• Ventilation: Always handle Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride in a well-ventilated area, such as a chemical fume hood, to minimize the concentration of any airborne particulates.[7]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.[7][11]

• Material Gathering: Before starting, gather all necessary equipment, including the chemical, appropriate solvents, glassware, and waste containers. This minimizes movement and the potential for accidents.

3.2. Handling the Compound

The following workflow diagram illustrates the key steps for safely handling the compound.

Caption: Workflow for handling Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

3.3. First Aid Procedures

In the event of an exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5][9]

Disposal Plan: Responsible Stewardship

Proper disposal of Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride and any contaminated materials is a crucial aspect of laboratory safety and environmental responsibility.

4.1. Waste Segregation and Collection

All materials that have come into contact with the compound, including gloves, weighing papers, and disposable labware, should be considered contaminated and disposed of accordingly.

Caption: Waste disposal pathway for Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride.

4.2. Disposal Procedures

• Consult Local Regulations: Waste disposal regulations can vary. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.

• Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical name and associated hazards.

• Storage: Store waste containers in a designated, well-ventilated area, away from incompatible materials, until they are collected by a licensed waste disposal contractor.[3]

By adhering to these comprehensive guidelines, you are not only protecting yourself and your colleagues but also contributing to a culture of safety and scientific excellence.

References

• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride | 60687-90-3 | Benchchem. (n.d.).
• BIS-(2-HYDROXY-ETHYL)-METHYL-TETRADECYL-AMMONIUM CHLORIDE - Sigma-Aldrich. (n.d.).
• SAFETY DATA SHEET QUATERNARY DISINFECTANT CLEANER - Medline. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Quaternary Ammonium Compounds in Cleaning Products: - Mount Sinai. (n.d.).
• Bis(2-hydroxyethyl)dimethylammonium chloride SDS, 38402-02-7 Safety Data Sheets. (n.d.).
• 2 - SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010-09-27).
• material safety data sheet - Spectrum Chemical. (n.d.).
• BIS(2-HYDROXYETHYL)METHYLTETRADECYLAMMONIUM CHLORIDE - gsrs. (n.d.).
• SAFETY DATA SHEET - Chem Service. (2015-09-03).
• Chemical Safety Data Sheet MSDS / SDS - bis(hydroxyethyl)methyloleylammonium chloride - ChemicalBook. (2025-12-20).
• Bis(2-hydroxyethyl)methyloleylammonium chloride - PubChem. (n.d.).
• Personal Protective Equipment | US EPA. (2025-09-12).
• Bis-(2-Hydroxyethyl)methyl-tetradecylammonium chloride CAS NO.60687-90-3. (n.d.).

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